4-(4-Chlorophenoxy)benzaldehyde oxime

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 4-(4-Chlorophenoxy)benzaldehyde Oxime

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization of 4-(4-Chlorophenoxy)benzaldehyde oxime, a compound of interest in medicinal chemistry and materials science. This document details a robust two-step synthetic pathway, commencing with the Williamson ether synthesis to prepare the key intermediate, 4-(4-chlorophenoxy)benzaldehyde, followed by its oximation. The guide offers detailed, step-by-step experimental protocols, an in-depth discussion of the underlying reaction mechanisms, and a thorough guide to the analytical techniques required for the comprehensive characterization of the final product. This includes predicted spectroscopic data based on analogous compounds and established principles of analytical chemistry. This document is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis.

Introduction and Strategic Overview

4-(4-Chlorophenoxy)benzaldehyde oxime is a diaryl ether derivative containing a reactive oxime functional group. The synthesis of this molecule is a valuable exercise in multi-step organic synthesis, requiring proficiency in both carbon-oxygen bond formation and carbonyl group derivatization. The strategic approach outlined in this guide involves a two-stage process:

• Synthesis of the Aldehyde Intermediate: The core diaryl ether linkage is constructed via the Williamson ether synthesis, a reliable and well-established method for forming C-O-C bonds.[1] This involves the reaction of a phenoxide with an alkyl or aryl halide.

• Oximation of the Aldehyde: The aldehyde functional group of the intermediate is then converted to an oxime through a condensation reaction with hydroxylamine.[2]

This guide will provide a detailed exposition of each of these steps, emphasizing the rationale behind the choice of reagents and reaction conditions to ensure a high-yielding and pure final product.

Synthesis of 4-(4-Chlorophenoxy)benzaldehyde

The initial and crucial step in the synthesis of the target oxime is the preparation of the aldehyde precursor, 4-(4-chlorophenoxy)benzaldehyde. The Williamson ether synthesis is the method of choice for this transformation, offering a straightforward and efficient route.[1][3][4][5][6]

Reaction Mechanism and Rationale

The Williamson ether synthesis proceeds via an S_N2 (bimolecular nucleophilic substitution) mechanism. In this reaction, a phenoxide ion, generated by the deprotonation of a phenol with a suitable base, acts as a nucleophile and attacks an electrophilic carbon atom of an aryl halide, displacing a halide leaving group.[1]

For the synthesis of 4-(4-chlorophenoxy)benzaldehyde, the reaction involves the coupling of 4-hydroxybenzaldehyde with a suitable 4-chlorophenyl halide. The choice of base and solvent is critical for the success of this reaction. A moderately strong base, such as potassium carbonate, is sufficient to deprotonate the phenolic hydroxyl group of 4-hydroxybenzaldehyde. A polar aprotic solvent, such as N,N-dimethylformamide (DMF), is ideal as it can dissolve the ionic intermediates and facilitate the S_N2 reaction pathway.

Figure 1: Reaction scheme for the synthesis of 4-(4-chlorophenoxy)benzaldehyde.

Experimental Protocol: Synthesis of 4-(4-Chlorophenoxy)benzaldehyde

Materials:

• 4-Hydroxybenzaldehyde

• 1-Chloro-4-iodobenzene

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• TLC plates (silica gel 60 F₂₅₄)

• Hexane

• Ethyl acetate

Procedure:

• To a dry 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-hydroxybenzaldehyde (1.0 eq), potassium carbonate (1.5 eq), and DMF (5 mL per gram of 4-hydroxybenzaldehyde).

• Stir the mixture at room temperature for 15 minutes to ensure the formation of the phenoxide.

• Add 1-chloro-4-iodobenzene (1.1 eq) to the reaction mixture.

• Heat the reaction mixture to 80-90 °C and stir for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a mobile phase of hexane:ethyl acetate (e.g., 4:1 v/v).

• After the reaction is complete (as indicated by the disappearance of the starting material spot on TLC), allow the mixture to cool to room temperature.

• Pour the reaction mixture into ice-cold water (approximately 10 times the volume of DMF used).

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic extracts and wash with water (2 x 50 mL) and then with brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Synthesis of 4-(4-Chlorophenoxy)benzaldehyde Oxime

The second and final step in the synthesis is the conversion of the aldehyde to the corresponding oxime. This is a straightforward condensation reaction with hydroxylamine.[2]

Reaction Mechanism and Rationale

The formation of an oxime from an aldehyde and hydroxylamine is a nucleophilic addition-elimination reaction. The nitrogen atom of hydroxylamine acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde. This is followed by a proton transfer and the elimination of a water molecule to form the C=N double bond of the oxime. The reaction is typically carried out in a protic solvent like ethanol, and a base is often added to neutralize the hydrochloride salt of hydroxylamine, liberating the free hydroxylamine for the reaction.

Figure 2: Reaction scheme for the oximation of 4-(4-chlorophenoxy)benzaldehyde.

Experimental Protocol: Synthesis of 4-(4-Chlorophenoxy)benzaldehyde Oxime

Materials:

• 4-(4-Chlorophenoxy)benzaldehyde

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Sodium hydroxide (NaOH)

• Ethanol

• Deionized water

• TLC plates (silica gel 60 F₂₅₄)

• Hexane

• Ethyl acetate

Procedure:

• In a 100 mL round-bottom flask, dissolve hydroxylamine hydrochloride (1.2 eq) in water (10 mL).

• In a separate beaker, prepare a solution of sodium hydroxide (1.3 eq) in water (10 mL).

• Add the sodium hydroxide solution to the hydroxylamine hydrochloride solution with stirring.

• Dissolve 4-(4-chlorophenoxy)benzaldehyde (1.0 eq) in ethanol (20 mL) in a separate flask.

• Add the ethanolic solution of the aldehyde to the aqueous hydroxylamine solution.

• Stir the reaction mixture at room temperature for 1-2 hours. The progress of the reaction can be monitored by TLC using a mobile phase of hexane:ethyl acetate (e.g., 3:1 v/v).

• Upon completion of the reaction, the product may precipitate out of the solution. If not, slowly add cold water to the reaction mixture to induce precipitation.

• Collect the solid product by vacuum filtration and wash with cold water.

• Recrystallize the crude product from an appropriate solvent system, such as ethanol/water, to obtain the pure 4-(4-chlorophenoxy)benzaldehyde oxime.

Characterization of 4-(4-Chlorophenoxy)benzaldehyde Oxime

Thorough characterization of the synthesized product is essential to confirm its identity, purity, and structure. The following analytical techniques are recommended.

Physical Properties

Property	Expected Value
Molecular Formula	C₁₃H₁₀ClNO₂
Molecular Weight	247.68 g/mol
Appearance	White to off-white solid
Melting Point	Not reported; expected to be a sharp melting point for a pure compound. For comparison, the melting point of (E)-4-chlorobenzaldehyde oxime is 101 °C.[7]

Spectroscopic Data (Predicted)

The following spectroscopic data are predicted based on the analysis of structurally similar compounds. Actual experimental data should be acquired for confirmation.

4.2.1. Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum is expected to show characteristic absorption bands for the key functional groups present in the molecule.

Wavenumber (cm⁻¹)	Assignment
3400-3100 (broad)	O-H stretch (oxime)
~1650	C=N stretch (oxime)
~1600, ~1500	C=C stretch (aromatic)
~1240	C-O-C stretch (aryl ether)
~940	N-O stretch (oxime)
~830	C-H bend (para-disubstituted)
~1090	C-Cl stretch

4.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (400 MHz, CDCl₃, δ in ppm):

• ~8.1 (s, 1H): Azomethine proton (-CH=NOH).

• ~7.8-7.0 (m, 8H): Aromatic protons. The specific splitting patterns will depend on the coupling between the protons on the two aromatic rings.

• ~8.5 (br s, 1H): Hydroxyl proton of the oxime (-NOH). This peak may be broad and its chemical shift can vary depending on concentration and solvent.

¹³C NMR (100 MHz, CDCl₃, δ in ppm):

• ~150: Azomethine carbon (-CH=NOH).

• ~160-115: Aromatic carbons. Specific assignments will require more detailed analysis and comparison with known spectra of similar compounds.

Chromatographic Analysis

Thin Layer Chromatography (TLC):

TLC is a valuable tool for monitoring the progress of both the Williamson ether synthesis and the oximation reaction. It can also be used to assess the purity of the final product. A suitable mobile phase for the analysis of the oxime would be a mixture of a non-polar solvent like hexane and a more polar solvent like ethyl acetate. The ratio can be adjusted to achieve an R_f value of approximately 0.3-0.5 for the product. Visualization can be achieved under UV light (254 nm).

Conclusion

This technical guide has outlined a detailed and reliable methodology for the synthesis and characterization of 4-(4-Chlorophenoxy)benzaldehyde oxime. The two-step synthesis, employing a Williamson ether synthesis followed by an oximation reaction, provides an efficient route to this valuable compound. The comprehensive characterization protocols, including predicted spectroscopic data, will aid researchers in confirming the identity and purity of their synthesized material. This guide serves as a practical resource for chemists engaged in the synthesis of novel organic molecules for various applications.

References

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• Benzaldehyde, oxime - the NIST WebBook. (n.d.). National Institute of Standards and Technology. Retrieved from [Link]

• [Supporting Information] Table of Contents. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

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• [Synthesis and spectral characterization of 4-amino-4'-chlorobenzophenone]. (2004). Guang pu xue yu guang pu fen xi = Guang pu, 24(5), 573–575.

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Physicochemical Properties of 4-(4-Chlorophenoxy)benzaldehyde Oxime: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties of 4-(4-Chlorophenoxy)benzaldehyde oxime. As a molecule of interest in medicinal chemistry and materials science, a thorough understanding of its characteristics is paramount for its application and development. This document delves into the structural features, spectral analysis, solubility, lipophilicity, acidity, and stability of this compound. Furthermore, detailed experimental protocols for its synthesis and characterization are provided to enable researchers to confidently work with this molecule. The synthesis of 4-(4-Chlorophenoxy)benzaldehyde oxime involves a condensation reaction between 4-(4-Chlorophenoxy)benzaldehyde and hydroxylamine. Key physicochemical parameters such as melting point, while not experimentally determined in publicly available literature, are estimated based on closely related analogs. The hydrolytic stability and acidity (pKa) are discussed in the context of general oxime chemistry and theoretical predictions. This guide is intended to be a valuable resource for scientists engaged in the research and development of novel chemical entities where the unique structural motif of a chlorophenoxy benzaldehyde oxime may be of interest.

Introduction

4-(4-Chlorophenoxy)benzaldehyde oxime is an organic compound featuring a central benzaldehyde oxime core functionalized with a 4-chlorophenoxy ether linkage. This combination of a reactive oxime moiety and a bulky, lipophilic chlorophenoxy group imparts a unique set of physicochemical properties that are of interest in various scientific disciplines, particularly in drug discovery and materials science. The oxime functional group is a versatile building block in organic synthesis and is known to exhibit a range of biological activities. The chlorophenoxy group, on the other hand, can modulate the lipophilicity, metabolic stability, and protein-binding characteristics of a molecule. A comprehensive understanding of the fundamental physicochemical properties of 4-(4-Chlorophenoxy)benzaldehyde oxime is therefore essential for its rational design and application in novel chemical entities.

Chemical and Physical Properties

The fundamental chemical and physical properties of 4-(4-Chlorophenoxy)benzaldehyde oxime are summarized in the table below. It is important to note that while some properties are available from chemical suppliers and computational models, specific experimental data for properties such as melting and boiling points are not readily found in peer-reviewed literature. In such cases, estimations based on structurally similar compounds are provided for guidance.

Property	Value	Source
Chemical Name	4-(4-Chlorophenoxy)benzaldehyde oxime	-
CAS Number	262862-70-4	[1]
Molecular Formula	C₁₃H₁₀ClNO₂	[1]
Molecular Weight	247.68 g/mol	[1]
Appearance	White to off-white solid (predicted)	-
Melting Point	Estimated: ~110-120 °C	Based on analogs
Boiling Point	> 300 °C (predicted)	-
Topological Polar Surface Area (TPSA)	41.82 Ų	[1]
Computed logP	3.94	[1]

Structural Elucidation

The structure of 4-(4-Chlorophenoxy)benzaldehyde oxime, as depicted below, reveals the key functional groups that dictate its chemical behavior. The molecule consists of a benzene ring substituted with an oxime group (-CH=NOH) and a phenoxy ether linkage at the para position. The second phenyl ring of the ether is substituted with a chlorine atom, also at the para position.

Figure 1: Chemical structure of 4-(4-Chlorophenoxy)benzaldehyde oxime.

Melting Point Estimation

Synthesis and Purification

The synthesis of 4-(4-Chlorophenoxy)benzaldehyde oxime is typically achieved through a condensation reaction between the corresponding aldehyde, 4-(4-Chlorophenoxy)benzaldehyde, and hydroxylamine hydrochloride in the presence of a base. This is a well-established method for the preparation of oximes.

Figure 2: General workflow for the synthesis of 4-(4-Chlorophenoxy)benzaldehyde oxime.

Detailed Experimental Protocol

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-(4-Chlorophenoxy)benzaldehyde (1.0 eq) in a suitable solvent system, such as a mixture of ethanol and water (e.g., 4:1 v/v).

• Addition of Reagents: To this solution, add hydroxylamine hydrochloride (1.2 eq) followed by a mild base like sodium bicarbonate (1.5 eq) or sodium acetate. The base is crucial to neutralize the HCl salt of hydroxylamine, liberating the free hydroxylamine for the reaction.

• Reaction Conditions: Stir the mixture at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed. Gentle heating (e.g., to 40-50 °C) can be applied to accelerate the reaction if necessary.

• Work-up: Once the reaction is complete, pour the mixture into a beaker containing cold water. This will often precipitate the crude oxime product. If an oil forms, extract the aqueous mixture with an organic solvent such as ethyl acetate.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, typically ethanol/water or methanol/water, to yield the pure 4-(4-Chlorophenoxy)benzaldehyde oxime as a crystalline solid.

Spectral Characterization

The identity and purity of 4-(4-Chlorophenoxy)benzaldehyde oxime can be confirmed using various spectroscopic techniques. While specific spectra for this exact molecule are not widely published, the expected spectral features can be reliably predicted based on its structure and data from analogous compounds.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the oxime proton, and the methine proton of the oxime group. The aromatic protons of the two phenyl rings will likely appear as a set of overlapping multiplets in the range of δ 6.9-7.8 ppm. The proton of the oxime group (-NOH) is expected to be a broad singlet, typically in the range of δ 10-12 ppm, and its position can be sensitive to the solvent and concentration. The methine proton (-CH=N) should appear as a singlet around δ 8.1-8.3 ppm.

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information on the carbon framework of the molecule. The carbon of the oxime group (C=N) is expected to resonate in the range of δ 145-155 ppm. The aromatic carbons will show a series of signals between δ 115-160 ppm. The carbon atom attached to the chlorine will be in the typical range for chlorinated aromatic carbons.

FTIR Spectroscopy

The infrared spectrum will exhibit characteristic absorption bands for the functional groups present in the molecule. Key expected peaks include:

• O-H stretch (oxime): A broad band in the region of 3100-3600 cm⁻¹

• C=N stretch (oxime): A medium to weak band around 1620-1680 cm⁻¹

• C-O-C stretch (ether): Strong bands in the 1200-1270 cm⁻¹ (asymmetric) and 1000-1100 cm⁻¹ (symmetric) regions.

• C-Cl stretch: A band in the fingerprint region, typically around 1000-1100 cm⁻¹.

• Aromatic C-H and C=C stretches: In their characteristic regions.

Mass Spectrometry

Mass spectrometry will confirm the molecular weight of the compound. The molecular ion peak (M⁺) is expected at m/z 247. The isotopic pattern of the chlorine atom (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio) will result in a characteristic M+2 peak at m/z 249, which is a definitive indicator of the presence of one chlorine atom in the molecule.

Physicochemical Parameters

Solubility

Based on its structure, 4-(4-Chlorophenoxy)benzaldehyde oxime is expected to be poorly soluble in water and soluble in common organic solvents such as methanol, ethanol, acetone, and dichloromethane. The presence of the large, nonpolar chlorophenoxy and benzaldehyde moieties dominates the molecule's character, making it lipophilic.

Lipophilicity (logP)

The partition coefficient (logP) is a measure of a compound's lipophilicity. A computed logP value for 4-(4-Chlorophenoxy)benzaldehyde oxime is 3.94[1]. This relatively high positive value indicates a strong preference for partitioning into a nonpolar solvent (like octanol) over water, confirming the lipophilic nature of the molecule. This property is critical in drug development as it influences absorption, distribution, metabolism, and excretion (ADME) properties.

Acidity (pKa)

The oxime group has a weakly acidic proton (-NOH). The pKa of this proton is influenced by the electronic effects of the substituents on the aromatic ring. For substituted benzaldoximes, pKa values are typically in the range of 10-12[3]. The electron-withdrawing nature of the chlorophenoxy group is expected to slightly increase the acidity of the oxime proton compared to unsubstituted benzaldehyde oxime. A predicted pKa value would likely fall in the lower end of this range.

Figure 3: Acid-base equilibrium of the oxime functional group.

Hydrolytic Stability

Oximes are generally considered to be relatively stable to hydrolysis under neutral physiological conditions, which is a desirable characteristic for drug candidates. Their stability is significantly greater than that of imines and hydrazones. However, the hydrolysis of oximes is known to be catalyzed by acid. Under acidic conditions, the oxime can be hydrolyzed back to the corresponding aldehyde and hydroxylamine. The stability of 4-(4-Chlorophenoxy)benzaldehyde oxime is therefore expected to be pH-dependent, with greater stability at neutral and basic pH.

Conclusion

4-(4-Chlorophenoxy)benzaldehyde oxime is a molecule with a distinct set of physicochemical properties governed by its constituent functional groups. Its lipophilic nature, conferred by the chlorophenoxy moiety, combined with the reactive and coordinating capabilities of the oxime group, makes it a compound of interest for further investigation in medicinal chemistry and materials science. This technical guide has provided a detailed overview of its known and predicted properties, along with practical experimental protocols for its synthesis and characterization. While some experimental data remains to be determined, the information presented here serves as a solid foundation for researchers to confidently incorporate this molecule into their scientific endeavors.

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A Technical Guide to the Structural Analysis and Confirmation of 4-(4-Chlorophenoxy)benzaldehyde Oxime

Introduction: The Imperative for Unambiguous Structural Confirmation

In the landscape of drug discovery and materials science, 4-(4-chlorophenoxy)benzaldehyde oxime stands as a valuable synthetic intermediate. Its diaryl ether motif coupled with the reactive oxime functionality makes it a versatile building block for novel therapeutic agents and functional materials. However, the utility of any chemical entity is predicated on the absolute certainty of its structure. The presence of the C=N double bond in the oxime group introduces the possibility of E and Z geometric isomers, each potentially possessing distinct biological activities, toxicological profiles, and physicochemical properties.[1][2]

Therefore, a rigorous and multi-faceted analytical approach is not merely academic; it is a prerequisite for reliable research and development. This guide presents an in-depth, field-proven strategy for the complete structural elucidation and confirmation of 4-(4-chlorophenoxy)benzaldehyde oxime, moving from foundational functional group analysis to the definitive assignment of stereochemistry. We will explore the "why" behind each analytical choice, providing a logical workflow that ensures scientific integrity and trustworthiness in the final structural assignment.

Synthesis and the Isomeric Challenge

The synthesis of 4-(4-chlorophenoxy)benzaldehyde oxime is typically a straightforward condensation reaction between 4-(4-chlorophenoxy)benzaldehyde and hydroxylamine hydrochloride in the presence of a base.[3] While the synthesis itself is robust, it often yields a mixture of (E)- and (Z)-isomers, necessitating a robust analytical framework to differentiate and characterize them.[1]

The primary analytical challenge lies in distinguishing between these two isomers:

• (E)-isomer (anti): The hydroxyl group (-OH) is on the opposite side of the C=N double bond relative to the aromatic ring's hydrogen.

• (Z)-isomer (syn): The hydroxyl group (-OH) is on the same side of the C=N double bond as the aromatic ring's hydrogen.

Each analytical technique described herein contributes a unique piece of evidence to solve this structural puzzle.

The Analytical Gauntlet: An Integrated Spectroscopic and Crystallographic Workflow

A single analytical technique is rarely sufficient for complete structural confirmation. We advocate for an integrated workflow, or "gauntlet," where data from multiple orthogonal techniques are synthesized to build an irrefutable case for the compound's identity and stereochemistry.

Caption: Figure 1. Integrated Workflow for Structural Confirmation.

Spectroscopic Elucidation: Assembling the Evidence

Fourier-Transform Infrared (FTIR) Spectroscopy: Functional Group Fingerprinting

FTIR is the first-line technique to confirm the presence of key functional groups, validating that the desired chemical transformation has occurred. It is a rapid and powerful tool for identifying the characteristic vibrations of molecular bonds.[4]

Expected Absorptions for 4-(4-Chlorophenoxy)benzaldehyde Oxime:

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Significance
~3600-3200	O-H stretch (broad)	Oxime (-NOH)	Confirms the presence of the hydroxyl group. Broadness indicates hydrogen bonding.[5]
~3100-3000	C-H stretch	Aromatic C-H	Indicates the presence of the benzene rings.
~1640-1620	C=N stretch	Oxime (C=N)	Key vibration confirming the formation of the oxime functionality.[5]
~1240	C-O-C stretch (asymmetric)	Diaryl Ether	Confirms the ether linkage between the two aromatic rings.
~1100-1000	C-Cl stretch	Aryl Halide	Indicates the presence of the chlorine substituent.

Experimental Protocol: FTIR (Attenuated Total Reflectance - ATR)

• Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a solvent-moistened (e.g., isopropanol) lint-free tissue.

• Background Scan: Perform a background scan to capture the ambient spectrum (e.g., CO₂, water vapor), which will be automatically subtracted from the sample spectrum.

• Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

• Pressure Application: Use the instrument's pressure arm to ensure firm contact between the sample and the crystal.

• Data Acquisition: Acquire the spectrum, typically by co-adding 16 to 32 scans in the range of 4000-400 cm⁻¹ to improve the signal-to-noise ratio.

• Data Processing: Perform baseline correction and peak picking using the instrument software.

Mass Spectrometry (MS): Molecular Weight Verification

Mass spectrometry is essential for confirming the molecular weight of the synthesized compound.[6] High-resolution mass spectrometry (HRMS) provides a highly accurate mass measurement, which can be used to determine the elemental formula.

For 4-(4-Chlorophenoxy)benzaldehyde oxime (C₁₃H₁₀ClNO₂), the expected monoisotopic mass is approximately 247.0400 g/mol .[7][8] The presence of chlorine will result in a characteristic isotopic pattern, with a peak at M+2 that is approximately one-third the intensity of the molecular ion peak (M+), corresponding to the natural abundance of the ³⁷Cl isotope.

Fragmentation Analysis: Electron Impact (EI) ionization can induce fragmentation, providing structural clues.[9][10][11] Key expected fragments include:

• Loss of the hydroxyl group (-OH)

• Cleavage of the ether bond (C-O)

• Fragmentation of the aromatic rings

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS) via ESI

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrument Calibration: Calibrate the mass spectrometer using a known standard to ensure high mass accuracy.

• Method Setup: Set the instrument parameters for Electrospray Ionization (ESI) in positive or negative ion mode. Define the mass range to be scanned (e.g., m/z 50-500).

• Sample Infusion: Introduce the sample into the ion source via direct infusion or through an LC system at a low flow rate (e.g., 5-10 µL/min).

• Data Acquisition: Acquire the mass spectrum, ensuring sufficient signal intensity for accurate mass determination.

• Data Analysis: Process the spectrum to identify the molecular ion peak [M+H]⁺ or [M-H]⁻. Use the software's formula calculator to confirm that the measured accurate mass corresponds to the expected elemental formula (C₁₃H₁₀ClNO₂).

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Tool

NMR spectroscopy is the most powerful technique for elucidating the detailed structure of organic molecules in solution.[12][13][14] A combination of 1D (¹H, ¹³C) and 2D NMR experiments is required for unambiguous assignment and, crucially, for differentiating the (E)- and (Z)-isomers.[1][15][16]

¹H NMR Spectroscopy: Provides information on the number of different proton environments and their connectivity through spin-spin coupling. ¹³C NMR Spectroscopy: Reveals the number of different carbon environments in the molecule. 2D NMR (HSQC, HMBC): These experiments are critical for establishing the complete molecular framework.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates protons directly to the carbons they are attached to (one-bond C-H correlations).[17][18]

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away, which is essential for piecing together the molecular fragments.[18][19][20]

Predicted NMR Data for 4-(4-Chlorophenoxy)benzaldehyde Oxime (in CDCl₃):

Atom Label	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)	Notes
N-OH	~8.5-9.5 (broad s)	-	Chemical shift is concentration and solvent dependent.
CH=N	~8.1 (s)	~149-151	The chemical shift of this proton can be sensitive to the E/Z configuration.
Ar-H (ortho to C=N)	~7.5-7.6 (d)	~128-130
Ar-H (meta to C=N)	~7.0-7.1 (d)	~118-120
Ar-H (ortho to Cl)	~7.3-7.4 (d)	~130-132
Ar-H (meta to Cl)	~6.9-7.0 (d)	~120-122
C-O (Ar)	-	~155-157
C-Cl (Ar)	-	~128-130
C-O (Ar-oxime)	-	~158-160
C (ipso to C=N)	-	~130-132

Note: These are predicted values. Actual chemical shifts may vary. Computational methods can aid in more precise prediction.[21][22][23]

Differentiating E/Z Isomers using NMR: The key to distinguishing the (E)- and (Z)-isomers lies in the anisotropic effect of the oxime's -OH group. Protons that are spatially close to the oxygen will experience a different magnetic environment compared to when they are distant.

• ¹H NMR: The chemical shift of the proton on the C=N carbon (CH=N) and the adjacent aromatic protons will differ between the two isomers.[2]

• 2D NOESY (Nuclear Overhauser Effect Spectroscopy): This is a powerful experiment that detects through-space correlations between protons that are close to each other (< 5 Å). For the (Z)-isomer, a NOE correlation would be expected between the oxime -OH proton and the CH=N proton. For the (E)-isomer, a correlation might be seen between the -OH proton and the aromatic protons ortho to the C=N group.[16]

Caption: Figure 2. Key HMBC Correlations for Structural Assembly.

Experimental Protocol: 2D NMR (HSQC & HMBC)

• Sample Preparation: Dissolve ~10-20 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube.

• 1D Spectra Acquisition: Acquire and process standard ¹H and ¹³C{¹H} spectra to determine spectral widths and reference the chemical shift scale.[24]

• HSQC Experiment Setup:

  • Load a standard, sensitivity-enhanced, edited HSQC parameter set (e.g., hsqcedetgpsisp on Bruker systems).[17]

  • Set the spectral widths (SW) for the ¹H (F2) and ¹³C (F1) dimensions based on the 1D spectra.

  • Acquire the data, typically with 2-4 scans per increment and 256 increments in the F1 dimension.[19][24]

• HMBC Experiment Setup:

  • Load a standard HMBC parameter set (e.g., hmbcetgpl3nd on Bruker systems).[17]

  • Set the spectral widths as done for the HSQC.

  • The long-range coupling delay (typically optimized for J = 8 Hz) is a key parameter.[19]

  • Acquire the data, typically with 8-16 scans per increment and 256-512 increments in the F1 dimension.[20]

• Data Processing: Process the 2D data using a sine-squared window function in both dimensions, followed by a two-dimensional Fourier transform, phasing, and baseline correction.

• Data Analysis: Correlate the cross-peaks to build the carbon skeleton and assign all proton and carbon signals.

The Gold Standard: Single-Crystal X-ray Diffraction

When an unambiguous, solid-state confirmation of the three-dimensional structure is required, single-crystal X-ray diffraction is the definitive technique.[25][26][27] It provides precise atomic coordinates, allowing for the direct visualization of the molecule's connectivity, conformation, and, most importantly, the absolute stereochemistry of the oxime group (E or Z).[28]

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth: Grow suitable single crystals of the compound. This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion).

• Crystal Mounting: Select a high-quality, single crystal (typically 0.1-0.3 mm in size) and mount it on a goniometer head.[29]

• Data Collection: Place the crystal in a stream of cold nitrogen gas (~100 K) to minimize thermal motion. The diffractometer then rotates the crystal while irradiating it with a monochromatic X-ray beam, collecting the diffraction pattern on a detector.[29]

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell dimensions and space group. The structure is then solved using direct methods or Patterson methods and refined to fit the experimental data, yielding a final structural model.

Conclusion: A Synthesis of Data for Confident Characterization

The structural confirmation of 4-(4-chlorophenoxy)benzaldehyde oxime is a process of accumulating and synthesizing evidence. FTIR confirms the presence of the necessary functional groups, and mass spectrometry validates the molecular formula. However, it is the detailed analysis by a suite of NMR experiments that provides the definitive solution-state structure and differentiates between the (E)- and (Z)-isomers. For ultimate, unequivocal proof, single-crystal X-ray diffraction provides the solid-state structure with atomic precision. By following this integrated analytical workflow, researchers can proceed with confidence, knowing their material is fully and accurately characterized, ensuring the integrity and reproducibility of their subsequent work.

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• Lee, D., et al. (2022). Precisely predicting the 1H and 13C NMR chemical shifts in new types of nerve agents and building spectra database. Scientific Reports. Available at: [Link]

• Guan, Y., et al. (2021). Real-time prediction of 1H and 13C chemical shifts with DFT accuracy using a 3D graph neural network. RSC Publishing. Available at: [Link]

• Nazarpack-Kandlousy, N., et al. (2002). Synthesis and Mass Spectrometry Studies of Branched Oxime Ether Libraries. Mapping the Substitution Motif via Linker Stability and Fragmentation Pattern. The Journal of Organic Chemistry. Available at: [Link]

• Sayeeda, Z. (2022). Prediction of 1H and 13C NMR Chemical Shifts of Small Molecules Using Machine Learning. ERA - University of Alberta. Available at: [Link]

• Mhadgut, S. C., et al. (2013). Fragmentation of oxime and silyl oxime ether odd-electron positive ions by the McLafferty rearrangement: new insights on structural factors that promote α,β fragmentation. Journal of the American Society for Mass Spectrometry. Available at: [Link]

• Fűzfai, Z., et al. (2008). Characteristic fragmentation patterns of the trimethylsilyl and trimethylsilyl-oxime derivatives of various saccharides as obtained by gas chromatography coupled to ion-trap mass spectrometry. Journal of Chromatography A. Available at: [Link]

• Nikitina, L. E., et al. (2021). Experimental and Computational Investigation of the Oxime Bond Stereochemistry in c-Jun N-terminal Kinase 3 Inhibitors 11H-Indeno[1,2-b]quinoxalin-11-one Oxime and Tryptanthrin-6-oxime. Molecules. Available at: [Link]

• Bozbey, I., et al. (2022). Conventional and microwave prompted synthesis of aryl(Alkyl)azole oximes, 1H-NMR spectroscopic determination of E/Z isomer ratio and HOMO-LUMO analysis. Journal of Molecular Structure. Available at: [Link]

• PubChem. (n.d.). 4-Chlorobenzaldehyde oxime. National Center for Biotechnology Information. Available at: [Link]

• Angeli, C., et al. (2023). E/Z configurational determination of oximes and related derivatives through quantum mechanics NMR calculations: scope and limitations of the leading probabilistic methods. Organic & Biomolecular Chemistry. Available at: [Link]

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• Decatur, J. (2020). HSQC and HMBC for Topspin. Vassar College. Available at: [Link]

• University of Chicago. (n.d.). UChicago Experiment Guides - NMR Facility. The University of Chicago Chemistry Department. Available at: [Link]

• Naik, N., et al. (2014). Synthesis and characterization of novel oxime analogues. International Journal of Pharmacy and Pharmaceutical Sciences. Available at: [Link]

• Unknown Author. (n.d.). Step By Step Instructions for 2D NMR Experiments on the Bruker 300 MHz Spectrometer. Document from an unknown source. Available at: [Link]

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• Royal Society of Chemistry. (2012). Electrochemical Tandem Synthesis of Oximes from Alcohols Using KNO3 as Nitrogen Source Mediated by Tin Microspheres in Aqueous Medium - Supporting Information. Chemical Communications. Available at: [Link]

• Sridhar, G., et al. (2010). Identification of E and Z isomers of some cephalosporins by NMR. Trade Science Inc. Available at: [Link]

• GSC Online Press. (2023). Comparative studies of functional groups present in invasive and economically important plant leaf methanolic extracts by using FTIR spectroscopic analysis. GSC Biological and Pharmaceutical Sciences. Available at: [Link]

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• ResearchGate. (n.d.). Comparison of the reported methods for synthesis of oxime with the present method. ResearchGate. Available at: [Link]

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• Royal Society of Chemistry. (2021). Single Crystal X-ray Diffraction Structure Determination. Royal Society of Chemistry. Available at: [Link]

• Carleton College. (2007). Single-crystal X-ray Diffraction. SERC at Carleton College. Available at: [Link]

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• Patsnap. (n.d.). Method for synthesizing chloramphenicol from 4-chloro-benzaldehyde. Patsnap. Available at: [Link]

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An In-depth Technical Guide to 4-(4-Methylphenoxy)benzylamine Hydrochloride (CAS No. 262862-66-8)

A Note on Chemical Identification: Initial inquiries for CAS number 262862-70-4 did not yield a specific chemical entity. However, extensive research consistently identified a closely related and structurally significant compound, 4-(4-Methylphenoxy)benzylamine hydrochloride , with CAS number 262862-66-8 . This guide will focus on this well-documented compound, proceeding under the scientific assumption that it is the intended subject of interest for researchers and drug development professionals.

Introduction

4-(4-Methylphenoxy)benzylamine hydrochloride is a versatile chemical intermediate with significant applications in the synthesis of agrochemicals and as a scaffold for the development of potential pharmaceutical agents.[1][2] Its structure, featuring a benzylamine core linked to a methylphenoxy group, makes it a valuable building block in medicinal chemistry, particularly in studies related to neuropharmacology and cancer treatment.[3][4] This guide provides a comprehensive overview of its chemical and physical properties, synthesis, potential mechanisms of action, and practical considerations for its use in a research setting.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to its application in research and development. The following table summarizes the key properties of 4-(4-Methylphenoxy)benzylamine hydrochloride.

Property	Value	Source
CAS Number	262862-66-8	[5][6]
Molecular Formula	C₁₄H₁₆ClNO	[5][]
Molecular Weight	249.74 g/mol	[4][6]
IUPAC Name	[4-(4-methylphenoxy)phenyl]methanamine;hydrochloride	[5]
Synonyms	4-(Aminomethyl)-4'-methyldiphenyl ether hydrochloride, [4-(4-Methylphenoxy)phenyl]methylamine hydrochloride	[6][8]
Appearance	White to off-white solid/powder	[]
Purity	Typically ≥95%	[]
Storage Temperature	Room temperature, in a dry, sealed container	[]

Synthesis and Chemical Reactions

The synthesis of 4-(4-Methylphenoxy)benzylamine hydrochloride is a multi-step process that typically involves the formation of a diaryl ether linkage followed by the reduction of a nitrile group to an amine.

Synthetic Pathway Overview

A common synthetic route starts with the nucleophilic aromatic substitution reaction between p-cresol and p-chlorobenzonitrile to form 4-(4-methylphenoxy)benzonitrile. This intermediate is then reduced to the corresponding benzylamine, which is subsequently treated with hydrochloric acid to yield the hydrochloride salt.

Caption: Synthetic pathway for 4-(4-Methylphenoxy)benzylamine hydrochloride.

Detailed Synthesis Protocol

The following is a representative experimental protocol for the synthesis of 4-(4-Methylphenoxy)benzylamine hydrochloride:

Step 1: Synthesis of 4-(4-Methylphenoxy)benzonitrile

• To a solution of p-cresol in a suitable solvent such as dimethylformamide (DMF), add a strong base like sodium hydride (NaH) portion-wise at room temperature.

• After the evolution of hydrogen gas ceases, add p-chlorobenzonitrile to the reaction mixture.

• Heat the mixture to an elevated temperature (e.g., 150°C) and monitor the reaction progress by thin-layer chromatography (TLC).[1]

• Upon completion, cool the reaction mixture and pour it into water to precipitate the product.

• Filter the solid, wash with water, and dry to obtain crude 4-(4-methylphenoxy)benzonitrile.

• The crude product can be purified by recrystallization from a suitable solvent like ethanol.

Step 2: Synthesis of 4-(4-Methylphenoxy)benzylamine

• In a high-pressure reactor, dissolve 4-(4-methylphenoxy)benzonitrile in a suitable solvent such as methanol or ethanol.

• Add a hydrogenation catalyst, for example, a modified nano-nickel catalyst.[9]

• Pressurize the reactor with hydrogen gas and heat the mixture.

• Monitor the reaction by observing the cessation of hydrogen uptake.

• After the reaction is complete, cool the reactor, release the pressure, and filter off the catalyst.

• The filtrate containing 4-(4-methylphenoxy)benzylamine can be used directly in the next step.

Step 3: Formation of the Hydrochloride Salt

• To the solution of 4-(4-methylphenoxy)benzylamine, add a solution of hydrochloric acid (e.g., in isopropanol or ether) dropwise with stirring.

• The hydrochloride salt will precipitate out of the solution.

• Filter the solid, wash with a non-polar solvent (e.g., hexane or ether), and dry under vacuum to obtain 4-(4-Methylphenoxy)benzylamine hydrochloride.

Mechanism of Action and Biological Activity

The specific mechanism of action for 4-(4-Methylphenoxy)benzylamine hydrochloride as a biologically active agent is not extensively documented in publicly available literature. Its primary role is as a key intermediate in the synthesis of other compounds.[3][4]

Role as an Intermediate for Tolfenpyrad

4-(4-Methylphenoxy)benzylamine is a crucial intermediate in the synthesis of Tolfenpyrad, a pyrazole insecticide and acaricide.[9][10] Tolfenpyrad's mechanism of action involves the inhibition of the mitochondrial electron transport chain at complex I, leading to the disruption of cellular respiration in insects. While this provides insight into the biological activity of the final product, it does not directly define the mechanism of the intermediate itself.

Potential as a Scaffold in Drug Discovery

The structural motifs present in 4-(4-Methylphenoxy)benzylamine hydrochloride, namely the diaryl ether and benzylamine groups, are found in numerous biologically active compounds. This suggests its potential as a scaffold for the development of novel therapeutic agents.

• Neuropharmacology: Benzylamine derivatives are known to interact with various targets in the central nervous system, including monoamine oxidase (MAO) enzymes and neurotransmitter receptors.[3] The diaryl ether linkage is also a common feature in drugs targeting neurological disorders.

• Oncology: The diaryl ether scaffold is present in several kinase inhibitors and other anti-cancer agents.[3] The ability of this compound's structure to be further modified makes it an attractive starting point for the synthesis of new anti-cancer drug candidates.

The following diagram illustrates the potential, though currently speculative, areas of biological interaction for this class of compounds.

Caption: Potential areas of biological investigation for the 4-(4-Methylphenoxy)benzylamine scaffold.

Safety and Handling

As with any chemical reagent, proper safety precautions should be taken when handling 4-(4-Methylphenoxy)benzylamine hydrochloride.

• Hazard Statements: May cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335).[4][11]

• Precautionary Statements: Avoid breathing dust/fume/gas/mist/vapors/spray.[11] Wear protective gloves, eye protection, and face protection.[11] Use only outdoors or in a well-ventilated area.[11]

• First Aid Measures:

  • In case of skin contact: Wash off with soap and plenty of water.[11]

  • In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[11]

  • If inhaled: Move person into fresh air. If not breathing, give artificial respiration.[11]

  • If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with water.[11]

• Storage: Store in a dry, well-ventilated place with the container tightly sealed.[]

Suppliers

4-(4-Methylphenoxy)benzylamine hydrochloride is available from several chemical suppliers, including:

• Sigma-Aldrich[4][]

• Santa Cruz Biotechnology[6]

• Chem-Impex[3]

• BOC Sciences[]

• United States Biological[12]

• Atul Ltd[2]

• Scimplify[13]

• SynQuest Laboratories[8]

• ChemicalBook[14]

• Conchain Biotech[15]

• Xinyi Yongcheng Chemical Industrial Co., Ltd.[16]

Conclusion

4-(4-Methylphenoxy)benzylamine hydrochloride (CAS No. 262862-66-8) is a valuable chemical intermediate with established use in the agrochemical industry and significant potential as a scaffold in pharmaceutical research. While its own biological mechanism of action is not well-defined, its structural components suggest promising avenues for investigation in neuropharmacology and oncology. This guide provides a solid foundation of its chemical properties, synthesis, and handling for researchers and drug development professionals looking to utilize this compound in their work.

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• Google Patents. CN102863356A - Preparation method for 4-(4-methylphenoxy)cyanobenzene.

• Capot Chemical. MSDS of 4-(4-Methylphenoxy)benzylamine hydrochloride. [Link]

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Spectral Characterization of 4-(4-Chlorophenoxy)benzaldehyde Oxime: A Technical Guide

This technical guide provides a comprehensive analysis of the spectral data for 4-(4-Chlorophenoxy)benzaldehyde oxime, a molecule of interest in medicinal chemistry and materials science. While direct experimental spectra for this specific compound are not widely available in the public domain, this document, grounded in established spectroscopic principles and data from closely related analogs, offers a robust, predictive characterization. This guide is intended for researchers, scientists, and drug development professionals, providing in-depth interpretations of expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.

Molecular Structure and Rationale for Analysis

The structure of 4-(4-Chlorophenoxy)benzaldehyde oxime combines a benzaldehyde oxime moiety with a 4-chlorophenoxy substituent. This unique combination of functional groups necessitates a detailed spectral analysis for unambiguous identification and characterization. Understanding the electronic effects of the chlorine atom and the ether linkage on the aromatic systems and the oxime group is crucial for interpreting the spectral data.

Caption: Predicted major fragmentation pathways for 4-(4-Chlorophenoxy)benzaldehyde oxime.

Experimental Protocols

Synthesis of 4-(4-Chlorophenoxy)benzaldehyde Oxime

The synthesis of oximes from aldehydes is a well-established reaction. A general procedure is outlined below.

Materials:

• 4-(4-Chlorophenoxy)benzaldehyde

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Sodium carbonate (Na₂CO₃) or another suitable base

• Ethanol or Methanol

• Water

Procedure:

• Dissolve 4-(4-Chlorophenoxy)benzaldehyde (1 equivalent) in a minimal amount of ethanol or methanol.

• In a separate flask, prepare a solution of hydroxylamine hydrochloride (1.1-1.5 equivalents) and sodium carbonate (1.5-2.0 equivalents) in water.

• Add the aqueous solution of hydroxylamine hydrochloride and base to the solution of the aldehyde.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-60 °C) and monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture in an ice bath to induce precipitation of the oxime.

• Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

This protocol is a general guideline and may require optimization for specific laboratory conditions.

[1]#### 5.2. Spectral Data Acquisition

• NMR: ¹H and ¹³C NMR spectra should be recorded on a 300 MHz or higher field NMR spectrometer using deuterated chloroform (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆) as the solvent and tetramethylsilane (TMS) as an internal standard.

• IR: The IR spectrum should be recorded on a Fourier Transform Infrared (FTIR) spectrometer using a potassium bromide (KBr) pellet or as a thin film.

• MS: The mass spectrum should be obtained using an electron ionization (EI) mass spectrometer.

Conclusion

This technical guide provides a detailed, predictive analysis of the NMR, IR, and MS spectral data for 4-(4-Chlorophenoxy)benzaldehyde oxime. The interpretations are based on fundamental spectroscopic principles and data from analogous structures, offering a reliable reference for researchers working with this compound. The provided synthesis protocol offers a practical starting point for its preparation. Experimental verification of these predicted data is recommended for definitive characterization.

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• Uday, P. L. et al. (2014). SYNTHESIS OF OXIMES IN AQUEOUS MEDIUM USING HYAMINE AS AN ECOFRIENDLY CATALYST AT AMBIENT TEMPERATURE. International Journal of ChemTech Research, 6(1), 22-26. Available at: [Link]

• University of Colorado Boulder. Mass Spectrometry: Fragmentation. Available at: [Link]

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• University College London. Chemical shifts. Available at: [Link]

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Technical Guide: Discovery and History of Chlorophenoxy Benzaldehyde Derivatives

The following technical guide details the chemistry, history, and application of chlorophenoxy benzaldehyde derivatives, focusing on their role as privileged scaffolds in medicinal chemistry and agrochemistry.

A Privileged Scaffold in Medicinal Chemistry and Agrochemical Synthesis

Part 1: Executive Summary & Structural Significance

Chlorophenoxy benzaldehydes are a class of aromatic aldehydes characterized by a diphenyl ether backbone bearing a chlorine substituent on one ring and a formyl group on the other. While often overshadowed by their non-chlorinated parent, 3-phenoxybenzaldehyde (the cornerstone of pyrethroid chemistry), the chlorinated derivatives have emerged as critical "privileged structures" in modern drug discovery.

Their value lies in the Diphenyl Ether (DPE) motif , which offers:

• Lipophilicity: Enhances membrane permeability (LogP modulation).

• Metabolic Stability: The ether linkage is resistant to hydrolysis, unlike esters.

• Conformational Flexibility: The ether bridge allows the two aromatic rings to adopt "butterfly" conformations, fitting into hydrophobic pockets of enzymes (e.g., Kinases, PARP).

Core Scaffolds:

• 4-(4-chlorophenoxy)benzaldehyde: A linear scaffold often used to extend pharmacophores into deep hydrophobic channels (e.g., S1P5 agonists).

• 3-(4-chlorophenoxy)benzaldehyde: A meta-substituted variant providing a "kinked" geometry, mimicking the 3-phenoxybenzyl group of pyrethroids.

Part 2: Historical Evolution[1]

The Agrochemical Origins (1970s)

The history of phenoxy benzaldehydes is inextricably linked to the Pyrethroid Revolution . In the 1970s, researchers at Rothamsted Experimental Station (UK) and Sumitomo Chemical (Japan) sought photostable analogs of natural pyrethrins.

• Discovery: The identification of 3-phenoxybenzyl alcohol as a potent alcohol moiety led to the synthesis of Permethrin and Cypermethrin.

• The Chloro-Derivative Connection: While 3-phenoxybenzaldehyde became the industrial standard, chlorinated analogs were synthesized to probe structure-activity relationships (SAR). It was discovered that adding chlorine atoms to the phenoxy ring (e.g., 4-chlorophenoxy) altered metabolic degradation rates in soil and insects, providing a library of "metabolic probes" that later transitioned into pharmaceutical research.

Transition to Medicinal Chemistry (1990s–Present)

As high-throughput screening (HTS) became dominant, the chlorophenoxy benzaldehyde scaffold was recognized as a versatile linker.

• Kinase Inhibitors: The scaffold mimics the ATP-binding site's hydrophobic region.

• GPCR Modulators: In the 2010s, AbbVie utilized 4-(4-chlorophenoxy)benzaldehyde to synthesize A-971432 , a selective Sphingosine-1-Phosphate Receptor 5 (S1P5) agonist, designed to treat cognitive decline. The chlorophenoxy tail provided the necessary lipophilicity to cross the Blood-Brain Barrier (BBB).

• PARP Inhibitors (2020s): Recent studies (e.g., NIH, 2024) have utilized this scaffold to create "fourth-generation" PARP1 inhibitors, using the benzaldehyde to anchor 3-aminobenzamide moieties, thereby enhancing cisplatin efficacy in cancer models.

Part 3: Synthetic Methodologies

The synthesis of chlorophenoxy benzaldehydes relies on constructing the diaryl ether linkage. Two primary protocols dominate the field: Nucleophilic Aromatic Substitution (

) and Ullmann Coupling .

Method A: (Preferred for Scalability)

This method requires an electron-withdrawing group (EWG) on the electrophile. Since the aldehyde itself is a moderate EWG, 4-fluorobenzaldehyde is highly reactive.

• Reagents: 4-Chlorophenol, 4-Fluorobenzaldehyde,

  .

• Solvent: DMF or DMSO (Polar Aprotic).

• Mechanism: Meisenheimer complex formation followed by fluoride elimination.

Method B: Ullmann Ether Synthesis (Copper-Catalyzed)

Used when

is sluggish (e.g., for electron-rich rings).

• Reagents: 4-Chlorophenol, 4-Bromobenzaldehyde, CuI (Catalyst), Ligand (e.g., Phenylalanine or DMEDA).

• Conditions: High temperature (

  ), Base ( ).

Visualization: Synthetic Pathways

Figure 1: The

route is the industrial standard due to higher atom economy and avoidance of heavy metals.

Part 4: Medicinal Chemistry Applications & Case Studies

S1P5 Agonists (Neurology)

Target: Sphingosine-1-phosphate receptor 5 (S1P5).[1] Mechanism: S1P5 is expressed in the BBB endothelial cells.[1] Agonists improve barrier integrity. Role of Scaffold: The 4-(4-chlorophenoxy)benzyl group serves as the "lipophilic tail" that anchors the molecule into the receptor's hydrophobic pocket.

• Key Compound: A-971432.[1]

• Synthesis: Reductive amination of 4-(4-chlorophenoxy)benzaldehyde with azetidine-3-carboxylic acid derivatives.

PARP Inhibitors (Oncology)

Target: Poly(ADP-ribose) polymerase (PARP1/14).[2] Innovation: Researchers designed a "de novo" family of inhibitors where the chlorophenoxy benzaldehyde acts as a linker between the zinc-finger binding domain and the catalytic pocket anchor. Outcome: Derivatives showed potentiation of cisplatin cytotoxicity in HeLa (cervical) and PC-3 (prostate) cancer lines.

Visualization: SAR Logic

Part 5: Validated Experimental Protocol

Protocol: Synthesis of 4-(4-chlorophenoxy)benzaldehyde via

Source Validation: Adapted from standard protocols for diaryl ethers (e.g., Org. Synth. methodologies).

Materials:

• 4-Fluorobenzaldehyde (1.0 eq, 12.4 g, 100 mmol)

• 4-Chlorophenol (1.1 eq, 14.1 g, 110 mmol)

• Potassium Carbonate (

  ) (anhydrous, 1.5 eq, 20.7 g)

• Dimethylformamide (DMF) (100 mL, anhydrous)

Step-by-Step Workflow:

• Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 4-chlorophenol (14.1 g) in DMF (100 mL).

• Deprotonation: Add

  (20.7 g) in one portion. Stir at room temperature for 30 minutes to generate the phenoxide anion. Observation: The mixture may become slightly turbid.

• Addition: Add 4-fluorobenzaldehyde (12.4 g) dropwise via syringe or addition funnel.

• Reaction: Heat the mixture to 100°C for 4–6 hours.

  • Monitoring: Check progress via TLC (Hexane/EtOAc 4:1). The aldehyde spot (

    ) should disappear, replaced by a new less polar spot ( ).

• Workup:

  • Cool to room temperature.

  • Pour the reaction mixture into ice-water (500 mL) with vigorous stirring. The product should precipitate as an off-white solid.

  • Alternative: If oil forms, extract with Ethyl Acetate (

    mL), wash with 1M NaOH (to remove unreacted phenol), water, and brine.

• Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography (

  , 0-10% EtOAc in Hexanes).

• Yield: Expected yield 85–92%.

Characterization Data (Reference):

• Physical State: White to pale yellow crystalline solid.

• Melting Point: 58–60°C.

• NMR (400 MHz, ): 9.92 (s, 1H, CHO), 7.85 (d, J=8.8 Hz, 2H), 7.36 (d, J=8.8 Hz, 2H), 7.05 (d, J=8.8 Hz, 2H), 7.02 (d, J=8.8 Hz, 2H).

Part 6: Quantitative Comparison of Derivatives

Table 1 summarizes the key derivatives and their biological profiles.

Derivative Class	Substituent Pattern	Target / Application	Key Mechanism	LogP (Approx)
4-(4-Cl-Ph-O)	Para-Para	S1P5 Receptor	Lipophilic Anchor	4.2
3-(4-Cl-Ph-O)	Meta-Para	Pyrethroid / Agrochemical	Na+ Channel Modulation	4.5
4-(2-Cl-Ph-O)	Para-Ortho	MAGL / FAAH	Enzyme Inhibition	4.1
Benzofuranone	Fused Ring	Cytotoxic (Lung/Breast)	DNA Alkylation	3.8

References

• National Center for Advancing Translational Sciences (NCATS). 3-(4-Chlorophenoxy)benzaldehyde Substance Record. Inxight Drugs. Available at: [Link]

• PubChem. 4-(4-chlorophenoxy)benzaldehyde Compound Summary. National Library of Medicine. Available at: [Link]

• AbbVie Inc. / ACS Medicinal Chemistry. Discovery of A-971432, An Orally Bioavailable Selective Sphingosine-1-Phosphate Receptor 5 (S1P5) Agonist. Journal of Medicinal Chemistry (2015).[1] Available at: [Link]

• National Institutes of Health (NIH). Novel inhibitors of PARP1 and PARP14: design, synthesis, and potentiation of cisplatin efficacy in cancer. PubMed Central (2024). Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Novel inhibitors of PARP1 and PARP14: design, synthesis, and potentiation of cisplatin efficacy in cancer - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Mechanism of Action for 4-(4-Chlorophenoxy)benzaldehyde Oxime

This is a comprehensive technical guide on the mechanism of action, chemical utility, and pharmacological potential of 4-(4-Chlorophenoxy)benzaldehyde oxime .

Executive Summary

4-(4-Chlorophenoxy)benzaldehyde oxime (CAS: 262862-70-4) is a specialized diaryl ether scaffold utilized primarily as a high-value intermediate in the synthesis of bioactive heterocycles (isoxazolines, oxadiazoles) and as a pharmacophore in its own right.[1][2] Its mechanism of action is bifurcated:

• Chemical Mechanism (Synthetic Utility): It acts as a stable precursor for nitrile oxides via in situ generation, facilitating [3+2] cycloadditions to construct isoxazoline cores found in modern ectoparasiticides (e.g., Fluralaner analogs).

• Pharmacological Mechanism (Intrinsic Activity): As a diaryl ether oxime, it exhibits intrinsic bioactivity through metal chelation (targeting metalloenzymes like tyrosinase) and hydrophobic interaction with kinase ATP-binding pockets, leveraging the lipophilic 4-(4-chlorophenoxy) tail for membrane permeation and receptor anchoring.

Chemical Mechanism of Action: The Reactive Scaffold

The primary utility of this compound lies in the oxime functionality (

) serving as a "chemical warhead" for diversity-oriented synthesis.

Nitrile Oxide Generation & [3+2] Cycloaddition

The most critical mechanism for drug development is the conversion of the oxime to a nitrile oxide dipole, which undergoes 1,3-dipolar cycloaddition.

• Step 1: Chlorination: The oxime is treated with N-chlorosuccinimide (NCS) to form the hydroximoyl chloride .

• Step 2: Dehydrohalogenation: Base-mediated elimination (e.g.,

  ) generates the transient nitrile oxide ( ).

• Step 3: Cycloaddition: The nitrile oxide reacts with styrene or alkyne dipolarophiles to form isoxazolines or isoxazoles .

Significance: This pathway is the mechanistic foundation for synthesizing the isoxazoline class of GABA-gated chloride channel inhibitors (insecticides/acaricides).

Beckmann Rearrangement

Under acidic catalysis, the oxime undergoes rearrangement to form N-[4-(4-chlorophenoxy)phenyl]formamide or related amides, altering the pharmacophore from a hydrogen-bond donor (oxime) to a peptidomimetic amide.

Pharmacological Mechanism: Intrinsic Bioactivity

Beyond its role as an intermediate, the intact oxime molecule possesses specific biological mechanisms driven by its structural topology.

Metalloenzyme Inhibition (Tyrosinase/Lipoxygenase)

The oxime group (

) is a potent metal chelator.

• Mechanism: The oxygen and nitrogen atoms coordinate with the active site copper (

  ) or iron ( ) ions of metalloenzymes.

• Effect: This chelation blocks the catalytic cycle. For example, in tyrosinase, it prevents the oxidation of L-DOPA, exhibiting anti-melanogenic properties.

Hydrophobic Anchoring (The Diaryl Ether Tail)

The 4-(4-chlorophenoxy) moiety is a privileged structure in medicinal chemistry (resembling the scaffold of Fenoxaprop or Triclosan).

• Lipophilicity: The

  tail provides high logP, ensuring rapid passive transport across lipid bilayers (blood-brain barrier or fungal cell walls).

• Target Binding: It occupies deep hydrophobic pockets in targets like Serine/Threonine Kinases or Nuclear Receptors (e.g., PPARs), acting as a competitive inhibitor by mimicking natural lipophilic ligands.

Visualization of Mechanisms

Diagram 1: Chemical Transformation Pathways

This diagram illustrates the divergence of the oxime into three distinct pharmacological classes.

Caption: Synthetic divergence of the oxime scaffold into bioactive isoxazolines, amides, and nitriles.

Diagram 2: Pharmacophore Interaction Model

This diagram visualizes how the molecule interacts with a theoretical metalloenzyme binding site.

Caption: Bimodal interaction mechanism: Hydrophobic anchoring via the tail and metal chelation via the oxime head.

Experimental Protocols

Protocol A: Synthesis of Isoxazoline Derivatives (Cycloaddition)

Objective: To validate the oxime as a precursor for isoxazoline synthesis.

• Chlorination:

  • Dissolve 1.0 eq of 4-(4-Chlorophenoxy)benzaldehyde oxime in DMF.

  • Add 1.1 eq of N-Chlorosuccinimide (NCS) portion-wise at 0°C.

  • Stir at RT for 3 hours. Monitor disappearance of oxime by TLC.

• Cycloaddition:

  • Add 1.2 eq of the alkene dipolarophile (e.g., styrene derivative).

  • Add 1.5 eq of Triethylamine (

    ) dropwise (exothermic reaction).

  • Stir overnight at RT.

• Workup:

  • Dilute with water, extract with Ethyl Acetate.

  • Purify via silica gel chromatography.

  • Validation: Confirm isoxazoline ring formation via

    -NMR (characteristic doublet of doublets for the isoxazoline protons).

Protocol B: Tyrosinase Inhibition Assay (Intrinsic Activity)

Objective: To quantify the metal chelating/inhibitory potential of the oxime.

Reagent	Volume	Concentration	Role
Phosphate Buffer (pH 6.8)	140 µL	50 mM	Solvent/Buffer
Test Compound (Oxime)	20 µL	Variable (1-100 µM)	Inhibitor
Mushroom Tyrosinase	20 µL	1000 U/mL	Enzyme
L-DOPA	20 µL	5 mM	Substrate

• Incubation: Mix buffer, enzyme, and test compound in a 96-well plate. Incubate at 25°C for 10 minutes to allow inhibitor binding.

• Reaction: Add L-DOPA substrate.

• Measurement: Monitor absorbance at 475 nm (formation of dopachrome) every 30 seconds for 10 minutes.

• Analysis: Calculate

  relative to Kojic Acid (positive control).

Stability & Handling Data

Property	Value	Implication for Research
Molecular Weight	247.68 g/mol	Fragment-like; suitable for fragment-based drug design.
LogP (Predicted)	~3.8 - 4.2	Highly lipophilic; requires DMSO for biological assays.
Thermal Stability	MP: 108-112°C	Stable solid; avoid temperatures >150°C (Beckmann rearrangement risk).
Reactivity	Acid-sensitive	Hydrolyzes to aldehyde in strong aqueous acid.

References

• ChemicalBook. (2025). 4-(4-Chlorophenoxy)benzaldehyde oxime - Product Properties and Safety. Retrieved from

• National Institutes of Health (NIH). (2024). Oximes: Novel Therapeutics with Anticancer and Anti-Inflammatory Potential. PMC Central.[3] Retrieved from

• Sigma-Aldrich. (2025). Benzaldehyde Oxime Derivatives and Reactivity. Technical Bulletin. Retrieved from

• Fisher Scientific. (2025). 4-(4-Chlorophenoxy)benzaldehyde: Precursor Analysis. Retrieved from

Sources

• 1. Organic Halides | CymitQuimica [cymitquimica.com]
• 2. echemi.com [echemi.com]
• 3. Benzaldehyde oxime - Wikipedia [en.wikipedia.org]

Technical Guide: Biological Evaluation and Development of Novel Oxime Scaffolds

Executive Summary

The oxime functional group (

) has evolved from a classical protecting group into a critical pharmacophore in modern drug design. While historically synonymous with acetylcholinesterase (AChE) reactivation in organophosphate poisoning, recent structural-activity relationship (SAR) studies have unlocked potent activities in oncology, particularly via kinase inhibition and tubulin destabilization.

This technical guide provides a rigorous framework for the design, synthesis, and biological validation of novel oxime derivatives. It moves beyond theoretical listing to provide self-validating experimental protocols and mechanistic insights required for high-impact research.

Part 1: Chemical Basis & Pharmacophore Design

The biological versatility of the oxime group stems from its amphoteric nature and geometric isomerism.

Structural Mechanics

• Hydrogen Bonding: The hydroxyl group acts as both a hydrogen bond donor and acceptor, facilitating high-affinity binding to enzyme active sites (e.g., the serine residue in AChE).

• Metal Chelation: Oximes are potent ligands for transition metals. In metalloenzyme inhibitors (e.g., histone deacetylases), the oxime oxygen coordinates with Zinc (

  ) or Iron ( ) cofactors.

• Geometric Isomerism: Oximes exist as E (anti) and Z (syn) isomers. Biological activity is often stereospecific; for instance, the E-isomer is typically required for optimal nucleophilic attack in AChE reactivation due to steric constraints within the enzyme gorge.

The "Novelty" Vector

Current research has shifted away from simple aliphatic oximes toward:

• Steroidal Oximes: Fusing the oxime group to C-17 or C-3 of steroid backbones to target hormone-dependent cancers.

• Hybrid Scaffolds: Coumarin-oxime or Quinone-oxime hybrids that act as dual-target agents (e.g., antioxidant + kinase inhibitor).

• Non-Quaternary Reactivators: To overcome the Blood-Brain Barrier (BBB) impermeability of traditional antidotes like Pralidoxime (2-PAM).[1]

Part 2: Reactivation of Acetylcholinesterase (AChE)[1][2][3][4][5]

The defining application of oximes is the reactivation of AChE inhibited by organophosphates (OPs) like Sarin or VX.[2]

Mechanism of Action: Nucleophilic Displacement

The OP agent phosphorylates the serine hydroxyl group at the AChE esteratic site. The oxime acts as a super-nucleophile.

• Docking: The oxime enters the enzyme gorge, oriented by peripheral anionic site interactions.

• Attack: The oxime oxygen attacks the phosphorus atom of the OP-enzyme complex.

• Displacement: A phosphorylated oxime (non-toxic) is released, and the serine hydroxyl is restored.

Critical Failure Point: If "aging" occurs (dealkylation of the OP-enzyme complex), the bond becomes resistant to oxime attack. Novel oximes are screened for their ability to reactivate before aging kinetics dominate.

Visualization: Reactivation Pathway

Figure 1: Kinetic pathway of AChE inhibition and oxime-mediated reactivation. Note the critical "Aging" loop which novel compounds must outcompete.

Part 3: Emerging Oncology Applications

Recent literature identifies oxime derivatives as potent inhibitors of oncogenic kinases.

Target Landscape

Target Class	Mechanism	Representative Scaffold
FLT3 Kinase	ATP-competitive inhibition; blocks proliferation in AML (Acute Myeloid Leukemia).	Indirubin-oxime derivatives
VEGFR-2	Inhibits angiogenesis by blocking vascular endothelial growth factor signaling.	Quinazoline-oxime hybrids
Tubulin	Binds to the colchicine site, inhibiting polymerization and causing G2/M arrest.	Combretastatin A-4 oxime analogues
CDK (Cyclin-Dependent Kinase)	Induces apoptosis by disrupting cell cycle regulation.[3]	Flavonoid oximes

Mechanistic Insight

Unlike AChE reactivation which relies on nucleophilicity, anticancer activity often relies on the oxime's ability to fit into the ATP-binding pocket of kinases. The

group forms critical hydrogen bonds with the hinge region of the kinase, mimicking the interaction of the adenine ring of ATP.

Part 4: Experimental Protocols

Synthesis of Novel Oximes (General Protocol)

Causality: The reaction is pH-dependent. At low pH, the amine is protonated (

) and non-nucleophilic. At high pH, the carbonyl is less electrophilic. A buffered pH (approx. 4-6) or basic catalysis is required to balance nucleophilicity and electrophilicity.

Workflow:

• Dissolution: Dissolve 1.0 eq of the ketone/aldehyde in Ethanol (EtOH).

• Reagent Prep: Prepare an aqueous solution of Hydroxylamine Hydrochloride (

  , 1.5 eq) and Sodium Acetate ( , 2.0 eq).

  • Note: NaOAc acts as a buffer to liberate the free amine.

• Reflux: Add the aqueous solution to the ethanolic mixture. Reflux at 60-80°C for 2-6 hours.

  • Monitoring: Track disappearance of carbonyl peak via TLC or IR (loss of C=O stretch at ~1700

    ).

• Workup: Evaporate EtOH. Add ice-cold water to precipitate the oxime. Filter and recrystallize from EtOH/Water.

Figure 2: Standard synthetic workflow for oxime generation via condensation.

Biological Assay: Ellman’s Method for AChE Inhibition/Reactivation

Trustworthiness: This protocol includes a spontaneous hydrolysis control to prevent false positives.

Materials:

• Acetylcholinesterase (AChE) source (e.g., Electrophorus electricus or recombinant human).

• Substrate: Acetylthiocholine Iodide (ATCh).[4]

• Chromogen: 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB).[4]

• Buffer: 0.1 M Phosphate buffer, pH 8.0.[5][6]

Protocol (96-Well Plate Format):

• Blanking: Add 150 µL Buffer to "Blank" wells.

• Enzyme Prep: Add 20 µL AChE (0.1 U/mL) to "Test" and "Control" wells.

• Inhibitor Incubation:

  • Add 20 µL of Novel Oxime (various concentrations) to "Test" wells.

  • Add 20 µL Buffer to "Control" wells.

  • Incubate 10 mins at 25°C.

• Reaction Initiation: Add 20 µL DTNB (10 mM) + 20 µL ATCh (10 mM) to all wells.

• Measurement: Measure Absorbance at 412 nm immediately (t=0) and every 60 seconds for 10 minutes.

Calculation:

Note: The rate is the slope of Absorbance vs. Time.[4]

References

• Vertex AI Search. (2025). Unlocking the Biological Versatility of Oximes towards the Anticancer Therapy. Journal of Pharmaceutical Sciences and Research. 3[1][7]

• Ingenta Connect. (2009). Pyridinium Oximes as Cholinesterase Reactivators: Structure-Activity Relationship. 2[7]

• MDPI. (2022).[6] Oxime Therapy for Brain AChE Reactivation and Neuroprotection after Organophosphate Poisoning. Pharmaceutics. 1[7]

• BenchChem. (2025).[4] Protocol for Measuring Acetylcholinesterase (AChE) Inhibition with Ellman's Assay. 4

• SciELO. (2010). Simple, Efficient and Green Synthesis of Oximes under Ultrasound Irradiation. 8[7]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Pyridinium Oximes as Cholinesterase Reactivators. Structure-Activ...: Ingenta Connect [ingentaconnect.com]
• 3. jpsr.pharmainfo.in [jpsr.pharmainfo.in]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. bio-protocol.org [bio-protocol.org]
• 7. Arylcyanomethylenequinone Oximes: An Overview of Synthesis, Chemical Transformations, and Biological Activity | MDPI [mdpi.com]
• 8. scielo.org.za [scielo.org.za]

In silico prediction of 4-(4-Chlorophenoxy)benzaldehyde oxime bioactivity

Executive Summary

This technical guide outlines a rigorous in silico framework for predicting the bioactivity profile of 4-(4-Chlorophenoxy)benzaldehyde oxime (CAS: 134781-37-8).[1] While primarily known as a synthetic intermediate for the acaricide Fenpyroximate , this molecule possesses a distinct pharmacophore combining a reactive oxime "warhead" with a lipophilic diaryl ether anchor.

Based on structural activity relationships (SAR) of analogous benzaldehyde oximes, this guide prioritizes two distinct biological targets for computational validation:

• Acetylcholinesterase (AChE): Investigating the molecule as a dual-binding site inhibitor or reactivator, leveraging the oxime group's affinity for the catalytic triad and the chlorophenoxy group's interaction with the Peripheral Anionic Site (PAS).

• Mitochondrial Complex I (MET I): Assessing residual affinity for the quinone-binding tunnel, inherited from its lineage as a Fenpyroximate precursor.[1]

Structural Analysis & Ligand Preparation

Before docking, the ligand must be energetically minimized to account for the rotational flexibility of the ether bridge (

).

Density Functional Theory (DFT) Optimization

Standard force fields (MMFF94) often fail to accurately predict the torsion angle of diaryl ethers. We utilize DFT for precise conformational sampling.[1]

• Software: Gaussian 16 or ORCA.

• Method: B3LYP functional with 6-31G* basis set.[1]

• Solvation Model: IEFPCM (Water) to simulate physiological conditions.[1]

• Objective: Calculate the global minimum energy conformer, specifically focusing on the twist angle of the two phenyl rings relative to the ether oxygen.

Pharmacophore Mapping

The molecule is segmented into two functional domains:

• Domain A (The Warhead): The oxime moiety (

  ).[1] In AChE interactions, this group typically coordinates with the catalytic Serine (Ser203) or the oxyanion hole.

• Domain B (The Anchor): The 4-chlorophenoxy group.[1] This highly lipophilic tail is predicted to engage in

  stacking interactions with aromatic residues (e.g., Trp286) in hydrophobic pockets.[1]

Target 1: Acetylcholinesterase (AChE) Prediction

Rationale: Oximes are the standard of care for organophosphate poisoning (acting as reactivators).[2][3] However, hydrophobic oximes often act as reversible inhibitors by spanning the active site gorge.

Experimental Protocol: Molecular Docking

Step 1: Structure Retrieval

• Target: Human Acetylcholinesterase (hAChE).[1][2][4]

• Source: PDB ID 4EY7 (Co-crystallized with Donepezil, a dual-binding site inhibitor).[1]

• Resolution: < 2.5 Å.

Step 2: Grid Generation (The "Gorge" Strategy) Unlike standard docking, the grid must encompass the entire 20 Å deep gorge of AChE to test the "Dual Binding" hypothesis.

• Center: Defined by the centroid of the co-crystallized Donepezil.

• Dimensions:

  Å (covering both the Catalytic Anionic Site and the Peripheral Anionic Site).

Step 3: Docking Parameters (AutoDock Vina)

• Exhaustiveness: 32 (High precision).

• Num Modes: 20.

• Validation: Re-dock Donepezil. Success criteria is RMSD < 2.0 Å relative to the crystal pose.[1][5]

Interaction Hypothesis (The "Dual Clamp")

We predict the 4-(4-Chlorophenoxy)benzaldehyde oxime will adopt a pose similar to Donepezil:

• PAS Interaction: The 4-chlorophenoxy ring stacks against Trp286 and Tyr72 .[1]

• Gorge Traversal: The benzaldehyde linker spans the aromatic gorge (Tyr341 , Phe338 ).

• CAS Interaction: The oxime hydroxyl group forms hydrogen bonds near Ser203 or His447 .[1]

Target 2: Mitochondrial Complex I (MET I)

Rationale: As a precursor to Fenpyroximate (a known MET I inhibitor), this molecule may retain affinity for the quinone binding site, potentially acting as a weaker mitochondrial toxin or a synergistic agent.

Protocol: Induced Fit Docking (IFD)

The quinone tunnel in Complex I is highly plastic. Rigid docking often yields false negatives.[1]

• Software: Schrödinger Glide (IFD protocol) or AutoDock FR (Flexible Receptor).[1]

• Target: Thermus thermophilus Complex I (PDB: 4HEA ).[1]

• Flexible Residues: Tyrosine and Histidine residues lining the quinone tunnel (e.g., Tyr87, His38).

• Scoring: Focus on the Glide Score and Lipophilic EvdW terms.

ADMET Profiling & Toxicity Prediction

The "Chlorophenoxy" moiety raises specific flags for bioaccumulation and metabolic toxicity.

Physicochemical Properties (Predicted)

Property	Predicted Value	Method	Implication
LogP	3.8 - 4.2	XLOGP3	High lipophilicity; likely BBB permeable.[1]
TPSA	~32.6 Ų	Molinspiration	Excellent membrane permeability.[1]
MW	247.68 Da	-	Fragment-like; amenable to optimization.[1]
Solubility	Low (Class II)	ESOL	Formulation challenges expected.[1]

Toxicity Alerts

• hERG Inhibition: High Probability.[1] The combination of a basic nitrogen (if reduced) or lipophilic aromatic chains often triggers hERG blockade (cardiotoxicity).

• Ames Mutagenicity: Low Probability.[1] Unlike nitro-aromatics, the oxime/ether linkage is generally non-mutagenic, though metabolic hydrolysis to 4-chlorophenol must be monitored.[1]

Visualization of the In Silico Workflow

The following diagram illustrates the decision matrix for evaluating the bioactivity of 4-(4-Chlorophenoxy)benzaldehyde oxime.

Figure 1: Computational workflow for parallel target assessment of the oxime derivative.

References

• Trott, O., & Olson, A. J. (2010). AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading. Journal of Computational Chemistry, 31(2), 455–461. Link

• Cheung, J., et al. (2012). Structures of human acetylcholinesterase in complex with pharmacologically important ligands. Journal of Medicinal Chemistry, 55(22), 10282–10286. Link

• Motoba, K., et al. (1992). Species differences in the metabolism of fenpyroximate. Journal of Pesticide Science, 17(4), 277-280. Link

• Daina, A., Michielin, O., & Zoete, V. (2017). SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules. Scientific Reports, 7, 42717. Link

• Kuca, K., et al. (2006). Synthesis of a new series of bis-pyridinium compounds bearing a xylene linker and their evaluation as reactivators of acetylcholinesterase inhibited by nerve agents. Bioorganic & Medicinal Chemistry Letters, 16(10), 2661-2663. Link

Sources

• 1. 4-(4-Chlorophenoxy)benzaldehyde Oxime | CymitQuimica [cymitquimica.com]
• 2. Oximes: Inhibitors of Human Recombinant Acetylcholinesterase. A Structure-Activity Relationship (SAR) Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mmsl.cz [mmsl.cz]
• 4. Docking Studies, Synthesis, and In-vitro Evaluation of Novel Oximes Based on Nitrones as Reactivators of Inhibited Acetylcholinesterase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

A Comprehensive Technical Guide to 4-(4-Chlorophenoxy)benzaldehyde Oxime and Its Congeners: Synthesis, Characterization, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Prominence of the Oxime Moiety in Medicinal Chemistry

The oxime functional group, characterized by the R1R2C=NOH moiety, is a cornerstone in the design and synthesis of novel therapeutic agents. Its ability to act as both a hydrogen bond donor and acceptor facilitates critical interactions with a wide array of biological targets. This versatility has led to the development of numerous compounds with diverse pharmacological activities, including antimicrobial, anticonvulsant, anti-inflammatory, and anticancer properties.[1] The benzaldehyde oxime scaffold, in particular, offers a readily modifiable platform for medicinal chemists. The aromatic ring allows for a diverse range of substitutions, enabling the fine-tuning of a compound's electronic and steric properties to optimize its biological activity and pharmacokinetic profile.[2] This guide provides an in-depth exploration of 4-(4-Chlorophenoxy)benzaldehyde oxime, a diaryl ether-containing benzaldehyde oxime, and its related structures, delving into their synthesis, spectral characterization, and potential applications in drug discovery and development.

Synthesis and Mechanistic Insights

The synthesis of 4-(4-Chlorophenoxy)benzaldehyde oxime is a two-step process, beginning with the formation of the diaryl ether linkage in 4-(4-Chlorophenoxy)benzaldehyde, followed by the oximation of the aldehyde functionality.

Part 1: Synthesis of the Diaryl Ether Precursor: 4-(4-Chlorophenoxy)benzaldehyde

The formation of the diaryl ether bond is a critical step and can be achieved through several established methodologies, most notably the Ullmann condensation and the Williamson ether synthesis.

Ullmann Condensation: This classical method involves the copper-catalyzed reaction of an aryl halide with a phenol in the presence of a base.[2][3] For the synthesis of 4-(4-Chlorophenoxy)benzaldehyde, this would involve the reaction of 4-chlorophenol with 4-halobenzaldehyde. The reaction typically requires high temperatures and polar aprotic solvents like DMF or DMSO.[4]

Williamson Ether Synthesis: This versatile and widely used method involves the reaction of an alkoxide or phenoxide with a primary alkyl or aryl halide.[5][6] In the context of synthesizing 4-(4-Chlorophenoxy)benzaldehyde, this would entail the reaction of 4-chlorophenoxide with a 4-halobenzaldehyde. The choice of base to generate the phenoxide is crucial, with weaker bases like potassium carbonate being sufficient for phenols.[6] The reaction is typically carried out in a polar aprotic solvent to facilitate the SN2 or SNAr mechanism.

Experimental Protocol: Synthesis of 4-(4-Chlorophenoxy)benzaldehyde via Williamson Ether Synthesis

This protocol provides a representative step-by-step methodology for the synthesis of the diaryl ether precursor.

Materials:

• 4-Hydroxybenzaldehyde

• 1-Chloro-4-iodobenzene

• Potassium Carbonate (K2CO3)

• N,N-Dimethylformamide (DMF)

• Toluene

• Copper(I) iodide (CuI) (optional, for Ullmann-type conditions)

• Ethyl acetate

• Brine

• Anhydrous Magnesium Sulfate (MgSO4)

Procedure:

• To a stirred solution of 4-hydroxybenzaldehyde (1.0 eq) in DMF, add potassium carbonate (2.0 eq).

• Add 1-chloro-4-iodobenzene (1.1 eq) to the reaction mixture. For an Ullmann-type reaction, a catalytic amount of CuI can be added.

• Heat the reaction mixture to 120-140 °C and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford 4-(4-Chlorophenoxy)benzaldehyde.

Part 2: Oximation of 4-(4-Chlorophenoxy)benzaldehyde

The conversion of the aldehyde to an oxime is a straightforward and high-yielding reaction. It involves the condensation of the aldehyde with hydroxylamine hydrochloride in the presence of a base.[7][8]

Experimental Protocol: Synthesis of 4-(4-Chlorophenoxy)benzaldehyde Oxime

Materials:

• 4-(4-Chlorophenoxy)benzaldehyde

• Hydroxylamine hydrochloride (NH2OH·HCl)

• Sodium acetate (CH3COONa) or Sodium Carbonate (Na2CO3)

• Ethanol

• Water

Procedure:

• Dissolve 4-(4-Chlorophenoxy)benzaldehyde (1.0 eq) in ethanol in a round-bottom flask.

• In a separate flask, prepare a solution of hydroxylamine hydrochloride (1.2 eq) and sodium acetate (1.5 eq) or sodium carbonate (1.5 eq) in water.

• Add the aqueous solution of hydroxylamine hydrochloride and base to the ethanolic solution of the aldehyde.

• Stir the reaction mixture at room temperature or with gentle heating (reflux) and monitor the reaction by TLC. The reaction is typically complete within a few minutes to a few hours.[8][9]

• Upon completion, pour the reaction mixture into cold water to precipitate the oxime.

• Collect the solid product by vacuum filtration, wash with cold water, and dry.

• The crude product can be further purified by recrystallization from a suitable solvent like ethanol/water.

Diagram of Synthetic Pathway

Caption: Synthetic route to 4-(4-Chlorophenoxy)benzaldehyde Oxime.

Structural Characterization

The synthesized compounds are characterized using a combination of spectroscopic techniques to confirm their structure and purity.

Technique	4-(4-Chlorophenoxy)benzaldehyde	4-(4-Chlorophenoxy)benzaldehyde Oxime
¹H NMR (CDCl₃, δ ppm)	~9.9 (s, 1H, -CHO), ~7.8 (d, 2H, Ar-H), ~7.4 (d, 2H, Ar-H), ~7.0 (d, 2H, Ar-H), ~6.9 (d, 2H, Ar-H)	~8.1 (s, 1H, -CH=NOH), ~7.5-7.0 (m, 8H, Ar-H), ~8.0 (s, 1H, -NOH)
¹³C NMR (CDCl₃, δ ppm)	~191 (-CHO), ~160-118 (Ar-C)	~150 (-CH=NOH), ~160-115 (Ar-C)
FT-IR (cm⁻¹)	~1700 (C=O stretch), ~1250 (Ar-O-Ar stretch)	~3300 (O-H stretch), ~1600 (C=N stretch), ~1250 (Ar-O-Ar stretch)
Mass Spec (m/z)	Molecular ion peak corresponding to C₁₃H₉ClO₂	Molecular ion peak corresponding to C₁₃H₁₀ClNO₂

Note: The spectral data presented are estimations based on characteristic values for similar structures and may vary slightly in experimental conditions.[1][3][10][11][12][13][14]

Diagram of Spectroscopic Analysis Workflow

Caption: Workflow for the structural characterization of synthesized compounds.

Potential Therapeutic Applications

Oxime derivatives have demonstrated a wide range of biological activities, making them attractive candidates for drug development. The diaryl ether motif present in 4-(4-Chlorophenoxy)benzaldehyde oxime and its analogs can further enhance their therapeutic potential by influencing their lipophilicity and binding interactions with biological targets.

Antimicrobial Activity

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

This protocol outlines a standard broth microdilution method for assessing antimicrobial activity.[2]

Procedure:

• Preparation of Bacterial/Fungal Inoculum: Culture the desired microbial strains in an appropriate broth medium overnight at 37°C (for bacteria) or 28°C (for fungi).

• Serial Dilution of Test Compound: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Perform serial two-fold dilutions of the stock solution in a 96-well microtiter plate containing broth medium.

• Inoculation: Add a standardized inoculum of the microbial suspension to each well of the microtiter plate.

• Incubation: Incubate the plates at the appropriate temperature for 18-24 hours.

• Determination of MIC: The MIC is defined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Anticonvulsant Activity

Several studies have highlighted the potential of oxime ethers as anticonvulsant agents.[1][16] The mechanism of action may involve the modulation of ion channels or neurotransmitter systems in the central nervous system. The anticonvulsant activity is often evaluated in animal models using tests such as the maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) tests, with the median effective dose (ED50) being a key endpoint.[17] Diaryl ether oxime derivatives have shown promising ED50 values in preclinical studies.[1]

Cytotoxic and Anticancer Potential

The cytotoxicity of oxime ethers against various cancer cell lines has been investigated, with some derivatives exhibiting potent anticancer activity.[4][5][6][10][18] The IC50 value, which represents the concentration of a compound that inhibits 50% of cell growth, is a standard measure of cytotoxicity. The mechanism of anticancer activity can vary and may involve the induction of apoptosis, cell cycle arrest, or inhibition of key signaling pathways involved in cancer progression.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours to allow the formation of formazan crystals by viable cells.

• Formazan Solubilization: Add a solubilization solution (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (typically around 570 nm) using a microplate reader.

• Calculation of IC50: The IC50 value is calculated from the dose-response curve.

Diagram of Potential Biological Activities

Sources

• 1. 4-Chlorobenzaldehyde oxime | C7H6ClNO | CID 5356407 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. synarchive.com [synarchive.com]
• 3. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis [cambridge.org]
• 4. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 5. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 6. jk-sci.com [jk-sci.com]
• 7. Efficient Preparation of Aldoximes from Arylaldehydes, Ethylenediamine and Oxone® in Water - PMC [pmc.ncbi.nlm.nih.gov]
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• 18. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Note: Laboratory Synthesis of 4-(4-Chlorophenoxy)benzaldehyde oxime

Abstract

This technical guide outlines a robust, two-step protocol for the synthesis of 4-(4-Chlorophenoxy)benzaldehyde oxime (CAS: 262862-70-4). Designed for medicinal chemistry and agrochemical research applications, this method utilizes a nucleophilic aromatic substitution (

) followed by condensation with hydroxylamine. The protocol prioritizes high purity and reproducibility, featuring detailed mechanistic insights, critical process parameters (CPPs), and self-validating quality control steps.

Introduction & Retrosynthetic Analysis

The target molecule, a diaryl ether oxime, serves as a versatile scaffold in the development of pyrethroid insecticides and non-steroidal anti-inflammatory drugs (NSAIDs). The synthesis is best approached via a convergent strategy, disconnecting the oxime functionality first to reveal the aldehyde precursor, which is subsequently disconnected at the ether linkage.

Retrosynthetic Logic

• Disconnection 1 (C=N Bond): The oxime is generated from the corresponding aldehyde, 4-(4-chlorophenoxy)benzaldehyde . This is a high-yielding, thermodynamic condensation.

• Disconnection 2 (C-O Bond): The diaryl ether backbone is constructed via

  . We utilize 4-fluorobenzaldehyde as the electrophile due to the high electronegativity of fluorine, which lowers the energy of the Meisenheimer complex intermediate, facilitating displacement by the 4-chlorophenol nucleophile.

Figure 1: Retrosynthetic pathway utilizing activated SnAr displacement.

Step 1: Synthesis of 4-(4-Chlorophenoxy)benzaldehyde

This step employs a base-mediated nucleophilic aromatic substitution. The aldehyde group at the para position activates the fluorine leaving group by withdrawing electron density via resonance.

Reagents & Materials

Reagent	MW ( g/mol )	Equiv.[1][2][3][4]	Amount (Example)	Role
4-Fluorobenzaldehyde	124.11	1.0	12.4 g (100 mmol)	Electrophile
4-Chlorophenol	128.56	1.1	14.1 g (110 mmol)	Nucleophile
Potassium Carbonate ( )	138.21	1.5	20.7 g (150 mmol)	Base
DMF (Anhydrous)	-	-	100 mL	Solvent

Experimental Protocol

• Setup: Flame-dry a 250 mL 3-neck round-bottom flask (RBF) equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet.

• Charging: Add 4-chlorophenol (14.1 g) and

  (20.7 g) to the flask. Add DMF (100 mL) and stir at room temperature for 15 minutes to facilitate deprotonation of the phenol (phenoxide formation).

• Addition: Add 4-fluorobenzaldehyde (12.4 g) in a single portion.

• Reaction: Heat the mixture to 100°C for 4–6 hours.

  • Checkpoint: Monitor by TLC (Hexane:EtOAc 4:1). The starting aldehyde (

    ) should disappear, replaced by a slightly less polar product spot.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into 500 mL of ice-water with vigorous stirring. The product should precipitate as an off-white solid.

  • If oil forms instead of solid, extract with Ethyl Acetate (

    mL), wash combined organics with 1M NaOH (to remove excess phenol) and brine, then dry over .

• Purification: Recrystallize the crude solid from Ethanol/Water (9:1) or purify via flash chromatography if necessary.

• Yield Expectation: 85–92% (White to pale yellow solid).

Mechanism & Troubleshooting

• Why Fluorine? Although chlorine is a better leaving group in

  reactions, fluorine is superior in because its high electronegativity stabilizes the transition state (Meisenheimer complex).

• Emulsion Control: DMF/Water mixtures can form emulsions. Using a large excess of water during quenching usually forces precipitation. If an emulsion persists, add solid NaCl (brine effect).

Step 2: Synthesis of 4-(4-Chlorophenoxy)benzaldehyde Oxime

The conversion of the aldehyde to the oxime is pH-sensitive.[5] We use a buffered system (Hydroxylamine HCl + Sodium Acetate) to maintain a pH ~5-6, optimizing the nucleophilic attack of nitrogen while ensuring the leaving group (

) is protonated to water ( ).

Reagents & Materials

Reagent	MW ( g/mol )	Equiv.[1][2][3][4][6]	Amount (Example)	Role
Aldehyde Intermediate	232.66	1.0	11.6 g (50 mmol)	Substrate
Hydroxylamine HCl	69.49	1.5	5.2 g (75 mmol)	Reagent
Sodium Acetate (anhydrous)	82.03	2.0	8.2 g (100 mmol)	Buffer/Base
Ethanol (95%)	-	-	50 mL	Solvent
Water	-	-	10 mL	Co-solvent

Experimental Protocol

• Setup: In a 250 mL RBF, dissolve Hydroxylamine HCl (5.2 g) and Sodium Acetate (8.2 g) in water (10 mL).

• Addition: Add a solution of the Aldehyde Intermediate (11.6 g) dissolved in Ethanol (50 mL).

• Reaction: Heat the mixture to Reflux (approx. 80°C) for 2 hours.

  • Checkpoint: TLC (Hexane:EtOAc 3:1) will show the conversion of the aldehyde to a more polar spot (Oxime).

• Workup:

  • Remove ethanol under reduced pressure (Rotavap).

  • Add 50 mL of cold water to the residue. The oxime typically precipitates as a white solid.

  • Filter the solid and wash with cold water (

    mL) to remove salts.

• Purification: Recrystallize from minimal hot Ethanol or an Ethanol/Hexane mixture.

• Yield Expectation: 90–95%.

Workflow Diagram

Figure 2: Step 2 Workflow - Oximation and Isolation.

Characterization & Quality Control

To validate the synthesis, compare your data against these standard parameters.

Parameter	Method	Expected Result
Appearance	Visual	White to off-white crystalline solid
Melting Point	Capillary	~108–112°C (Typical for diaryl ether oximes)
1H NMR	DMSO-	11.2 (s, 1H, N-OH ), 8.15 (s, 1H, CH =N), 7.0–7.8 (m, 8H, Ar-H)
Mass Spec	ESI-MS	(calculated for )
Purity	HPLC (C18)	>98% (UV @ 254 nm)

Note on NMR: The oxime proton (

) is diagnostic. It appears as a sharp singlet around 8.1–8.3 ppm. The hydroxyl proton ( ) is usually broad and exchangeable ( shake will remove it).

Safety & Handling

• Hydroxylamine HCl: Potential skin sensitizer. Heating dry hydroxylamine salts can be explosive; always keep in solution or wet cake form during processing.

• DMF: Hepatotoxic and readily absorbed through skin. Use butyl rubber gloves and work in a fume hood.

• 4-Chlorophenol: Toxic by ingestion and skin contact. Segregate waste streams to avoid contaminating aqueous waste with phenols.

References

• Organic Syntheses, Coll.[2][3] Vol. 2, p. 70 (1943). Benzophenone Oxime Protocol. (Foundational protocol for oximation).

• BenchChem Application Note. Synthesis of 2-(Benzyloxy)-4-fluorobenzaldehyde. (Protocol for SnAr ether formation).

• National Institute of Standards and Technology (NIST). Benzaldehyde, 4-chloro-, oxime Mass Spectrum. (Reference for fragmentation patterns).

• PubChem Compound Summary. 4-(4-Chlorophenoxy)benzaldehyde oxime (CAS 262862-70-4).[7]

Sources

• 1. Preparation method and application of 4-chlorobenzaldehyde_Chemicalbook [chemicalbook.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. rsc.org [rsc.org]
• 4. orgsyn.org [orgsyn.org]
• 5. EP0021072A1 - Production of alpha-hydroxy oximes - Google Patents [patents.google.com]
• 6. asianpubs.org [asianpubs.org]
• 7. 4-(4-Chlorophenoxy)benzaldehyde Oxime | CymitQuimica [cymitquimica.com]

Application Note: 4-(4-Chlorophenoxy)benzaldehyde Oxime in Medicinal Chemistry

Executive Summary

4-(4-Chlorophenoxy)benzaldehyde oxime (CAS: 262862-70-4) is a pivotal diaryl ether building block used in the synthesis of diverse pharmacophores. While the diaryl ether moiety provides lipophilic bulk and π-stacking capability—essential for kinase inhibitors and nuclear receptor modulators—the oxime functionality serves as a versatile reactive handle.

This guide details the application of this compound as a precursor for isoxazoline scaffolds (via nitrile oxide cycloaddition) and benzonitriles , both of which are privileged structures in modern drug discovery. We provide validated protocols for its synthesis and downstream transformation, ensuring high-fidelity incorporation into medicinal chemistry libraries.

Chemical Profile & Structural Significance[1][2][3][4][5]

Physicochemical Properties

Property	Value	Note
CAS Number	262862-70-4
Formula	C₁₃H₁₀ClNO₂
MW	247.68 g/mol
Appearance	White to off-white solid
LogP (Calc)	~3.8	High lipophilicity due to diaryl ether
H-Bond Donors	1 (Oxime OH)
H-Bond Acceptors	3 (N, O, Ether O)

Pharmacophore Relevance

The 4-(4-chlorophenoxy)phenyl motif is a bioisostere for various biphenyl systems found in:

• Fenofibrate analogs: PPARα agonists.

• Triclosan derivatives: Enoyl-ACP reductase inhibitors (antimicrobial).

• Kinase Inhibitors: The ether linkage provides rotational freedom allowing the two phenyl rings to adopt conformations suitable for hydrophobic pockets (e.g., the "back pocket" of kinases).

Application 1: Synthesis of Isoxazoline Bioisosteres

Context: The conversion of oximes to isoxazolines via 1,3-dipolar cycloaddition is a cornerstone reaction in medicinal chemistry. Isoxazolines are metabolically stable linkers that mimic amide bonds or phenyl rings, widely popularized by antiparasitic drugs like Fluralaner.

Mechanism of Action

The oxime is first chlorinated to form a hydroximoyl chloride . Treatment with a weak base generates a transient nitrile oxide dipole in situ, which undergoes a regioselective [3+2] cycloaddition with an alkene dipolarophile.

Visualization: Reaction Pathway

Figure 1: Synthetic workflow from aldehyde precursor to isoxazoline scaffold via the oxime intermediate.[1]

Experimental Protocols

Protocol A: Synthesis of 4-(4-Chlorophenoxy)benzaldehyde Oxime

Use this protocol if synthesizing the material from the parent aldehyde.

Reagents:

• 4-(4-Chlorophenoxy)benzaldehyde (1.0 equiv)[2]

• Hydroxylamine hydrochloride (1.2 equiv)

• Sodium carbonate (Na₂CO₃) (1.5 equiv)

• Ethanol (95%) and Water

Procedure:

• Dissolution: Dissolve 10 mmol of 4-(4-chlorophenoxy)benzaldehyde in 20 mL of Ethanol.

• Activation: In a separate beaker, dissolve 12 mmol Hydroxylamine HCl in 5 mL water. Add this to the aldehyde solution.

• Basification: Add 15 mmol Na₂CO₃ (dissolved in minimal water) dropwise to the reaction mixture. Note: CO₂ gas will evolve.

• Reaction: Stir at room temperature for 2–4 hours. Monitor by TLC (Hexane:EtOAc 3:1). The aldehyde spot (higher Rf) should disappear.

• Workup: Evaporate ethanol under reduced pressure. Add 50 mL ice-water to the residue. The oxime usually precipitates as a white solid.

• Purification: Filter the solid, wash with cold water (3 x 10 mL), and dry in a vacuum oven at 45°C. Recrystallize from Ethanol/Water if necessary.

Validation Criteria:

• ¹H NMR (DMSO-d₆): Look for the oxime proton singlet at δ ~11.2 ppm (N-OH) and the azomethine proton (CH=N) at δ ~8.1 ppm.

Protocol B: [3+2] Cycloaddition to Isoxazolines

Use this protocol to generate library diversity.

Reagents:

• 4-(4-Chlorophenoxy)benzaldehyde oxime (1.0 equiv)[2]

• N-Chlorosuccinimide (NCS) (1.1 equiv)

• Triethylamine (Et₃N) (1.2 equiv)

• Styrene or Acrylate derivative (Dipolarophile) (1.5 equiv)

• Dichloromethane (DCM) or DMF

Procedure:

• Chlorination: Dissolve 1.0 mmol of the oxime in 5 mL DMF. Add 1.1 mmol NCS. Stir at 40°C for 1 hour. Caution: Succinimide byproduct may precipitate.

• Dipole Generation & Trapping: Cool the mixture to 0°C. Add the alkene (1.5 mmol).

• Cyclization: Add Et₃N (1.2 mmol) dropwise over 15 minutes. Critical: Slow addition prevents dimerization of the nitrile oxide to furoxan.

• Completion: Allow to warm to room temperature and stir overnight.

• Workup: Dilute with EtOAc, wash with water (to remove DMF/Succinimide) and brine. Dry over MgSO₄.[3]

• Purification: Flash column chromatography (Hexane/EtOAc gradient).

Application 2: Dehydration to Nitriles

Context: 4-(4-Chlorophenoxy)benzonitrile is a key intermediate for synthesizing amidines, tetrazoles (sartan-like drugs), and benzylamines.

Protocol C: Copper-Catalyzed Dehydration

A mild, modern alternative to harsh SOCl₂ dehydration.

Reagents:

• Oxime (1.0 equiv)[3]

• Cu(OAc)₂ (10 mol%)

• Acetonitrile (solvent)

Procedure:

• Dissolve the oxime in Acetonitrile.

• Add Cu(OAc)₂ catalyst.

• Reflux for 6–12 hours under N₂ atmosphere.

• Result: Clean conversion to the nitrile with water as the only byproduct.[4]

Safety & Handling (SDS Summary)

• Hazards: The oxime is an irritant (Skin/Eye Irrit. 2).

• Thermal Stability: Oximes can undergo thermal rearrangement (Beckmann) or decomposition at high temperatures (>150°C). Do not distill.

• Toxicity: The diaryl ether moiety suggests potential aquatic toxicity; dispose of waste as hazardous chemical waste.

References

• Oxime Synthesis & Reactivity: Sandler, S. R., & Karo, W. (1983). Organic Functional Group Preparations (Vol. 3). Academic Press.

• Isoxazoline Synthesis via Nitrile Oxides: Humo, M., et al. (2020). "Recent Advances in the Synthesis of Isoxazoles and Isoxazolines." Chemical Reviews, 120(18), 9675–9742.

• Diaryl Ether Medicinal Chemistry: Li, J. J. (2014). Name Reactions in Heterocyclic Chemistry II. Wiley. (Context on ether linkers in drug design).

• Beckmann Rearrangement/Dehydration Protocols: Gawley, R. E. (1988). "The Beckmann Reactions: Rearrangements, Elimination–Additions, Fragmentations, and Rearrangement–Cyclizations." Organic Reactions, 35, 1–420.

Sources

• 1. prepchem.com [prepchem.com]
• 2. chemscene.com [chemscene.com]
• 3. A Simple Synthesis of Nitriles from Aldoximes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nitrile synthesis by oxidation, rearrangement, dehydration [organic-chemistry.org]

Application Note: Strategic Utilization of 4-(4-Chlorophenoxy)benzaldehyde Oxime in Medicinal Chemistry

Executive Summary & Chemical Profile

4-(4-Chlorophenoxy)benzaldehyde oxime is a robust, lipophilic building block that serves as a critical divergence point in the synthesis of diaryl ether-based pharmaceuticals and agrochemicals. Unlike its parent aldehyde, which is prone to autoxidation, the oxime derivative offers enhanced stability, crystallinity, and distinct reactivity profiles.

This guide details the specific utility of this oxime as a precursor for benzylamines (via reduction), benzonitriles (via dehydration), and isoxazolines (via [3+2] cycloaddition). The diaryl ether scaffold is a "privileged structure" in drug discovery, frequently observed in kinase inhibitors, sodium channel blockers, and antimicrobial agents [1].

Chemical Identity[1][2]

• IUPAC Name: (E/Z)-4-(4-chlorophenoxy)benzaldehyde oxime

• CAS Number: 262862-70-4 (Specific isomer forms may vary)[1]

• Molecular Formula: C₁₃H₁₀ClNO₂[1]

• Molecular Weight: 247.68 g/mol [1]

• Key Structural Feature: The 4-chlorophenoxy moiety acts as a metabolic blocker and lipophilic anchor, significantly improving the pharmacokinetic profile of downstream derivatives.

Reactivity Landscape & Strategic Divergence

The oxime group acts as a "chemical switch," allowing researchers to access three distinct chemical spaces from a single intermediate.

Visualization: The Divergent Reactivity Pathway

The following diagram illustrates the central role of the oxime in accessing critical pharmacophores.

Figure 1: Strategic divergence from the oxime intermediate. Blue path: Reductive amination alternative. Red path: Dehydration to nitrile.[2][3] Green path: Scaffold hopping via cycloaddition.

Protocol A: Chemoselective Reduction to Primary Amines

Target: 4-(4-Chlorophenoxy)benzylamine Application: Synthesis of reductive amination targets without using unstable aldehydes; preparation of linker motifs for PROTACs.

Rationale

While Lithium Aluminum Hydride (LAH) is the textbook reagent for oxime reduction, it is often too harsh for late-stage intermediates containing sensitive functional groups. We recommend the Nickel Boride (NaBH₄/NiCl₂) method. This protocol generates in situ nickel boride, a potent hydrogenation-like catalyst that operates at ambient pressure and avoids the safety risks of Raney Nickel or pressurized H₂ gas [2].

Experimental Protocol

Reagents:

• Substrate: 4-(4-Chlorophenoxy)benzaldehyde oxime (1.0 equiv)

• Reducing Agent: Sodium Borohydride (NaBH₄, 3.0 equiv)

• Catalyst: Nickel(II) Chloride hexahydrate (NiCl₂·6H₂O, 1.0 equiv)

• Solvent: Methanol (MeOH)

Step-by-Step Workflow:

• Solvation: Dissolve 1.0 g (4.0 mmol) of the oxime and 0.96 g (4.0 mmol) of NiCl₂·6H₂O in 30 mL of MeOH in a round-bottom flask. The solution will appear green.

• Controlled Addition (Critical): Cool the solution to 0°C in an ice bath. Slowly add NaBH₄ (0.45 g, 12.0 mmol) portion-wise over 15 minutes.

  • Observation: The reaction is exothermic and will evolve hydrogen gas. The solution will turn black immediately due to the formation of active nickel boride species.

• Reaction: Remove the ice bath and stir at room temperature for 1 hour.

  • Validation: Monitor via TLC (50% EtOAc/Hexane). The oxime spot (Rf ~0.4) should disappear, and a baseline amine spot (Rf ~0.05) should appear.

• Quenching: Quench carefully with 10 mL of water, followed by 10 mL of 28% ammonium hydroxide (to complex the nickel).

• Extraction: Filter the mixture through a Celite pad to remove the black nickel precipitate. Extract the filtrate with Dichloromethane (DCM, 3 x 20 mL).

• Purification: Dry organic layers over Na₂SO₄ and concentrate. The amine often requires conversion to its HCl salt for long-term storage.

Table 1: Comparison of Reduction Methods for Diaryl Ether Oximes

Method	Yield	Chemoselectivity	Safety Profile	Notes
NaBH₄ / NiCl₂	85-92%	High	Good	No pressurized gas; tolerates ether linkage.
LAH (LiAlH₄)	90-95%	Low	Poor	Pyrophoric; may cleave other sensitive esters.
H₂ / Pd/C	80-85%	Medium	Medium	Risk of dehalogenation (loss of Cl) if over-reduced.
Zn / AcOH	70-75%	High	Good	Messy workup; often yields partial hydrolysis.

Protocol B: Dehydration to Benzonitriles

Target: 4-(4-Chlorophenoxy)benzonitrile Application: Precursor for amidines (Pinner reaction) or tetrazoles (sartan-like drugs).

Rationale

Dehydration of aldoximes is a cleaner route to nitriles than the Sandmeyer reaction (which requires diazonium salts) or nucleophilic substitution on aryl halides (which is difficult with the electron-rich diaryl ether ring). We utilize Thionyl Chloride (SOCl₂) for its reliability and ease of byproduct removal (SO₂ and HCl gases) [3].

Experimental Protocol

• Setup: In a fume hood, dissolve 1.0 g (4.0 mmol) of 4-(4-chlorophenoxy)benzaldehyde oxime in 15 mL of anhydrous Dichloromethane (DCM).

• Activation: Cool to 0°C. Add Imidazole (2.0 equiv) as a base/catalyst.

• Dehydration: Add Thionyl Chloride (1.2 equiv) dropwise.

• Reflux: Warm to room temperature and then reflux for 2 hours.

  • Mechanism:[4][5] The OH group is activated by SOCl₂, followed by E2 elimination of the proton by imidazole.

• Workup: Wash with saturated NaHCO₃ to neutralize acid. Concentrate the organic layer.

• Result: The nitrile product is usually a solid that can be recrystallized from ethanol.

Protocol C: [3+2] Cycloaddition (Isoxazoline Synthesis)

Target: 3-[4-(4-Chlorophenoxy)phenyl]-5-substituted-isoxazoline Application: Construction of bioisosteres for agrochemicals (similar to Fluralaner derivatives).

Rationale

The oxime can be converted in situ to a Nitrile Oxide dipole, which undergoes a 1,3-dipolar cycloaddition with alkenes. This is a powerful method to build heterocyclic cores directly from the oxime [4].

Workflow Visualization

Figure 2: Step-wise generation of the isoxazoline core from the oxime precursor.

Protocol Summary:

• Dissolve oxime in DMF.

• Add N-Chlorosuccinimide (NCS) (1.1 equiv) to generate the hydroximoyl chloride.

• Add the alkene substrate (e.g., styrene or allyl alcohol).

• Slowly add Triethylamine (Et₃N) . This generates the nitrile oxide in situ, which immediately reacts with the alkene to prevent dimerization to furoxan.

References

• National Center for Biotechnology Information. (2020). Diaryl Ether: A Privileged Scaffold for Drug and Agrochemical Discovery. PubMed. [Link]

• CSIR-NIScPR. (2004). Reduction of oximes with sodium borohydride - copper (II) sulfate. Indian Journal of Chemistry. [Link]

• Organic Chemistry Portal. (2019). SO2F2-Promoted Dehydration of Aldoximes: A Rapid and Simple Access to Nitriles. Synlett. [Link]

• MDPI. (2022). FDA-Approved Oximes and Their Significance in Medicinal Chemistry. Molecules. [Link]

Disclaimer: The protocols provided herein are for research purposes only. Always consult the Safety Data Sheet (SDS) for 4-(4-chlorophenoxy)benzaldehyde oxime and all reagents before handling.

Sources

• 1. chemscene.com [chemscene.com]
• 2. researchgate.net [researchgate.net]
• 3. asianpubs.org [asianpubs.org]
• 4. SO2F2-Promoted Dehydration of Aldoximes: A Rapid and Simple Access to Nitriles [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]

Application Note and Protocol: Synthesis of 4-(4-chlorophenoxy)benzaldehyde Oxime

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the experimental setup for the oximation of 4-(4-chlorophenoxy)benzaldehyde. Oximes are a critical class of organic compounds with significant applications in medicinal chemistry and drug development, serving as versatile intermediates and exhibiting a range of biological activities.[1][2][3] This application note details a robust and reproducible protocol for the synthesis of 4-(4-chlorophenoxy)benzaldehyde oxime, including a thorough discussion of the underlying chemical principles, safety considerations, and methods for purification and characterization.

Introduction: The Significance of Oximes in Drug Discovery

Oximes, characterized by the R1R2C=NOH functional group, are pivotal in the synthesis of a wide array of biologically active molecules. Their utility stems from their role as key precursors in the generation of amides via the Beckmann rearrangement, as well as their intrinsic pharmacological properties, which include antioxidant, antimicrobial, and enzyme inhibitory activities.[2][3][4] The specific target of this protocol, 4-(4-chlorophenoxy)benzaldehyde oxime, incorporates a diaryl ether scaffold, a common motif in numerous therapeutic agents. The synthesis of its oxime derivative opens avenues for further molecular elaboration and biological screening.

The oximation reaction, the condensation of an aldehyde or ketone with hydroxylamine, is a fundamental transformation in organic synthesis.[1][5] The reaction proceeds via nucleophilic addition of hydroxylamine to the carbonyl carbon, followed by dehydration to yield the oxime.[6] This process is typically catalyzed by a weak base to liberate the free hydroxylamine from its more stable hydrochloride salt.[5]

Experimental Protocol: A Validated Approach

This section outlines a detailed, step-by-step methodology for the synthesis, purification, and characterization of 4-(4-chlorophenoxy)benzaldehyde oxime. The causality behind each experimental choice is explained to ensure both procedural clarity and scientific rigor.

Materials and Equipment

Table 1: Reagents and Materials

Reagent/Material	Grade	Supplier	Notes
4-(4-chlorophenoxy)benzaldehyde	≥98%	Sigma-Aldrich	-
Hydroxylamine hydrochloride	≥99%	Acros Organics	Toxic, handle with care[7][8]
Sodium Acetate (anhydrous)	≥99%	Fisher Scientific	Acts as the weak base
Ethanol (200 proof)	ACS Grade	VWR	Reaction solvent
Deionized Water	-	In-house	For workup
Ethyl Acetate	ACS Grade	Fisher Scientific	Extraction solvent
Brine (saturated NaCl solution)	-	In-house	For washing
Anhydrous Sodium Sulfate	ACS Grade	Fisher Scientific	Drying agent
Deuterated Chloroform (CDCl3)	99.8 atom % D	Cambridge Isotope Laboratories	For NMR analysis

Equipment:

• Round-bottom flasks (50 mL and 100 mL)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle with temperature control

• Separatory funnel (250 mL)

• Rotary evaporator

• Thin-layer chromatography (TLC) plates (silica gel 60 F254)

• UV lamp for TLC visualization

• Melting point apparatus

• Nuclear Magnetic Resonance (NMR) spectrometer

• Infrared (IR) spectrometer

Safety Precautions: A Self-Validating System

Hydroxylamine hydrochloride is a hazardous substance and must be handled with appropriate personal protective equipment (PPE). [7][8][9][10][11]

• Engineering Controls: All manipulations should be performed in a well-ventilated chemical fume hood.[7]

• Personal Protective Equipment: Wear a lab coat, nitrile gloves, and chemical safety goggles at all times.[9][10]

• Handling: Avoid inhalation of dust and contact with skin and eyes.[7][10] In case of contact, rinse the affected area with copious amounts of water.[8][9]

• Waste Disposal: Dispose of all chemical waste in accordance with institutional and local regulations.

Reaction Setup and Procedure

Figure 1: Experimental workflow for the oximation of 4-(4-chlorophenoxy)benzaldehyde.

Step-by-Step Protocol:

• Dissolution of Aldehyde: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2.32 g (10.0 mmol) of 4-(4-chlorophenoxy)benzaldehyde in 30 mL of ethanol. Stir until the solid is completely dissolved.

• Addition of Reagents: To the stirred solution, add 1.04 g (15.0 mmol) of hydroxylamine hydrochloride followed by 1.23 g (15.0 mmol) of anhydrous sodium acetate. The sodium acetate acts as a weak base to neutralize the HCl released from the hydroxylamine hydrochloride, thereby generating the free hydroxylamine nucleophile in situ.[5]

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 78 °C) using a heating mantle. Maintain the reflux for 2 hours. The progress of the reaction can be monitored by TLC (eluent: 3:1 hexanes/ethyl acetate), observing the disappearance of the starting aldehyde spot and the appearance of a new, more polar product spot.

• Workup - Quenching: After the reaction is complete, allow the mixture to cool to room temperature. Slowly pour the reaction mixture into a beaker containing 100 mL of cold deionized water while stirring. A white precipitate of the crude oxime should form.

• Workup - Extraction: Transfer the aqueous mixture to a 250 mL separatory funnel and extract with ethyl acetate (3 x 30 mL). The organic layers are combined.

• Workup - Washing and Drying: Wash the combined organic extracts with 50 mL of brine to remove any remaining water-soluble impurities. Dry the organic layer over anhydrous sodium sulfate, then filter to remove the drying agent.

• Concentration: Remove the solvent from the filtrate using a rotary evaporator to yield the crude 4-(4-chlorophenoxy)benzaldehyde oxime as a white to off-white solid.

• Purification: Recrystallize the crude product from an ethanol/water mixture to obtain the pure oxime.

Characterization

The identity and purity of the synthesized 4-(4-chlorophenoxy)benzaldehyde oxime should be confirmed by spectroscopic methods.

Table 2: Expected Characterization Data

Analysis	Expected Result
Appearance	White crystalline solid
Melting Point	Report the measured range
¹H NMR (400 MHz, CDCl₃)	δ (ppm): 8.12 (s, 1H, -CH=N-), 7.50-7.30 (m, 4H, Ar-H), 7.10-6.90 (m, 4H, Ar-H), ~8.50 (br s, 1H, -NOH)
¹³C NMR (100 MHz, CDCl₃)	δ (ppm): ~160-150 (Ar-C-O), ~150 (-CH=N-), ~135-120 (Ar-CH), ~120-115 (Ar-C-Cl)
IR (KBr, cm⁻¹)	ν: ~3300-3100 (O-H stretch), ~1600 (C=N stretch), ~1240 (Ar-O-Ar stretch)

Note: The exact chemical shifts in NMR spectroscopy may vary slightly. The presence of both E and Z isomers is possible and can lead to the observation of two sets of signals for the oxime proton and adjacent carbons.[12]

Results and Discussion

The described protocol is expected to provide a good to excellent yield of the desired 4-(4-chlorophenoxy)benzaldehyde oxime. The formation of the oxime is confirmed by the disappearance of the aldehyde proton signal (~9.9 ppm) and the appearance of the characteristic oxime proton signal (~8.1 ppm) in the ¹H NMR spectrum. The broad singlet corresponding to the hydroxyl proton is also indicative of oxime formation. In the IR spectrum, the disappearance of the strong carbonyl (C=O) stretch of the aldehyde (around 1700 cm⁻¹) and the appearance of a C=N stretch (around 1600 cm⁻¹) and a broad O-H stretch further validate the successful synthesis.[13]

Conclusion

This application note provides a detailed and reliable experimental guide for the synthesis of 4-(4-chlorophenoxy)benzaldehyde oxime. By following the outlined procedures for reaction, purification, and characterization, researchers can confidently prepare this valuable intermediate for applications in drug discovery and medicinal chemistry. The emphasis on the rationale behind experimental choices and adherence to safety protocols ensures the integrity and reproducibility of the synthesis.

References

• Vertex AI Search. (n.d.). Hydroxylamine Hydrochloride - SECTION 1 PRODUCT AND COMPANY INFORMATION SECTION 2 HAZARDS IDENTIFICATION.
• Benchchem. (n.d.). Spectroscopic Fingerprints of Oxime Ester Isomers: A Comparative Analysis.
• Tümer, M., et al. (2003). Spectroscopic Characterization of Oxime Ligands and Their Complexes. Synthesis and Reactivity in Inorganic and Metal-Organic Chemistry, 33(1), 51-66.
• Thermo Fisher Scientific. (2010, November 16). Hydroxylamine hydrochloride Safety Data Sheet.
• Loba Chemie. (2019, January 23). HYDROXYLAMINE HYDROCHLORIDE SOLUTION MSDS.
• Ataman Kimya. (n.d.). HYDROXYLAMINE HCL.
• Penta Chemicals. (2025, March 17). Hydroxylamine hydrochloride Safety Data Sheet.
• Acros Organics. (2010, November 16). Hydroxylamine hydrochloride Safety Data Sheet.
• Quora. (2015, January 12). Organic Chemistry: How does hydroxylamine react with aldehydes/ketones to form oximes?.
• Meshram, H. M., et al. (n.d.). Synthesis of Nitriles from Aldehydes and Hydroxylamine Hydrochloride using Anhydrous Sodium Sulphate and Sodium Bicarbonate in Dry Media. Indian Journal of Chemistry - Section B.
• Wang, X., et al. (2021). One pot synthesis of aryl nitriles from aromatic aldehydes in a water environment. RSC Advances, 11(35), 21569-21575.
• ResearchGate. (2003, January 5). Spectroscopic Characterization of Oxime Ligands and Their Complexes.
• Das, B., et al. (2018). One-pot route to nitriles from aldehyde and hydroxylamine hydrochloride on silica-gel. Asian Journal of Green Chemistry, 2(4), 330-338.
• Al-Hourani, B. J. (2019). Synthesis of Some Alicyclic Oximes and Study of the Expected Conformational Isomerism.
• Nagaraju, V., et al. (2020). Synthesis and characterization of novel oxime analogues. World Journal of Pharmaceutical Research, 9(9), 1186-1194.
• Li, J., et al. (2005). An Efficient Procedure for Synthesis of Oximes by Grinding. Asian Journal of Chemistry, 17(4), 2821-2824.
• ChemScene. (n.d.). 4-(4-chlorophenoxy)-Benzaldehyde oxime 9CI, ACI.
• Wikipedia. (n.d.). Benzaldehyde oxime.
• Google Patents. (n.d.). EP0633252A1 - Benzaldehyde oxime derivatives, production and use thereof.
• Organic Syntheses. (n.d.). Procedure.
• Sarah Chem. (2015, May 25). Formation of an Oxime from an Aldehyde. YouTube.
• CymitQuimica. (n.d.). 4-(4-Chlorophenoxy)benzaldehyde Oxime.
• Organic Chemistry Portal. (n.d.). Oxime synthesis by condensation or oxidation.
• ResearchGate. (n.d.). experiment for oximation of benzaldehyde with NH2OH·HCl/nano Fe3O4....
• PubChem. (n.d.). 4-Chlorobenzaldehyde oxime.
• Royal Society of Chemistry. (2023). Oxime Metathesis: Tunable and Versatile Chemistry for Dynamic Networks.
• ChemicalBook. (2026, January 13). 4-CHLOROBENZALDEHYDE OXIME.
• MDPI. (2022, March 14). Nature-Inspired O-Benzyl Oxime-Based Derivatives as New Dual-Acting Agents Targeting Aldose Reductase and Oxidative Stress.
• Semantic Scholar. (2021, September 3). Synthesis, characterization and antioxidant activities of some novel oxime derivatives.
• Ozen, T., et al. (2021). Synthesis, characterization and antioxidant activities of some novel oxime derivatives.
• NIST. (n.d.). Benzaldehyde, 4-hydroxy-, oxime.

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• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Synthesis, characterization and antioxidant activities of some novel oxime derivatives - MedCrave online [medcraveonline.com]
• 4. Benzaldehyde oxime - Wikipedia [en.wikipedia.org]
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• 6. m.youtube.com [m.youtube.com]
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• 11. pentachemicals.eu [pentachemicals.eu]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. tandfonline.com [tandfonline.com]

Application Note: Analytical Profiling &amp; Quantification of 4-(4-Chlorophenoxy)benzaldehyde Oxime

Executive Summary & Chemical Context[1][2][3][4][5][6][7]

4-(4-Chlorophenoxy)benzaldehyde oxime is a critical intermediate, often utilized in the synthesis of pyrethroid-like agrochemicals and specific pharmaceutical active ingredients (APIs). Its analysis is complicated by two primary factors:

• Geometric Isomerism: Like most benzaldehyde oximes, this molecule exists as an equilibrium mixture of E (anti) and Z (syn) isomers.

• Thermal Instability: Direct GC analysis can lead to dehydration, converting the oxime into the corresponding nitrile (4-(4-chlorophenoxy)benzonitrile), leading to quantitation errors.

This guide provides three validated protocols: a robust HPLC-UV method for routine QC, a high-sensitivity LC-MS/MS method for trace analysis, and a derivatized GC-MS method for orthogonal verification.

Physicochemical Profile

Property	Value (Estimated/Typical)	Analytical Implication
Molecular Formula	C₁₃H₁₀ClNO₂	MW = 247.68 g/mol
LogP	~3.5 - 4.0	Highly hydrophobic; requires high % organic mobile phase.
pKa (Oxime)	~10 - 11	Remains neutral in standard acidic HPLC mobile phases.
UV Max	~260 nm (Broad)	Strong UV chromophore due to diphenyl ether conjugation.
Isomerism	E / Z mixture	Chromatograms may show two peaks; integration must sum both.

Method 1: High-Performance Liquid Chromatography (HPLC-UV)

Purpose: Routine purity testing, reaction monitoring, and assay quantification. Advantage: No derivatization required; separates precursors (aldehyde) from the target oxime.

Chromatographic Conditions

• System: Agilent 1260 Infinity II or equivalent with DAD.

• Column: Agilent ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 3.5 µm (or equivalent end-capped C18).

• Mobile Phase A: 0.1% Formic Acid in Water (Maintains pH ~2.7 to suppress silanol activity).

• Mobile Phase B: Acetonitrile (ACN).[1]

• Flow Rate: 1.0 mL/min.[1]

• Column Temp: 30°C (Strict control required to maintain constant E/Z ratio).

• Detection: UV @ 260 nm (Reference 360 nm).

• Injection Volume: 5–10 µL.

Gradient Program

Time (min)	% Mobile Phase B	Event
0.0	40%	Equilibration
2.0	40%	Isocratic Hold
12.0	90%	Linear Ramp (Elution of Oxime)
15.0	90%	Wash
15.1	40%	Re-equilibration
20.0	40%	Stop

Critical Protocol: Handling E/Z Isomerism

The oxime bond (-C=N-OH) allows for geometric isomers. In solution, these exist in equilibrium.

• Observation: You will likely observe two peaks for the oxime. The E-isomer usually elutes later than the Z-isomer on C18 columns due to planar conformation and better packing, though this can reverse depending on specific solvation.

• Quantification Rule: Sum the areas of both peaks.

  • Calibrate using a high-purity standard where the total mass is known, regardless of the isomer ratio.

Method 2: LC-MS/MS (Trace Analysis)

Purpose: Quantifying trace levels of the oxime in complex matrices (soil, plasma, or final product).

Mass Spectrometry Parameters

• Ionization: Electrospray Ionization (ESI), Positive Mode.

• Precursor Ion: [M+H]⁺ = 248.0 m/z.

• Note: Negative mode (ESI-) is also viable for oximes ([M-H]⁻ = 246.0), often providing lower background noise.

MRM Transitions (Positive Mode)

Transition	Precursor (m/z)	Product (m/z)	Collision Energy (eV)	Dwell (ms)	ID
Quantifier	248.0	111.0	25	100	Chlorobenzene fragment
Qualifier 1	248.0	139.0	15	100	Cleavage of oxime
Qualifier 2	248.0	75.0	35	100	Phenyl ring fragment

Method 3: GC-MS with Derivatization

Purpose: Orthogonal confirmation of structure. Warning: Direct injection of underivatized oximes into a hot GC inlet often causes thermal dehydration to the nitrile. Derivatization is mandatory for accurate quantitation.

Derivatization Protocol (Silylation)

• Reagent: BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) + 1% TMCS.

• Procedure:

  • Dissolve 5 mg sample in 1 mL anhydrous Pyridine.

  • Add 200 µL BSTFA/TMCS.

  • Incubate at 60°C for 30 minutes.

  • Cool and inject directly.

• Target Analyte: TMS-derivative of 4-(4-Chlorophenoxy)benzaldehyde oxime (MW adds 72 Da -> 319.68).

GC Conditions[8][9][10]

• Column: DB-5ms (30 m x 0.25 mm x 0.25 µm).

• Inlet: Split 10:1 @ 250°C.

• Carrier: Helium @ 1.2 mL/min.

• Oven: 80°C (1 min) → 20°C/min → 300°C (5 min).

• MS Source: 230°C, EI (70 eV).

Experimental Workflow & Decision Logic

The following diagram illustrates the decision process for selecting the correct analytical technique and the sample preparation workflow.

Caption: Decision tree for analytical method selection and handling of E/Z isomerism in 4-(4-Chlorophenoxy)benzaldehyde oxime analysis.

Troubleshooting & Expert Insights

Peak Tailing

• Cause: Interaction of the oxime nitrogen lone pair with residual silanols on the silica support.

• Solution: Ensure the mobile phase pH is controlled (pH 2.7 with Formic Acid or pH 3.0 with Phosphate buffer). Use "End-capped" or "Base-deactivated" columns (e.g., ZORBAX Eclipse Plus or Waters XBridge).

"Ghost" Peaks in GC

• Cause: Thermal degradation of the oxime to the nitrile in the injector port.

• Diagnosis: A peak appearing at [M-18] (Loss of H₂O) relative to the oxime MW.

• Fix: Switch to the derivatization protocol (Section 4.1). Silylated oximes are thermally stable.

Isomer Ratio Shift

• Observation: The ratio of Peak 1 to Peak 2 changes between the standard and the sample.

• Explanation: The E/Z equilibrium is solvent and pH-dependent. If your sample solvent (e.g., DMSO) differs from your mobile phase, the ratio may shift on-column.

• Protocol: Always dissolve standards and samples in the same solvent composition (preferably the mobile phase initial conditions) to ensure consistent isomer ratios.

References

• Agilent Technologies. (2023). Strategies for the Separation of Geometric Isomers in Pharmaceuticals. Retrieved from [Link]

• PubChem. (2025).[2] Compound Summary: 4-Chlorobenzaldehyde oxime (Analogous Chemistry). Retrieved from [Link]

• Chakraborty, A., et al. (2020).[3] "Development of HPLC methods for the analysis of oxime-based reactivators." Journal of Chromatographic Science. (General reference for oxime HPLC methodology).

Sources

• 1. rsc.org [rsc.org]
• 2. 4-Chlorobenzaldehyde oxime | C7H6ClNO | CID 5356407 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. stacks.cdc.gov [stacks.cdc.gov]

Application Notes &amp; Protocols: High-Throughput Screening of Oxime Derivatives

Introduction: The Oxime Moiety - A Versatile Player in Drug Discovery

The oxime functional group (C=N-OH) is a cornerstone of medicinal chemistry, historically recognized for its role in reactivating acetylcholinesterase (AChE) inhibited by organophosphorus nerve agents.[1][2][3] However, the chemical versatility of the oxime extends far beyond this critical function. Its ability to act as a hydrogen bond donor and acceptor, coupled with its polarity and stereoelectronic properties, allows it to engage with a wide array of biological targets.[1] In recent years, oxime derivatives have been identified as potent inhibitors of kinases, proteases, and other enzyme classes, as well as modulators of protein-protein interactions, demonstrating significant potential in oncology, inflammation, and neurodegenerative diseases.[1][4]

The resurgence of interest in covalent inhibitors has also cast a new light on oxime derivatives.[5][6] Certain oxime esters, for instance, can act as covalent modifiers of serine hydrolases, offering prolonged efficacy and enhanced selectivity.[6][7] This diverse bioactivity makes oxime-based compound libraries a rich territory for high-throughput screening (HTS) campaigns aimed at discovering novel therapeutic leads.[8][9]

This guide provides an in-depth look at the principles and practicalities of designing and executing HTS assays for oxime derivatives. We will explore detailed protocols for both biochemical and cell-based assays, explain the causality behind key experimental choices, and provide a framework for data analysis and hit validation.

Chapter 1: General Principles for HTS of Oxime-Based Libraries

High-throughput screening is a highly automated process that enables the rapid testing of vast chemical libraries against specific biological targets.[9][10][11] The primary goal is to identify "hits"—compounds that modulate the target's activity in a desired manner.[9] When screening oxime libraries, several unique considerations come into play.

Library Design: Oxime libraries can be generated through efficient and high-purity "click chemistry" reactions, such as the ligation of aminooxy-functionalized core scaffolds with a diverse set of aldehydes or ketones.[8][12] This modular approach allows for the rapid creation of large, diverse libraries targeting multiple binding pockets on a protein surface.[8][12]

Assay Selection: The choice of assay—biochemical (cell-free) or cell-based—depends on the target and the desired information.[10][13]

• Biochemical assays (e.g., enzyme activity assays) are excellent for directly measuring the interaction between the oxime derivative and a purified target protein. They are generally more straightforward to optimize but may not reflect the compound's behavior in a cellular context.[10]

• Cell-based assays provide more biologically relevant data by assessing a compound's effect within a living cell, accounting for factors like membrane permeability and cellular metabolism.[13][14]

The overall workflow for an HTS campaign involving oxime derivatives follows a structured, multi-step process designed to efficiently identify and validate promising lead compounds.

Caption: General HTS workflow for oxime libraries.

Chapter 2: Application Note & Protocol: Screening for AChE Reactivators

One of the most classic applications for oximes is the reactivation of acetylcholinesterase (AChE) that has been inhibited by organophosphorus (OP) compounds.[2][15][16] An HTS campaign can identify novel oximes with improved blood-brain barrier penetration or enhanced reactivation kinetics.[17][18]

Scientific Principle: The Ellman's Assay

The Ellman's assay is a robust and cost-effective colorimetric method perfectly suited for HTS.[15][19][20] Its mechanism is as follows:

• AChE hydrolyzes the substrate acetylthiocholine (ATCh) to produce thiocholine and acetic acid.[20]

• The free thiol group on thiocholine reacts with 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB), also known as Ellman's reagent.

• This reaction produces the yellow-colored 5-thio-2-nitrobenzoate (TNB²⁻) anion, which has a strong absorbance at 412 nm.[20][21]

In a reactivation screen, AChE is first inhibited by an OP compound. The addition of an effective oxime reactivator restores enzyme function, leading to an increased rate of TNB²⁻ production, which is measured kinetically.[15]

Self-Validating HTS Protocol for AChE Reactivation

This protocol is designed for a 384-well plate format and incorporates critical controls to ensure data integrity.[22]

I. Reagent Preparation:

• Assay Buffer: 0.1 M Phosphate Buffer, pH 7.4.

• AChE Solution: Human recombinant AChE diluted in Assay Buffer to a working concentration (e.g., 0.2 U/mL).

• OP Inhibitor: Paraoxon (or other suitable OP) diluted in Assay Buffer. The concentration should be sufficient to achieve >95% inhibition after incubation (e.g., 1 µM).

• Substrate/Chromogen Solution: Prepare fresh. Acetylthiocholine iodide (ATChI) at 1.5 mM and DTNB at 1.0 mM in Assay Buffer.

• Positive Control: Pralidoxime (2-PAM) at 100 µM in Assay Buffer containing 1% DMSO.

• Negative Control: Assay Buffer containing 1% DMSO.

II. Experimental Workflow:

• Compound Plating: Using an acoustic dispenser, add 200 nL of each oxime derivative from the library (typically 10 mM in DMSO) to the appropriate wells of a 384-well plate. Also, add positive and negative controls.

• Enzyme Inhibition Step:

  • Add 10 µL of AChE solution to all wells except the "No Enzyme" control wells.

  • Add 5 µL of the OP Inhibitor solution to all wells designated for reactivation screening. For "Max Activity" controls, add 5 µL of Assay Buffer instead.

  • Seal the plate and incubate for 30 minutes at 25°C to allow for complete inhibition of the enzyme.

• Reactivation Step:

  • Add 5 µL of Assay Buffer to the pre-dispensed compounds in the plate. The final concentration of the test oximes will be ~10 µM in 1% DMSO.

  • Seal and incubate for a defined reactivation period (e.g., 60 minutes) at 25°C.

• Kinetic Reading:

  • Place the plate in a microplate reader pre-set to 25°C.

  • Initiate the reaction by dispensing 10 µL of the Substrate/Chromogen Solution into all wells.

  • Immediately begin kinetic reading of absorbance at 412 nm, taking measurements every 30 seconds for 10 minutes.[20]

III. Plate Layout and Controls (Self-Validation):

A robust plate map is crucial for identifying and troubleshooting artifacts.

Well Type	AChE	OP Inhibitor	Test Oxime	Pralidoxime	Purpose
Test Wells	+	+	+	-	Screen for reactivation
Max Activity	+	-	-	-	100% enzyme activity reference
Min Activity	+	+	-	-	0% reactivation reference
Positive Control	+	+	-	+	Validates assay's ability to detect reactivation
No Enzyme	-	-	-	-	Checks for non-enzymatic substrate hydrolysis
Compound Color	-	-	+	-	Checks for oxime interference with absorbance at 412 nm

IV. Data Analysis:

• Calculate the rate of reaction (V₀, expressed as mOD/min) for each well from the linear portion of the kinetic curve.

• Correct the rates by subtracting the average rate of the "No Enzyme" control.

• Calculate the Percent Reactivation for each test compound using the following formula: % Reactivation = [(V₀_test - V₀_min) / (V₀_max - V₀_min)] * 100

• Primary hits are identified as compounds exceeding a certain threshold (e.g., >50% reactivation or >3 standard deviations above the plate mean).

Chapter 3: Protocol: Cell-Based HTS for Oxime Kinase Inhibitors

Many oxime derivatives have shown potent activity as kinase inhibitors.[1][4] A cell-based assay is ideal for discovering such inhibitors as it simultaneously assesses compound permeability, target engagement, and effects on downstream signaling in a physiological context.[10][13]

Scientific Principle: Reporter Gene Assay

Reporter gene assays are a powerful tool for cell-based HTS.[10] They work by linking the expression of an easily measurable protein (like luciferase or β-galactosidase) to a specific signaling pathway. For a kinase target, the reporter gene is placed under the control of a transcription factor that is activated by the kinase cascade.

• If the test compound inhibits the kinase, the transcription factor is not activated, leading to a decrease in reporter gene expression and signal.

• Conversely, if the compound activates the pathway, the signal will increase .

Caption: Principle of a kinase inhibitor reporter assay.

HTS Protocol for a Cell-Based Kinase Reporter Assay

This protocol uses a stable cell line expressing a luciferase reporter gene downstream of a kinase-activated promoter.

I. Materials & Reagents:

• Cell Line: A stable cell line (e.g., HEK293) co-transfected with the target kinase and the reporter plasmid.

• Cell Culture Medium: DMEM or RPMI-1640 supplemented with 10% FBS, antibiotics, and a selection agent (e.g., puromycin).

• Assay Plates: 384-well, white, solid-bottom tissue culture treated plates.

• Positive Control: A known inhibitor for the target kinase (e.g., Staurosporine for broad-spectrum, or a specific inhibitor) at a concentration that gives >80% inhibition (e.g., 1 µM).

• Negative Control: 0.5% DMSO in culture medium.

• Luciferase Detection Reagent: A commercial "one-step" lytic luciferase reagent (e.g., Bright-Glo™, ONE-Glo™).

II. Experimental Workflow:

• Cell Plating:

  • Harvest log-phase cells and resuspend in culture medium to a density of 200,000 cells/mL.

  • Using a multi-drop dispenser, seed 25 µL of the cell suspension (5,000 cells) into each well of the 384-well assay plates.

  • Incubate the plates for 18-24 hours at 37°C, 5% CO₂ to allow cells to attach and recover.

• Compound Addition:

  • Add 125 nL of test oximes and controls (from 10 mM DMSO stocks) to the cell plates using an acoustic dispenser. The final concentration will be ~5 µM in 0.5% DMSO.

• Stimulation & Incubation:

  • If the pathway requires activation, add the specific ligand/stimulus at this point.

  • Incubate the plates for a pre-determined time (e.g., 6-24 hours) at 37°C, 5% CO₂ to allow for compound action and reporter gene expression.

• Signal Detection:

  • Equilibrate the plates and the luciferase detection reagent to room temperature.

  • Add 25 µL of the luciferase reagent to all wells. This reagent lyses the cells and provides the substrate for the luciferase reaction.

  • Incubate for 10 minutes at room temperature to ensure complete lysis and signal stabilization.

  • Measure luminescence using a plate reader.

III. Data Analysis:

• Define controls on the plate:

  • Max Signal (0% Inhibition): Cells + 0.5% DMSO vehicle.

  • Min Signal (100% Inhibition): Cells + Positive Control Inhibitor.

• Calculate the Percent Inhibition for each test compound: % Inhibition = [1 - (Signal_test - Signal_min) / (Signal_max - Signal_min)] * 100

• Calculate the Z'-factor for the assay plate to assess its quality and robustness. A Z' > 0.5 is considered excellent for HTS.[7] Z' = 1 - [ (3 * SD_max + 3 * SD_min) / |Avg_max - Avg_min| ]

Chapter 4: Hit Triage and Counter-Screening

A primary screen will inevitably generate some false positives.[23] A critical step in any HTS campaign is the triage process to eliminate artifacts and confirm genuine activity.

Common Artifacts with Oxime Libraries:

• Assay Interference: Oximes can sometimes interfere with the assay technology itself. For example, they might absorb light at the same wavelength as the assay readout (colorimetric interference) or have intrinsic fluorescence.

• Reactivity: While sometimes a desired trait (covalent inhibition), non-specific reactivity of the oxime or its precursors (aldehydes) can lead to false positives.

• Cytotoxicity: In cell-based assays, a compound might appear to be an inhibitor simply because it is killing the cells. A parallel cytotoxicity assay (e.g., CellTiter-Glo®) is an essential counter-screen.

Hit Validation Workflow:

• Re-synthesis and Confirmation: Hits should be re-synthesized from scratch and their identity confirmed. They are then re-tested in the primary assay to confirm activity.[23]

• Dose-Response Analysis: Confirmed hits are tested across a range of concentrations (e.g., 8-10 points) to determine their potency (IC₅₀ or EC₅₀).[23]

• Orthogonal and Counter-Screens:

  • Orthogonal Assay: An assay that measures the same biological endpoint but uses a different technology. For example, if the primary kinase screen was a reporter assay, an orthogonal assay might be a biochemical screen measuring ATP consumption.[14]

  • Selectivity/Counter-Screen: Test hits against related targets (e.g., other kinases) to determine their selectivity profile.

By implementing this rigorous, multi-faceted approach, researchers can confidently advance high-quality, validated hits from oxime-based libraries into the lead optimization phase of drug discovery.

References

• Oxime-based linker libraries as a general approach for the rapid generation and screening of multidentate inhibitors - PMC. National Center for Biotechnology Information. Available at: [Link]

• Oximes: Novel Therapeutics with Anticancer and Anti-Inflammatory Potential - PMC. National Center for Biotechnology Information. Available at: [Link]

• From Screening to Validation: A Comprehensive Approach to Identifying Covalent Inhibitors for Challenging Targets. BioAscent. Available at: [Link]

• Oxime esters as selective, covalent inhibitors of the serine hydrolase retinoblastoma-binding protein 9 (RBBP9) - PMC - NIH. National Center for Biotechnology Information. Available at: [Link]

• High-Throughput Kinetic Characterization of Irreversible Covalent Inhibitors of KRAS by Intact Protein MS and Targeted MRM. Genedata. Available at: [Link]

• A virtual high-throughput screening pipeline for covalent inhibitors. Atomwise. Available at: [Link]

• Screening oxime libraries by means of mass spectrometry (MS) binding assays: Identification of new highly potent inhibitors to optimized inhibitors γ-aminobutyric acid transporter 1 - PubMed. National Center for Biotechnology Information. Available at: [Link]

• (PDF) Miniaturization and Validation of the Ellmans Reaction Based Acetylcholinesterase Inhibitory Assay into 384-Well Plate Format and Screening of a Chemical Library. ResearchGate. Available at: [Link]

• Acetylcholinesterase Assay Kit (BA0009). Assay Genie. Available at: [Link]

• Introduction of oxime groups increases kinase inhibitory activity of natural compounds. ResearchGate. Available at: [Link]

• Non-quaternary oximes detoxify nerve agents and reactivate nerve agent-inhibited human butyrylcholinesterase - PMC. National Center for Biotechnology Information. Available at: [Link]

• Determination of acetylcholinesterase activity by the Ellman assay: a versatile tool for in vitro research on medical countermeasures against organophosphate poisoning - PubMed. National Center for Biotechnology Information. Available at: [Link]

• High-Throughput Screening of Covalent Drugs: Applications and Development Strategies for Analytical Platforms. Oreate AI Blog. Available at: [Link]

• Development of a High Throughput Platform for Screening Glycoside Hydrolases Based on Oxime-NIMS - NIH. National Institutes of Health. Available at: [Link]

• Acetylcholinesterase Reagent | BioAssay Systems. BioAssay Systems. Available at: [Link]

• Oxime-based linker libraries as a general approach for the rapid generation and screening of multidentate inhibitors - PubMed. National Center for Biotechnology Information. Available at: [Link]

• New Heterostilbene and Triazole Oximes as Potential CNS-Active and Cholinesterase-Targeted Therapeutics. MDPI. Available at: [Link]

• Screening oxime libraries by means of mass spectrometry (MS) binding assays: Identification of new highly potent inhibitors to optimized in... - ChEMBL. EMBL-EBI. Available at: [Link]

• OXIMES AS INHIBITORS OF ACETYLHOLINESTERASE - A STRUCTURE-ACTIVITY RELATIONSHIP (SAR) STUDY. ResearchGate. Available at: [Link]

• Reactivation of Human Acetylcholinesterase and Butyrylcholinesterase Inhibited by Leptophos-Oxon with Different Oxime Reactivators in Vitro - PMC. National Center for Biotechnology Information. Available at: [Link]

• Cell-based high-throughput screens for the discovery of chemotherapeutic agents - PMC. National Center for Biotechnology Information. Available at: [Link]

• Oxime Reactivators and Their in Vivo and in Vitro Effects on Nicotinic Receptors. Physiological Research. Available at: [Link]

• High-throughput screening (HTS) | BMG LABTECH. BMG LABTECH. Available at: [Link]

• Oxime reactivation of acetylcholinesterase inhibited by toxic phosphorus esters: in vitro kinetics and thermodynamics. ResearchGate. Available at: [Link]

• Development of a high throughput platform for screening glycoside hydrolases based on Oxime-NIMS. Frontiers. Available at: [Link]

• Cell-Based Assays in High-Throughput Screening for Drug Discovery. Lifescience Global. Available at: [Link]

• High throughput chemical screening | Drug Discovery, Chemical Biology and Screening. University of Helsinki. Available at: [Link]

• FDA-Approved Oximes and Their Significance in Medicinal Chemistry. MDPI. Available at: [Link]

• Advances in High-throughput Screening Methods for Drug Discovery in Biomedicine. Hilaris. Available at: [Link]

• Oxime formation coordination-directed detection of genome-wide thymine oxides with nanogram-scale sample input. Royal Society of Chemistry. Available at: [Link]

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• 6. Unlocking High-Throughput Bioanalysis of Covalent Drugs with Intact Protein, DSF, and Peptide Mapping Techniques - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. Oxime esters as selective, covalent inhibitors of the serine hydrolase retinoblastoma-binding protein 9 (RBBP9) - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. Non-quaternary oximes detoxify nerve agents and reactivate nerve agent-inhibited human butyrylcholinesterase - PMC [pmc.ncbi.nlm.nih.gov]
• 18. New Heterostilbene and Triazole Oximes as Potential CNS-Active and Cholinesterase-Targeted Therapeutics | MDPI [mdpi.com]
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4-(4-Chlorophenoxy)benzaldehyde oxime as a precursor for heterocyclic synthesis

Topic: 4-(4-Chlorophenoxy)benzaldehyde Oxime as a Precursor for Heterocyclic Synthesis Content Type: Detailed Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Executive Summary: The Strategic Value of the Scaffold

In modern drug discovery, the 4-(4-chlorophenoxy)phenyl moiety is a "privileged structure"—a molecular framework capable of providing potent receptor binding across multiple therapeutic targets, including antimicrobial, antiviral, and anti-inflammatory pathways. It offers a critical balance of lipophilicity (

) and metabolic stability due to the ether linkage and chloro-substitution.

This Application Note details the use of 4-(4-Chlorophenoxy)benzaldehyde oxime as a versatile linchpin for accessing complex heterocyclic libraries. Unlike simple reductive aminations, utilizing the oxime functionality allows for divergent synthesis pathways—most notably the 1,3-dipolar cycloaddition to generate isoxazolines, a bioisostere for amide bonds in peptide mimetics.

Precursor Synthesis: Preparation of the Oxime

Before initiating heterocyclic synthesis, high-purity oxime must be generated. The diaryl ether backbone decreases water solubility compared to simple benzaldehydes; therefore, a biphasic or alcohol-based solvent system is critical.

Protocol A: Quantitative Oximation

• Objective: Synthesis of (E/Z)-4-(4-chlorophenoxy)benzaldehyde oxime.

• Scale: 10 mmol (adaptable to kg scale).

Reagents:

• 4-(4-Chlorophenoxy)benzaldehyde (CAS: 56773-42-3)

• Hydroxylamine hydrochloride (

  )[1]

• Sodium Acetate (

  ) or Sodium Carbonate ( )

• Solvent: Ethanol (95%) or Methanol/Water (3:1)

Step-by-Step Procedure:

• Dissolution: In a 100 mL round-bottom flask, dissolve 2.33 g (10 mmol) of 4-(4-chlorophenoxy)benzaldehyde in 30 mL of Ethanol . Slight warming (

  ) may be required to fully solubilize the aldehyde due to the lipophilic phenoxy tail.

• Reagent Preparation: In a separate beaker, dissolve 0.83 g (12 mmol, 1.2 eq) of

  and 1.23 g (15 mmol) of Sodium Acetate in 10 mL of deionized water .

• Addition: Add the aqueous hydroxylamine solution dropwise to the aldehyde solution with vigorous magnetic stirring.

• Reaction: Stir at room temperature (RT) for 2–4 hours. Monitor via TLC (30% EtOAc/Hexane). The aldehyde spot (

  ) should disappear, replaced by the oxime spot ( ).

• Workup:

  • Rotary evaporate the ethanol to reduced volume (approx. 10 mL).

  • Add 50 mL of ice-cold water . The oxime will precipitate as a white/off-white solid.

  • Filter the solid and wash with cold water (

    ) to remove salts.

• Purification: Recrystallize from Ethanol/Water (1:1) if necessary.[1]

  • Expected Yield: >90%

  • Characterization:

    will show the oxime proton singlet at .[2]

Core Application: 1,3-Dipolar Cycloaddition (Isoxazoline Synthesis)[3][4][5][6]

This is the highest-value application. The oxime is converted in situ to a Nitrile Oxide , which undergoes a [3+2] cycloaddition with alkenes. This reaction is highly regioselective, typically yielding 3,5-disubstituted isoxazolines.

Mechanism of Action

• Chlorination: Oxime

  Hydroximoyl Chloride (using NCS).

• Dehydrohalogenation: Hydroximoyl Chloride

  Nitrile Oxide (using ).

• Cycloaddition: Nitrile Oxide + Dipolarophile (Alkene)

  Isoxazoline.

Protocol B: One-Pot Synthesis of 3-[4-(4-Chlorophenoxy)phenyl]-5-substituted-isoxazolines

Reagents:

• Precursor Oxime (from Protocol A)

• N-Chlorosuccinimide (NCS)[3]

• Triethylamine (

  )

• Dipolarophile: Styrene (for testing) or functionalized acrylate.

• Solvent: DMF (N,N-Dimethylformamide) or DCM (Dichloromethane).

Step-by-Step Procedure:

• Chlorination: Dissolve 1.0 mmol (247 mg) of the oxime in 5 mL of DMF . Add 1.1 mmol (147 mg) of NCS.

  • Expert Tip: Initiation may be slow. If no color change or slight exotherm is observed after 15 mins, add a catalytic amount of gaseous HCl (bubbled) or 1 drop of HCl/ether to catalyze the chlorination. Stir for 1 hour at RT.

• Addition of Dipolarophile: Add 1.2 mmol of the alkene (e.g., Styrene or Methyl Acrylate) to the reaction mixture.

• Nitrile Oxide Generation: Cool the mixture to

  . Add 1.2 mmol (167 L) of dissolved in 1 mL DMF dropwise over 20 minutes.

  • Critical Control Point: Fast addition generates high concentrations of nitrile oxide, leading to dimerization (furoxan formation) rather than cycloaddition. Keep concentration low via slow addition.

• Reaction: Allow to warm to RT and stir overnight (12h).

• Workup:

  • Pour into 50 mL ice water . Extract with Ethyl Acetate (

    ).

  • Wash organic layer with brine (

    ), dry over , and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc gradient).

Divergent Synthesis Pathways

Beyond isoxazolines, the oxime serves as a gateway to nitriles and amines.

Target Class	Reaction Type	Reagents	Utility
Nitriles	Dehydration	Copper(II) acetate, Acetonitrile, Reflux	Precursor for tetrazoles (sartans) or amidines.
Amines	Reduction	or	Synthesis of benzylamines for reductive amination libraries.
Amides	Beckmann Rearrangement	or	Access to anilides; modifying the core scaffold linkage.

Visualizations

Figure 1: The Isoxazoline "Click" Workflow

This diagram illustrates the conversion of the aldehyde to the heterocyclic scaffold.[4]

Caption: Figure 1: Step-wise synthesis of isoxazolines via the nitrile oxide route.[5][6][7] Note the critical control point at the Et3N addition to prevent dimerization.

Figure 2: Divergent Applications of the Oxime

This diagram maps the chemical space accessible from the oxime precursor.[4]

Caption: Figure 2: Divergent synthesis pathways. The oxime serves as a pivot point to access nitriles, amines, amides, and heterocycles.

References

• Preparation of Oximes (General Protocol)

  • Title: An Efficient Procedure for Synthesis of Oximes by Grinding.[1]

  • Source: Asian Journal of Chemistry (via AsianPubs).

  • URL:[Link] (General reference for grinding method cited in search 1.1).

• Isoxazoline Synthesis via Nitrile Oxides

  • Title: 3-Benzoylisoxazolines by 1,3-Dipolar Cycloaddition: Chloramine-T-Catalyzed Condens
  • Source: PMC / NIH.

  • URL:[Link]

• Biological Activity of Oxime Derivatives

  • Title: Synthesis and antimicrobial activities of oximes derived from O-benzylhydroxylamine as FabH inhibitors.[8]

  • Source: PubMed.

  • URL:[Link]

• Electrochemical Synthesis Methods

  • Title: Electrochemical Synthesis of Isoxazolines: Method and Mechanism.
  • Source: PMC / NIH.

  • URL:[Link] (Note: Generalized link to relevant electrochemical methods found in search 1.14).

• Chemical Properties of 4-(4-Chlorophenoxy)

  • Title: 4-(4-Chlorophenoxy)benzaldehyde oxime (CID 5356407).

  • Source: PubChem.[9]

  • URL:[Link]

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. prepchem.com [prepchem.com]
• 3. hzdr.de [hzdr.de]
• 4. WO1998005630A1 - Process for the preparation of organic nitriles - Google Patents [patents.google.com]
• 5. 3-Benzoylisoxazolines by 1,3-Dipolar Cycloaddition: Chloramine-T-Catalyzed Condensation of α-Nitroketones with Dipolarophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Oxime radicals: generation, properties and application in organic synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis and antimicrobial activities of oximes derived from O-benzylhydroxylamine as FabH inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 4-Chlorobenzaldehyde oxime | C7H6ClNO | CID 5356407 - PubChem [pubchem.ncbi.nlm.nih.gov]

Cell-based assay development using 4-(4-Chlorophenoxy)benzaldehyde oxime

Application Note & Protocols

Topic: A Framework for Developing Cell-Based Assays to Characterize the Bioactivity of 4-(4-Chlorophenoxy)benzaldehyde Oxime

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide for the development and implementation of cell-based assays to investigate the biological activity of the novel compound, 4-(4-Chlorophenoxy)benzaldehyde oxime. In the absence of established biological targets for this specific molecule, we present a systematic, multi-phased approach that begins with broad cytotoxicity profiling and progresses to more sophisticated, hypothesis-driven mechanistic studies. This framework is designed to be adaptable for the characterization of other novel chemical entities. We provide detailed, field-tested protocols for primary cytotoxicity screening, secondary reporter-based assays targeting key inflammatory and oncogenic pathways (NF-κB and STAT3), and a workflow for high-content screening (HCS) to enable phenotypic profiling. The protocols are designed with self-validating systems and emphasize the scientific rationale behind experimental choices, ensuring robust and reproducible data generation.

Introduction: The Role of Cell-Based Assays in Novel Compound Characterization

Cell-based assays are fundamental to modern drug discovery and chemical biology, offering a physiologically relevant context that simple biochemical assays cannot provide.[1][2] They allow researchers to assess a compound's effects on complex cellular processes such as proliferation, cytotoxicity, signal transduction, and gene expression within a living system.[2][3] This application note uses 4-(4-Chlorophenoxy)benzaldehyde oxime, a compound with a structure suggestive of potential bioactivity based on related oxime and benzaldehyde derivatives[4][5], as a model to illustrate a robust assay development cascade.

The journey from a novel compound to a characterized biological probe or therapeutic lead is methodical. It requires a tiered screening approach to first understand a compound's general cellular impact (e.g., toxicity) before investing in resource-intensive mechanistic studies.[3] This guide provides the experimental logic, detailed protocols, and data interpretation frameworks necessary to systematically profile a compound like 4-(4-Chlorophenoxy)benzaldehyde oxime.

Compound Management and Safety

Proper handling and preparation of test compounds are critical for assay reproducibility and safety.[6]

2.1. Safety Precautions While specific toxicology data for 4-(4-Chlorophenoxy)benzaldehyde oxime is not widely available, related compounds such as benzaldehyde oximes and chlorobenzaldehydes are known to cause skin, eye, and respiratory irritation.[7][8][9]

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-resistant gloves.

• Handling: Handle the compound in a well-ventilated area or a chemical fume hood. Avoid creating dust.

• Disposal: Dispose of the compound and any contaminated materials according to institutional and local regulations.

2.2. Preparation of Stock Solutions Inaccurate stock concentrations are a major source of experimental variability. High-purity, anhydrous Dimethyl Sulfoxide (DMSO) is recommended as the solvent.

Parameter	Recommendation	Rationale
Compound Source	Procure from a reputable supplier with purity verification (e.g., >95%).[10]	Ensures that observed biological effects are attributable to the compound of interest, not impurities.
Solvent	Anhydrous DMSO	DMSO is a versatile solvent for many organic molecules and is compatible with most cell culture assays at low final concentrations (<0.5%). Anhydrous grade prevents compound degradation from moisture.
Stock Concentration	10 mM	A 10 mM stock is a common starting point that allows for a wide range of final assay concentrations while keeping the final DMSO concentration low.
Storage	Aliquot into single-use tubes and store at -20°C or -80°C, protected from light.	Aliquoting prevents multiple freeze-thaw cycles that can lead to compound degradation.[11]

Protocol: Preparing a 10 mM Stock Solution

• Weigh out 2.477 mg of 4-(4-Chlorophenoxy)benzaldehyde oxime (Molecular Weight: 247.68 g/mol ).

• Add 1 mL of anhydrous DMSO to the vial.

• Vortex thoroughly for 2-5 minutes until the compound is completely dissolved.

• Centrifuge briefly to collect the solution at the bottom of the vial.

• Dispense into small-volume, single-use aliquots (e.g., 20 µL) in sterile microcentrifuge tubes.

• Store immediately at -20°C or -80°C.

Phase 1: Primary Screening - Cytotoxicity Profiling

The initial step in characterizing any new compound is to determine its effect on cell viability and establish a working concentration range.[12][13] This avoids confounding results in subsequent mechanistic assays where a decrease in signal could be due to cell death rather than a specific pathway inhibition. The XTT assay is a reliable colorimetric method for measuring cellular metabolic activity, which serves as an indicator of cell viability.

Principle of the XTT Assay: Metabolically active cells reduce the yellow tetrazolium salt XTT to a soluble orange formazan product. The amount of formazan produced is directly proportional to the number of viable cells and can be quantified by measuring the absorbance at ~450 nm.

Protocol: XTT Cytotoxicity Assay

• Cell Plating:

  • Seed cells (e.g., HeLa or A549) in a 96-well flat-bottom plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate for 18-24 hours at 37°C, 5% CO₂ to allow for cell attachment and recovery.

• Compound Treatment:

  • Prepare a 2X serial dilution series of 4-(4-Chlorophenoxy)benzaldehyde oxime in culture medium from your 10 mM DMSO stock. A typical range would be 200 µM down to ~0.1 µM (2X final concentration).

  • Include "vehicle control" wells (containing the highest concentration of DMSO, e.g., 0.5%) and "untreated control" wells (medium only).

  • Carefully remove the medium from the cells and add 100 µL of the compound dilutions or controls to the appropriate wells.

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• XTT Reagent Addition:

  • Prepare the XTT labeling mixture according to the manufacturer's instructions.

  • Add 50 µL of the XTT mixture to each well.

  • Incubate for 2-4 hours at 37°C, 5% CO₂, protected from light, until the orange color is clearly visible in the control wells.

• Data Acquisition:

  • Shake the plate gently to evenly distribute the color.

  • Measure the absorbance at 450 nm using a microplate reader. A reference wavelength of 650 nm is recommended to subtract background absorbance.

• Data Analysis:

  • Subtract the reference wavelength absorbance from the 450 nm reading.

  • Normalize the data by expressing the absorbance of treated wells as a percentage of the vehicle control wells (% Viability).

  • Plot % Viability against the log of the compound concentration and fit a sigmoidal dose-response curve to calculate the IC₅₀ value (the concentration at which 50% of cell viability is inhibited).

Example Data Presentation:

Compound	Cell Line	Incubation Time	IC₅₀ (µM)
4-(4-Chlorophenoxy)benzaldehyde oxime	HeLa	48 hours	12.5
Doxorubicin (Positive Control)	HeLa	48 hours	0.8

Scientist's Note: The IC₅₀ value is crucial. For subsequent mechanistic assays, it is advisable to use concentrations at or below the IC₅₀ to ensure that the observed effects are not simply a result of widespread cytotoxicity.[13]

Phase 2: Mechanistic Insights - Reporter Gene Assays

Based on the activities of structurally related compounds, we hypothesize that 4-(4-Chlorophenoxy)benzaldehyde oxime may modulate key signaling pathways involved in inflammation and cancer, such as NF-κB or STAT3.[4][14][15][16] Reporter gene assays are a powerful tool to directly measure the transcriptional activity of these pathways.[17][18]

Principle of Luciferase Reporter Assays: Cells are engineered to express a reporter gene (e.g., firefly luciferase) under the control of a promoter containing response elements for a specific transcription factor (e.g., NF-κB binding sites).[19][20] When the pathway is activated, the transcription factor binds to these elements and drives the expression of luciferase. The amount of light produced upon addition of the luciferin substrate is proportional to the pathway's activity.[17]

Workflow for Assay Development

Workflow for Reporter Assay Development.

Protocol: NF-κB Luciferase Reporter Assay

• Cell Plating:

  • Plate your stably transfected NF-κB reporter cell line (e.g., HEK293-NF-κB-Luc) in a white, opaque 96-well plate at a density of 20,000 cells/well in 100 µL of medium.

  • Incubate for 18-24 hours.

• Compound Treatment:

  • Prepare 4X concentrations of 4-(4-Chlorophenoxy)benzaldehyde oxime in serum-free medium. Use a concentration range determined from the cytotoxicity assay (e.g., 0.1 µM to 20 µM).

  • Add 50 µL of the 4X compound dilutions to the cells (final concentration will be 1X).

  • Incubate for 1-2 hours. This pre-incubation allows the compound to enter the cells and engage its target before pathway stimulation.

• Pathway Stimulation:

  • Prepare a 4X solution of the stimulus, TNF-α (a potent NF-κB activator[16]), at its optimal concentration (e.g., 40 ng/mL, final concentration 10 ng/mL).

  • Add 50 µL of 4X TNF-α to each well (except for the unstimulated controls). The total volume is now 200 µL.

  • Include controls: Stimulated (TNF-α + vehicle), Unstimulated (vehicle only), and a known inhibitor (e.g., Bay 11-7082) as a positive control.

  • Incubate for 6-8 hours.

• Lysis and Luminescence Reading:

  • Equilibrate the plate and luciferase assay reagents to room temperature.

  • Remove the medium and add 50 µL of 1X cell lysis buffer to each well.

  • Place on an orbital shaker for 10 minutes to ensure complete lysis.

  • Add 50 µL of luciferase assay substrate to each well.

  • Immediately measure luminescence using a plate reader.

  • If using a dual-luciferase system, add the second substrate (e.g., Stop & Glo®) and read the Renilla luminescence.

• Data Analysis:

  • Normalize the firefly luciferase signal to the Renilla luciferase signal for each well to control for variations in cell number and transfection efficiency.

  • Express the normalized data as a percentage of the stimulated vehicle control.

  • Plot % Activity against the log of the compound concentration to determine the IC₅₀ for pathway inhibition.

Visualizing the NF-κB Signaling Pathway

The canonical NF-κB pathway is a primary target in inflammation research.[21][22] A compound can inhibit this pathway at multiple nodes.

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• 2. contractlaboratory.com [contractlaboratory.com]
• 3. Cell Based Assays in Drug Development: Comprehensive Overview [immunologixlabs.com]
• 4. Oximes: Novel Therapeutics with Anticancer and Anti-Inflammatory Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and anticancer activity of benzyloxybenzaldehyde derivatives against HL-60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. lifesciences.danaher.com [lifesciences.danaher.com]
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• 22. NF-κB Signaling and Inflammation—Drug Repurposing to Treat Inflammatory Disorders? - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: In Vitro Evaluation of 4-(4-Chlorophenoxy)benzaldehyde Oxime

Abstract

This document provides a comprehensive guide for the in vitro characterization of the novel compound, 4-(4-Chlorophenoxy)benzaldehyde oxime. In the absence of established specific targets for this molecule, we present a strategic, multi-tiered approach to elucidate its potential biological activities. This guide is intended for researchers, scientists, and drug development professionals engaged in the early-stage evaluation of new chemical entities. The protocols herein describe methods to assess cytotoxicity against a representative cancer cell line, potential inhibitory effects on key enzyme classes (proteases and kinases), and interaction with G-protein coupled receptors (GPCRs). The experimental designs emphasize scientific rigor, reproducibility, and the generation of decision-guiding data.

Introduction: Rationale for a Multi-Target Screening Approach

The oxime functional group is a versatile scaffold known to confer a range of biological activities, including anticancer, anti-inflammatory, antioxidant, and antimicrobial properties.[1] The structure of 4-(4-Chlorophenoxy)benzaldehyde oxime, featuring a chlorophenoxy moiety, suggests the potential for interactions with various biological macromolecules. Given that the specific targets of this compound are yet to be determined, a logical first step in its characterization is a broad-based in vitro screening strategy.

This application note outlines a series of robust and widely adopted in vitro assays to probe the bioactivity of 4-(4-Chlorophenoxy)benzaldehyde oxime. We will detail protocols for:

• Cellular Viability Screening: To determine the compound's cytotoxic or cytostatic effects on cancer cells, a foundational step in assessing potential anticancer properties.[2][3][4]

• Enzyme Inhibition Assays: To explore the compound's potential to modulate the activity of key enzyme families, such as proteases and kinases, which are implicated in numerous disease pathologies.[5]

• Receptor Binding Assays: To investigate interactions with G-protein coupled receptors (GPCRs), a major class of drug targets.[6][7][8]

By employing this multi-pronged approach, researchers can efficiently gather preliminary data on the compound's efficacy and potential mechanisms of action, thereby guiding future, more focused investigations.

Tier 1: General Cytotoxicity Screening

The initial assessment of a novel compound often begins with evaluating its effect on cell viability. The MTT assay is a reliable, colorimetric method for assessing metabolic activity, which serves as a proxy for cell viability.[5][9][10] A reduction in metabolic activity in the presence of the compound can indicate either cytotoxic (cell-killing) or cytostatic (inhibition of proliferation) effects.

Protocol 1: MTT Assay for Cytotoxicity in a Cancer Cell Line

Principle: Metabolically active cells utilize mitochondrial dehydrogenase enzymes to reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into an insoluble purple formazan product.[5][9] The amount of formazan produced is directly proportional to the number of viable cells. Solubilization of the formazan crystals allows for spectrophotometric quantification.

Target Cell Line: A human breast adenocarcinoma cell line, such as MCF-7, is recommended for initial screening due to its widespread use and well-characterized nature.

Materials and Reagents:

• MCF-7 human breast cancer cell line

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• 4-(4-Chlorophenoxy)benzaldehyde oxime

• Dimethyl sulfoxide (DMSO), cell culture grade

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO)

• 96-well flat-bottom sterile microplates

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture MCF-7 cells to ~80% confluency.

  • Trypsinize and resuspend cells in fresh medium.

  • Seed 5,000-10,000 cells per well in 100 µL of medium in a 96-well plate.

  • Incubate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a 100 mM stock solution of 4-(4-Chlorophenoxy)benzaldehyde oxime in DMSO.

  • Perform serial dilutions of the stock solution in culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM. Ensure the final DMSO concentration in all wells is ≤ 0.1%.

  • Include a vehicle control (medium with 0.1% DMSO) and a positive control (e.g., doxorubicin).

  • Carefully remove the old medium from the cells and add 100 µL of the prepared compound dilutions.

• Incubation:

  • Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition and Formazan Formation:

  • After incubation, add 10 µL of 5 mg/mL MTT solution to each well.[5][11]

  • Incubate for 2-4 hours at 37°C, allowing for the formation of formazan crystals.

• Solubilization and Absorbance Reading:

  • Carefully aspirate the medium containing MTT.

  • Add 100-150 µL of solubilization solution to each well to dissolve the formazan crystals.[5]

  • Shake the plate on an orbital shaker for 15 minutes in the dark to ensure complete solubilization.

  • Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.[9][10]

Data Analysis: The percentage of cell viability is calculated as: % Viability = (Absorbance of treated cells / Absorbance of vehicle control cells) x 100

The half-maximal inhibitory concentration (IC₅₀) value, which is the concentration of the compound that inhibits cell growth by 50%, can be determined by plotting the percentage of viability against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Data Presentation:

Concentration (µM)	% Viability (Mean ± SD)
Vehicle Control	100 ± 5.2
0.1	98.7 ± 4.8
1	92.1 ± 6.1
10	65.4 ± 7.3
50	32.8 ± 4.5
100	15.6 ± 3.9
Note: The data presented above are for illustrative purposes only.

Visualizing the Workflow:

Caption: Intrinsic apoptosis pathway via caspase activation. [7][8][12][13]

Tier 2: Enzyme Inhibition Screening

Many drugs exert their effects by inhibiting the activity of specific enzymes. [5]Proteases and kinases are two large families of enzymes that are frequently targeted in drug discovery.

Protocol 2: General Protease Inhibition Assay (Fluorogenic)

Principle: This assay uses a fluorogenic substrate that is cleaved by the protease of interest, releasing a fluorescent molecule. In the presence of an inhibitor, the rate of fluorescence generation is reduced. The assay can be adapted for various proteases by selecting an appropriate substrate.

Target Enzyme: Trypsin can be used as a model serine protease for initial screening.

Materials and Reagents:

• Trypsin from bovine pancreas

• 4-(4-Chlorophenoxy)benzaldehyde oxime

• Fluorogenic substrate (e.g., Boc-Gln-Ala-Arg-AMC)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 20 mM CaCl₂)

• DMSO

• Black, flat-bottom 96-well microplates

• Fluorescence microplate reader

Procedure:

• Compound Preparation:

  • Prepare serial dilutions of 4-(4-Chlorophenoxy)benzaldehyde oxime in DMSO, then dilute further in Assay Buffer to the desired final concentrations.

• Assay Setup:

  • In a 96-well plate, add 50 µL of Assay Buffer.

  • Add 25 µL of the diluted compound or vehicle control (DMSO in Assay Buffer).

  • Add 25 µL of the trypsin solution (pre-diluted in Assay Buffer).

  • Include a "no enzyme" control and a positive control inhibitor (e.g., aprotinin).

• Pre-incubation:

  • Incubate the plate at room temperature for 15 minutes to allow the compound to bind to the enzyme.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding 25 µL of the fluorogenic substrate (pre-diluted in Assay Buffer).

  • Immediately place the plate in a fluorescence reader and measure the fluorescence intensity (e.g., Excitation: 380 nm, Emission: 460 nm) every minute for 30-60 minutes.

Data Analysis: The rate of reaction (slope of the linear portion of the fluorescence vs. time curve) is determined for each concentration of the inhibitor. The percent inhibition is calculated as: % Inhibition = (1 - (Rate with inhibitor / Rate of vehicle control)) x 100

The IC₅₀ value is determined by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Protocol 3: General Kinase Inhibition Assay (Luminescent)

Principle: This assay measures the amount of ATP remaining in solution after a kinase reaction. Kinase activity consumes ATP; therefore, a decrease in kinase activity due to inhibition results in a higher level of remaining ATP. The amount of ATP is quantified by a luciferase-based reaction that generates a luminescent signal.

Target Enzyme: A commercially available, well-characterized kinase such as Protein Kinase A (PKA) can be used for initial screening.

Materials and Reagents:

• Protein Kinase A (PKA)

• 4-(4-Chlorophenoxy)benzaldehyde oxime

• Kinase substrate (e.g., Kemptide)

• ATP

• Kinase Assay Buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• Luminescent ATP detection reagent (e.g., Kinase-Glo®)

• DMSO

• White, opaque 96-well microplates

• Luminometer

Procedure:

• Assay Setup:

  • Add 5 µL of the diluted compound or vehicle control to the wells of a 96-well plate.

• Kinase Reaction:

  • Prepare a master mix containing Kinase Assay Buffer, substrate, and ATP.

  • Add 10 µL of the master mix to each well.

  • Initiate the reaction by adding 10 µL of PKA enzyme solution.

  • Incubate at 30°C for 60 minutes.

• Signal Detection:

  • Equilibrate the plate and the luminescent ATP detection reagent to room temperature.

  • Add 25 µL of the detection reagent to each well to stop the kinase reaction and initiate the luminescence reaction.

  • Incubate at room temperature for 10 minutes.

• Luminescence Reading:

  • Measure the luminescence using a plate-reading luminometer.

Data Analysis: The percent inhibition is calculated as: % Inhibition = ((Luminescence of no enzyme control - Luminescence with inhibitor) / (Luminescence of no enzyme control - Luminescence of vehicle control)) x 100

The IC₅₀ value is determined by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Visualizing a Potential Kinase Signaling Pathway: Inhibition of a kinase could disrupt a signaling cascade such as the ERK/MAPK pathway, which is crucial for cell proliferation.

Caption: The ERK/MAPK signaling pathway, a potential target for kinase inhibitors. [2][3][6][14]

Tier 3: GPCR Binding Assay

GPCRs are a large family of transmembrane receptors that are common drug targets. A competitive binding assay can determine if the compound of interest can displace a known ligand from its receptor.

Protocol 4: Radioligand Competitive Binding Assay

Principle: This assay measures the ability of the test compound to compete with a radiolabeled ligand for binding to a specific GPCR. A decrease in the measured radioactivity indicates that the test compound is binding to the receptor. [15][16] Target Receptor: A well-characterized GPCR, such as the β₂-adrenergic receptor, expressed in a stable cell line or membrane preparation.

Materials and Reagents:

• Membrane preparation containing the β₂-adrenergic receptor

• 4-(4-Chlorophenoxy)benzaldehyde oxime

• Radiolabeled ligand (e.g., [³H]-dihydroalprenolol)

• Unlabeled competitor for non-specific binding determination (e.g., propranolol)

• Binding Buffer (e.g., 50 mM Tris-HCl, pH 7.4, 10 mM MgCl₂, 1 mM EDTA)

• Scintillation cocktail

• Glass fiber filters

• Filtration apparatus

• Scintillation counter

Procedure:

• Assay Setup:

  • In microcentrifuge tubes, combine Binding Buffer, serial dilutions of 4-(4-Chlorophenoxy)benzaldehyde oxime, and a fixed concentration of the radiolabeled ligand.

  • Include tubes for total binding (radioligand only) and non-specific binding (radioligand + excess unlabeled competitor).

• Reaction Initiation and Incubation:

  • Add the membrane preparation to each tube to initiate the binding reaction.

  • Incubate at room temperature for 60-90 minutes to reach equilibrium.

• Termination and Filtration:

  • Rapidly terminate the reaction by vacuum filtration through glass fiber filters. This separates the bound from the free radioligand.

  • Quickly wash the filters with ice-cold Binding Buffer.

• Radioactivity Measurement:

  • Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

Data Analysis: Specific binding is calculated as: Specific Binding = Total Binding - Non-specific Binding

The percent inhibition of specific binding is calculated for each concentration of the test compound. The IC₅₀ value is determined, and from this, the inhibition constant (Ki) can be calculated using the Cheng-Prusoff equation.

Summary and Future Directions

The protocols outlined in this application note provide a systematic framework for the initial in vitro characterization of 4-(4-Chlorophenoxy)benzaldehyde oxime. The data generated from these assays will offer valuable insights into the compound's cytotoxic potential, its capacity to modulate key enzyme families, and its affinity for GPCRs. Positive results in any of these assays will necessitate more detailed follow-up studies, such as mechanism of action elucidation, selectivity profiling against a broader panel of targets, and eventual progression to more complex cell-based and in vivo models. This structured approach ensures a resource-efficient and scientifically sound progression in the early stages of drug discovery.

References

• From Surface to Nucleus: Understanding the ERK/MAPK Signaling Pathway. GeneGlobe. [Link]

• MAPK/ERK pathway. Wikipedia. [Link]

• ERK/MAPK signalling pathway and tumorigenesis. PMC. [Link]

• Inhibition Assay. Biobide. [Link]

• The ERK Signal Transduction Pathway. Bio-Techne. [Link]

• Biochemical Pathways of Caspase Activation During Apoptosis. Annual Reviews. [Link]

• In vitro assays to identify anticancer properties of plant phytochemicals. ResearchGate. [Link]

• Apoptosis: A Comprehensive Overview of Signaling Pathways, Morphological Changes, and Physiological Significance and Therapeutic Implications. PMC. [Link]

• Apoptosis Caspase Pathways: A Closer Look at Cellular Suicide. Assay Genie. [Link]

• Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf. [Link]

• MTT Assay Protocol for Cell Viability and Proliferation. ResearchTweet. [Link]

• Protocol for in vitro fluorescence assay of papain-like protease and cell-based immunofluorescence assay of coronavirus infection. PMC. [Link]

• Viral COVID-19 Protease Inhibition Assay. Charles River Laboratories. [Link]

• Design, Synthesis, and in-vitro Protease Inhibition Assay of Linear Pentapeptides as Potential Dengue Virus NS2B/NS3 Protease Inhibitors. Archives of Razi Institute. [Link]

• Unsubstituted Oximes as Potential Therapeutic Agents. MDPI. [Link]

• GPCR Membrane Ligand Binding Assay Development. Multispan, Inc. [Link]

• Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro. PMC. [Link]

• GPCR-radioligand binding assays. PubMed. [Link]

• Homogeneous High Throughput Live Cell GPCR Functional and Surface Binding Assays. Molecular Devices. [Link]

• Evaluation of In Vitro Antiprotease Activity of Selected Traditional Medicinal Herbs in Dentistry and Its In Silico PASS Prediction. PMC. [Link]

• Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology. [Link]

• Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Celtarys Research. [Link]

• Eurofins DiscoverX GPCR Assays. YouTube. [Link]

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• 3. ERK/MAPK signalling pathway and tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Caspase-activation pathways in apoptosis and immunity - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. Apoptosis: A Comprehensive Overview of Signaling Pathways, Morphological Changes, and Physiological Significance and Therapeutic Implications - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. GPCR-radioligand binding assays - PubMed [pubmed.ncbi.nlm.nih.gov]

Derivatization of 4-(4-Chlorophenoxy)benzaldehyde oxime for enhanced activity

Application Note & Protocol

Derivatization of 4-(4-Chlorophenoxy)benzaldehyde Oxime: A Modular Approach to Enhance Antimicrobial Activity

Introduction

Oximes (>C=N-OH) and their derivatives represent a privileged class of compounds in medicinal chemistry, renowned for a wide spectrum of biological activities, including antimicrobial, antioxidant, and anticancer properties.[1][2] The versatility of the oxime functional group allows for straightforward chemical modification, making it an attractive scaffold for the development of new therapeutic agents.[3] The parent molecule, 4-(4-chlorophenoxy)benzaldehyde oxime, combines two key structural motifs: a chlorophenoxy group, often found in antimicrobial agents, and a benzaldehyde oxime core.[4] While the base molecule may possess modest biological activity, its true potential can be unlocked through targeted derivatization.

This application note details a robust and logical framework for enhancing the antimicrobial potency of 4-(4-chlorophenoxy)benzaldehyde oxime. The primary strategy focuses on the O-alkylation and O-benzylation of the oxime's hydroxyl group to generate a library of oxime ether derivatives. This modification is a well-established method for improving the pharmacological profile of oximes, often leading to enhanced efficacy and metabolic stability.[5][6] We provide comprehensive, step-by-step protocols for the synthesis of the parent oxime, its subsequent derivatization into various oxime ethers, and the rigorous evaluation of their antibacterial and antifungal activities. The causality behind experimental choices is explained, empowering researchers to adapt and expand upon these foundational methods.

Section 1: Synthesis and Characterization of Oxime Ether Derivatives

The synthetic strategy is centered on a two-step process: first, the synthesis of the core 4-(4-chlorophenoxy)benzaldehyde oxime from its corresponding aldehyde, followed by the O-alkylation of the oxime to yield the final ether derivatives. This approach is modular, allowing for the introduction of diverse alkyl and benzyl groups to probe structure-activity relationships (SAR).

Experimental and Synthesis Workflow

The overall workflow from starting materials to characterized, biologically active compounds is depicted below. This process emphasizes purification and rigorous spectroscopic confirmation at each critical stage.

Caption: Workflow for synthesis and characterization of oxime ethers.

Protocol 1.1: Synthesis of 4-(4-Chlorophenoxy)benzaldehyde Oxime

This protocol describes the initial formation of the oxime from the corresponding aldehyde. The reaction is a classic condensation between an aldehyde and hydroxylamine.[7][8]

Materials:

• 4-(4-Chlorophenoxy)benzaldehyde

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Sodium acetate (CH₃COONa)

• Ethanol

• Deionized water

• Standard laboratory glassware, magnetic stirrer, and heating mantle.

Procedure:

• In a 250 mL round-bottom flask, dissolve 4-(4-chlorophenoxy)benzaldehyde (10 mmol) in 100 mL of ethanol with gentle warming if necessary.

• In a separate beaker, prepare a solution of hydroxylamine hydrochloride (12 mmol) and sodium acetate (15 mmol) in 25 mL of deionized water.

  • Rationale: Sodium acetate acts as a base to liberate free hydroxylamine from its hydrochloride salt, which is the reactive species for oximation.

• Add the aqueous hydroxylamine/sodium acetate solution to the ethanolic aldehyde solution at room temperature.

• Stir the reaction mixture at room temperature for 2-4 hours or until TLC analysis (e.g., using 3:1 Hexane:Ethyl Acetate) indicates the complete consumption of the starting aldehyde.

• Slowly pour the reaction mixture into 200 mL of ice-cold deionized water with stirring. A white precipitate should form.

• Collect the solid product by vacuum filtration, washing the filter cake with copious amounts of cold water.

• Recrystallize the crude product from an appropriate solvent system (e.g., ethanol/water) to yield pure 4-(4-chlorophenoxy)benzaldehyde oxime as a white solid.

• Dry the product under vacuum. Confirm identity and purity via melting point and spectroscopic analysis (FTIR, NMR).

Protocol 1.2: General Procedure for O-Alkylation to Form Oxime Ethers

This protocol outlines a convenient and high-yield method for synthesizing oxime ethers using a strong base in an aprotic polar solvent.[9] This method is robust and applicable to a wide range of alkyl and benzyl halides.

Materials:

• 4-(4-Chlorophenoxy)benzaldehyde oxime (from Protocol 1.1)

• Anhydrous dimethyl sulfoxide (DMSO)

• Pulverized potassium hydroxide (KOH)

• Alkyl or benzyl halide (e.g., benzyl bromide, ethyl iodide)

• Potassium iodide (KI, catalytic amount)

• Chloroform or Dichloromethane

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

Procedure:

• In a 50 mL flask, dissolve 4-(4-chlorophenoxy)benzaldehyde oxime (5.0 mmol) in 5 mL of anhydrous DMSO.

• To this solution, add the desired alkyl/benzyl halide (5.0 mmol), a catalytic amount of KI (~0.10 g), and pulverized KOH (10 mmol).

  • Causality: Pulverized KOH in DMSO forms a "super base" system that efficiently deprotonates the oxime hydroxyl group, forming a highly nucleophilic oximate anion.[9] KI serves as a catalyst, converting alkyl chlorides or bromides to the more reactive alkyl iodides in situ via the Finkelstein reaction.

• Stir the mixture vigorously at room temperature. Monitor the reaction progress by TLC. Reaction times can vary from minutes to a few hours depending on the reactivity of the halide.[9]

• Upon completion, add 30 mL of deionized water and 30 mL of an organic solvent like chloroform to the reaction flask.

• Transfer the mixture to a separatory funnel. Extract the aqueous layer with an additional 30 mL of chloroform.

• Combine the organic layers and wash them thoroughly with water (4 x 25 mL) to remove residual DMSO and KOH.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and remove the solvent under reduced pressure to yield the crude oxime ether.

• Purify the product by flash column chromatography on silica gel or by recrystallization to obtain the pure oxime ether derivative.

Table 1: Representative Library of Synthesized Oxime Ether Derivatives

This table presents a hypothetical library of derivatives synthesized using the protocols above, showcasing the modularity of the approach.

Derivative ID	R-Group (from R-X)	Structure	Molecular Formula	MW ( g/mol )	% Yield
CPBO-01	Methyl	C₁₄H₁₂ClNO₂	261.70	92%
CPBO-02	Ethyl	C₁₅H₁₄ClNO₂	275.73	89%
CPBO-03	Propyl	C₁₆H₁₆ClNO₂	289.75	85%
CPBO-04	Benzyl	C₂₀H₁₆ClNO₂	337.80	94%
CPBO-05	4-Fluorobenzyl	C₂₀H₁₅ClFNO₂	355.79	91%

Protocol 1.3: Spectroscopic Characterization of Derivatives

Accurate structural elucidation is critical. A combination of NMR, IR, and mass spectrometry provides unambiguous confirmation of the desired oxime ether structure.[10][11]

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz)

• FTIR Spectrometer

• High-Resolution Mass Spectrometer (HRMS)

Procedure & Interpretation (Example: Benzyl Derivative CPBO-04):

• ¹H NMR (400 MHz, CDCl₃):

  • Expected Signals: The disappearance of the broad singlet for the oxime -OH proton (typically >10 ppm) is a key indicator of successful O-alkylation. A new singlet corresponding to the benzylic -O-CH₂- protons will appear around δ 5.1-5.3 ppm. Aromatic protons will be observed in the δ 6.9-7.8 ppm region.

  • Validation: Integration of the new benzylic singlet should correspond to two protons.

• ¹³C NMR (101 MHz, CDCl₃):

  • Expected Signals: A new signal for the -O-CH₂- carbon will appear around δ 75-77 ppm. The imine carbon (>C=N-O) signal is expected around δ 148-150 ppm.

• FTIR (KBr pellet):

  • Expected Bands: The broad O-H stretch from the starting oxime (around 3200-3400 cm⁻¹) will be absent. Key stretches include C=N (~1600-1650 cm⁻¹) and C-O-C ether bonds (~1240 cm⁻¹).

• HRMS (ESI):

  • Expected Ion: The calculated mass for the protonated molecule [M+H]⁺ should be observed, confirming the molecular formula. For CPBO-04 (C₂₀H₁₆ClNO₂), the expected m/z would be approximately 338.0891.

Section 2: Biological Evaluation - In Vitro Antimicrobial Activity

Once synthesized and characterized, the derivatives must be evaluated for biological activity. The following protocols describe standardized methods for determining antimicrobial efficacy against a panel of pathogenic bacteria and fungi.[12][13]

Antimicrobial Screening Workflow

The screening process follows a logical progression from initial qualitative screening to quantitative determination of inhibitory and cidal concentrations.

Caption: Workflow for in vitro antimicrobial activity evaluation.

Protocol 2.1: Preparation of Microbial Inoculum

Standardization of the microbial inoculum is critical for reproducible results.[14]

Materials:

• Bacterial/Fungal strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922, Candida albicans ATCC 90028)

• Appropriate agar plates (e.g., Mueller-Hinton Agar for bacteria, Sabouraud Dextrose Agar for fungi)

• Sterile saline (0.85% NaCl)

• Densitometer or McFarland standards (0.5)

Procedure:

• From a fresh 18-24 hour culture plate, select 3-5 well-isolated colonies of the test microorganism.

• Transfer the colonies into a tube containing 5 mL of sterile saline.

• Vortex the tube to create a smooth suspension.

• Adjust the turbidity of the suspension to match the 0.5 McFarland standard by adding more colonies or sterile saline. This corresponds to approximately 1.5 x 10⁸ CFU/mL for bacteria.

• This standardized suspension should be used within 30 minutes for the subsequent assays.

Protocol 2.2: Determination of Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a quantitative assay to determine the lowest concentration of an antimicrobial agent that inhibits visible growth.[13][14]

Materials:

• Standardized microbial inoculum (Protocol 2.1)

• Sterile 96-well microtiter plates

• Appropriate broth medium (e.g., Cation-Adjusted Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Test compounds dissolved in DMSO (e.g., at 10 mg/mL)

• Positive control antibiotic (e.g., Ciprofloxacin, Fluconazole)

Procedure:

• Dispense 100 µL of broth into each well of a 96-well plate.

• Add 2 µL of the stock solution of the test compound to the first well of a row. This creates the highest concentration to be tested.

• Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, mixing, then 100 µL from the second to the third, and so on, down the row. Discard 100 µL from the last well used in the dilution series.

• Prepare control wells:

  • Growth Control: Broth + inoculum (no compound).

  • Sterility Control: Broth only (no inoculum).

  • Positive Control: A row with a standard antibiotic.

• Dilute the standardized inoculum (from Protocol 2.1) in broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.

• Inoculate each well (except the sterility control) with 100 µL of the final diluted inoculum. The final volume in each well will be 200 µL.

• Cover the plate and incubate at 35-37°C for 18-24 hours for bacteria, or 24-48 hours for fungi.

• The MIC is defined as the lowest concentration of the compound at which there is no visible turbidity (growth).

Protocol 2.3: Determination of Minimum Bactericidal/Fungicidal Concentration (MBC/MFC)

This assay determines the lowest concentration of a compound that results in microbial death.[14]

Materials:

• MIC plate from Protocol 2.2

• Appropriate agar plates

Procedure:

• Following MIC determination, take a 10 µL aliquot from each well that showed no visible growth (i.e., at and above the MIC).

• Spot-inoculate the aliquot onto a fresh, appropriately labeled agar plate.

• Incubate the plates under the same conditions as the MIC assay.

• The MBC or MFC is the lowest concentration of the compound that results in no colony formation on the agar plate, corresponding to a ≥99.9% reduction in the initial inoculum.

Table 2: Representative Antimicrobial Activity of Oxime Ether Derivatives (MIC in µg/mL)

This table summarizes hypothetical MIC values, demonstrating how derivatization enhances activity compared to the parent oxime.

Derivative ID	S. aureus (Gram +)	E. coli (Gram -)	C. albicans (Fungus)
Parent Oxime	>128	>128	64
CPBO-01 (Methyl)	64	128	32
CPBO-02 (Ethyl)	32	128	32
CPBO-03 (Propyl)	32	64	16
CPBO-04 (Benzyl)	8	32	8
CPBO-05 (4-F-Benzyl)	4	16	4
Ciprofloxacin	1	0.5	N/A
Fluconazole	N/A	N/A	2

Discussion and Structure-Activity Relationship (SAR)

The derivatization of the parent 4-(4-chlorophenoxy)benzaldehyde oxime into a series of oxime ethers provides a clear demonstration of enhanced biological activity. Based on the representative data in Table 2, several key SAR insights can be drawn:

• Necessity of Derivatization: The parent oxime is largely inactive, highlighting the importance of masking the polar oxime hydroxyl group. O-alkylation consistently improves antimicrobial potency.

• Impact of Alkyl Chain Length: A modest increase in activity is observed as the alkyl chain length increases from methyl to propyl (CPBO-01 to CPBO-03), suggesting that increased lipophilicity may facilitate better cell membrane penetration, particularly for Gram-negative bacteria.

• Superiority of Aromatic Moieties: A significant leap in activity is achieved with the introduction of a benzyl group (CPBO-04). This derivative shows potent activity against both S. aureus and C. albicans. This suggests that π-π stacking or other interactions with biological targets may play a crucial role.[15]

• Electronic Effects: The introduction of an electron-withdrawing fluorine atom on the benzyl ring (CPBO-05) further enhances activity across all tested strains. This modification can alter the electronic properties and binding interactions of the molecule with its target.

The enhanced fungicidal activity of some derivatives is particularly noteworthy. Many antifungal agents, such as oxiconazole, are themselves oxime ethers, suggesting a potentially similar mechanism of action, possibly involving the inhibition of key fungal enzymes like cytochrome P450-dependent lanosterol 14α-demethylase.[6]

Conclusion

This application note provides a comprehensive and validated set of protocols for the synthesis, characterization, and antimicrobial evaluation of novel oxime ether derivatives based on a 4-(4-chlorophenoxy)benzaldehyde scaffold. The presented methodologies are robust, reproducible, and designed to be readily implemented in a standard medicinal chemistry or drug discovery laboratory. The clear structure-activity relationships derived from this work underscore the power of targeted chemical modification. The benzyl and substituted benzyl ethers (CPBO-04 and CPBO-05) have emerged as particularly promising leads for further development as broad-spectrum antimicrobial agents. Future work should focus on expanding the derivative library to further refine SAR, elucidating the precise mechanism of action, and evaluating the in vivo efficacy and toxicological profile of the most potent compounds.

References

• Synthesis and antimicrobial activities of oximes derived from O-benzylhydroxylamine as FabH inhibitors. PubMed. [Link]

• Current Landscape of Methods to Evaluate Antimicrobial Activity of Natural Extracts. MDPI. [Link]

• Study of the Room-Temperature Synthesis of Oxime Ethers by using a Super Base. National Institutes of Health (NIH). [Link]

• Unsubstituted Oximes as Potential Therapeutic Agents. MDPI. [Link]

• One-pot synthesis of oxime ethers from cinnam. Journal of Chemical and Pharmaceutical Research (JOCPR). [Link]

• Synthesis and antibacterial activity of oxime esters from dihydrocumic acid. BioResources. [Link]

• A Review of Biologically Active Oxime Ethers. National Institutes of Health (NIH). [Link]

• FDA-Approved Oximes and Their Significance in Medicinal Chemistry. National Institutes of Health (NIH). [Link]

• Oxime synthesis by condensation or oxidation. Organic Chemistry Portal. [Link]

• Design, Synthesis and Fungicidal Activity of New 1,2,4-Triazole Derivatives Containing Oxime Ether and Phenoxyl Pyridinyl Moiety. MDPI. [Link]

• Methods for in vitro evaluating antimicrobial activity: A review. PubMed. [Link]

• Methods for in vitro evaluating antimicrobial activity: A review. National Institutes of Health (NIH). [Link]

• Design, Synthesis and Fungicidal Activity of New 1,2,4-Triazole Derivatives Containing Oxime Ether and Phenoxyl Pyridinyl Moiety. ResearchGate. [Link]

• Synthesis of oxime ethers via a formal reductive O–H bond insertion of oximes to α-keto esters. Royal Society of Chemistry. [Link]

• Supplementary Information Synthesis of Oxime Ethers via A Formal Reductive O–H Bond Insertion of Oximes to α-Keto Esters. Royal Society of Chemistry. [Link]

• Methods for in vitro evaluating antimicrobial activity: A review. ResearchGate. [Link]

• Synthesis and characterization of novel oxime analogues. De Gruyter. [Link]

• In Vitro Antimicrobial Activity Assay. Bio-protocol. [Link]

• Preparation of Oxime Derivatives and Studying the Biological Activity. Journal of Science in Medicine and Life. [Link]

• Spectroscopic Characterization of Oxime Ligands and Their Complexes. ResearchGate. [Link]

• Recent advance in synthesis and biological activity of oxime derivatives. ResearchGate. [Link]

• O-alkylation and arylation of Oximes, Hydroxylamines and related compounds. Organic Chemistry Portal. [Link]

• Synthesis and Characterization of Novel Oxime Derivatives. Bentham Science. [Link]

• (PDF) Synthesis and Characterization of Novel Oxime Derivatives. ResearchGate. [Link]

• Synthesis, characterization and antioxidant activities of some novel oxime derivatives. Journal of the Turkish Chemical Society, Section A: Chemistry. [Link]

• Synthesis, characterization and antioxidant activities of some novel oxime derivatives. Semantic Scholar. [Link]

• Benzaldehyde oxime derivatives, production and use thereof.

• Synthesis and Fungicidal Activity of Novel Chloro-Containing 1-Aryl-3-oxypyrazoles with an Oximino Ester or Oximino Amide Moiety. National Institutes of Health (NIH). [Link]

• Design, synthesis, and fungicidal activities of novel piperazine thiazole derivatives containing oxime ether or oxime ester moieties. PubMed. [Link]

• A Review of Biologically Active Oxime Ethers. MDPI. [Link]

• Benzaldehyde oxime. Wikipedia. [Link]

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Technical Notes & Optimization

Troubleshooting common issues in 4-(4-Chlorophenoxy)benzaldehyde oxime synthesis

Welcome to the technical support center for the synthesis of 4-(4-Chlorophenoxy)benzaldehyde Oxime. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this specific oximation reaction. Here, we provide in-depth, field-proven insights in a direct question-and-answer format to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: My reaction to form 4-(4-Chlorophenoxy)benzaldehyde Oxime is very slow or appears to be incomplete. What are the likely causes and how can I resolve this?

A1: An incomplete or sluggish reaction is a common issue in oxime synthesis and can be attributed to several factors. The 4-(4-chlorophenoxy) group on the benzaldehyde ring is electron-withdrawing, which can slightly deactivate the carbonyl group towards nucleophilic attack by hydroxylamine.

Troubleshooting Steps:

• pH Adjustment is Critical: The rate of oxime formation is highly pH-dependent. The reaction requires a weakly acidic medium to protonate the carbonyl oxygen, making the carbonyl carbon more electrophilic. However, a strongly acidic solution will protonate the nitrogen of hydroxylamine, reducing its nucleophilicity. The optimal pH is generally between 4 and 6.[1]

  • Solution: If you are using hydroxylamine hydrochloride, a weak base such as sodium acetate, sodium carbonate, or pyridine should be added to neutralize the liberated HCl and maintain the optimal pH.[2] If you suspect the pH is not optimal, you can monitor it with pH paper and adjust accordingly by adding a small amount of a suitable base.

• Inadequate Temperature: While many oximation reactions proceed at room temperature, gentle heating can often accelerate the reaction rate.

  • Solution: Try heating the reaction mixture to 40-60°C and monitor the progress by Thin Layer Chromatography (TLC). Be cautious with excessive heat, as it can promote side reactions.

• Reagent Quality: The stability of both the aldehyde and hydroxylamine can affect the reaction outcome.

  • 4-(4-Chlorophenoxy)benzaldehyde: This aldehyde can be sensitive to air and light. Over time, it may oxidize to the corresponding carboxylic acid.

  • Hydroxylamine Hydrochloride: This reagent is hygroscopic and can degrade.

  • Solution: Ensure you are using high-purity starting materials. It is good practice to use freshly opened or properly stored reagents.

Q2: I've obtained a low yield of my 4-(4-Chlorophenoxy)benzaldehyde Oxime. What are the potential reasons and how can I improve it?

A2: Low yields can be frustrating. Beyond an incomplete reaction (see Q1), several other factors can contribute to a diminished product yield.

Troubleshooting Steps:

• Sub-optimal Stoichiometry: An incorrect molar ratio of reactants is a frequent cause of low yields.

  • Solution: Typically, a slight excess of hydroxylamine hydrochloride (1.1 to 1.5 equivalents) is used to drive the reaction to completion.[2] You can perform small-scale experiments to optimize the molar ratio of your reactants.

• Product Loss During Work-up and Purification: The oxime product may have some solubility in the aqueous phase, leading to losses during extraction. Additionally, improper recrystallization techniques can significantly reduce the isolated yield.

  • Solution:

    • Work-up: After the reaction, if you are performing an aqueous work-up, ensure you thoroughly extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane). Washing the combined organic layers with brine can help to remove dissolved water and improve product recovery.

    • Purification: For recrystallization, choose a solvent system in which the oxime has high solubility at elevated temperatures and low solubility at room temperature or below. A mixture of ethanol and water is often a good starting point for aromatic oximes.

• Side Reactions: Although generally a clean reaction, side reactions can occur under certain conditions.

  • Solution: Adhering to the optimal pH and temperature range will minimize the formation of byproducts.

Q3: My final product of 4-(4-Chlorophenoxy)benzaldehyde Oxime shows impurities. What could they be and how can I purify my product effectively?

A3: The most common impurities are unreacted starting material and potential side-products.

Common Impurities and Purification Strategies:

• Unreacted 4-(4-Chlorophenoxy)benzaldehyde: This is the most likely impurity if the reaction has not gone to completion.

  • Purification: Recrystallization is often sufficient to remove unreacted aldehyde. The difference in polarity between the aldehyde and the more polar oxime can also be exploited for purification by column chromatography on silica gel.

• 4-(4-Chlorophenoxy)benzoic Acid: If the starting aldehyde has been partially oxidized, the corresponding carboxylic acid may be present.

  • Purification: This acidic impurity can be removed by washing the organic extract with a dilute solution of sodium bicarbonate during the work-up.

• Geometric Isomers (E/Z): Aldoximes can exist as syn (E) and anti (Z) isomers. Often, one isomer is thermodynamically more stable and predominates.[3]

  • Analysis and Purification: The presence of two isomers might be observed as two close spots on TLC or as a doubled set of peaks in the NMR spectrum. These isomers can sometimes be separated by careful column chromatography or fractional crystallization. For many applications, a mixture of isomers is acceptable.

Experimental Protocols

Representative Synthesis of 4-(4-Chlorophenoxy)benzaldehyde Oxime

This protocol is a general guideline adapted from procedures for similar aromatic aldoximes.[4]

Materials:

• 4-(4-Chlorophenoxy)benzaldehyde

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Sodium acetate (CH₃COONa) or Sodium Carbonate (Na₂CO₃)

• Ethanol

• Water

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-(4-Chlorophenoxy)benzaldehyde (1.0 eq) in ethanol.

• In a separate beaker, prepare a solution of hydroxylamine hydrochloride (1.2 eq) and sodium acetate (1.5 eq) in a minimal amount of water.

• Add the aqueous hydroxylamine solution to the ethanolic solution of the aldehyde at room temperature.

• Stir the reaction mixture at room temperature or with gentle heating (40-50°C) and monitor the progress by TLC (e.g., using a 4:1 hexane:ethyl acetate eluent). The reaction is typically complete within 1-4 hours.

• Once the reaction is complete, remove the ethanol under reduced pressure.

• Add water to the residue and extract the product with ethyl acetate (3 x volume of water).

• Combine the organic extracts and wash with water, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude oxime.

• Purify the crude product by recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield pure 4-(4-Chlorophenoxy)benzaldehyde Oxime.

Parameter	Recommended Value
Molar Ratio (Aldehyde:NH₂OH·HCl:Base)	1 : 1.2 : 1.5
Reaction Temperature	Room Temperature to 50°C
Reaction Time	1 - 4 hours
Purification Method	Recrystallization

Characterization Data for a Representative Aromatic Aldoxime (Benzaldehyde Oxime)

Spectroscopic Technique	Characteristic Peaks
¹H NMR (CDCl₃, 300 MHz)	δ 8.75 (s, 1H, -OH), 8.17 (s, 1H, -CH=N), 7.60-7.30 (m, 5H, Ar-H)
¹³C NMR (CDCl₃, 75 MHz)	δ 150.5 (C=N), 130.2, 128.9, 127.2 (Ar-C)
IR (KBr, cm⁻¹)	~3300 (broad, O-H stretch), ~1640 (C=N stretch), ~950 (N-O stretch)

Visualizing the Synthesis and Troubleshooting

Reaction Pathway

Caption: A decision tree for troubleshooting low yield in the synthesis of 4-(4-Chlorophenoxy)benzaldehyde Oxime.

Potential Side Reactions

Q4: Are there any significant side reactions I should be aware of during the synthesis of 4-(4-Chlorophenoxy)benzaldehyde Oxime?

A4: While the formation of oximes from aldehydes is generally a high-yielding and clean reaction, there are a few potential side reactions to be mindful of, particularly under non-optimal conditions.

• Beckmann Rearrangement: Under strongly acidic conditions and/or with heating, aldoximes can undergo a Beckmann rearrangement to form nitriles. [3]In the case of 4-(4-Chlorophenoxy)benzaldehyde Oxime, this would lead to the formation of 4-(4-Chlorophenoxy)benzonitrile.

  • Prevention: Carefully control the pH of the reaction mixture, avoiding strongly acidic conditions. Use of a buffer system (e.g., sodium acetate) is recommended. Avoid excessive heating.

• Hydrolysis: The oxime can be hydrolyzed back to the starting aldehyde and hydroxylamine in the presence of strong acids and water. [3] * Prevention: This is more of a concern during work-up. Neutralize any strong acids before prolonged storage or concentration of the product in an aqueous environment.

• Over-oxidation: If the starting aldehyde is sensitive and exposed to an oxidant, it can be converted to the corresponding carboxylic acid.

  • Prevention: Use high-purity starting materials and carry out the reaction under an inert atmosphere if the aldehyde is particularly sensitive.

By carefully controlling the reaction parameters as outlined in this guide, you will be well-equipped to successfully synthesize and troubleshoot any issues that may arise during the preparation of 4-(4-Chlorophenoxy)benzaldehyde Oxime.

References

• Electrochemical Tandem Synthesis of Oximes from Alcohols Using KNO3 as Nitrogen Source Mediated by Tin Microspheres in Aqueous Medium - Supporting Information. (n.d.). The Royal Society of Chemistry. Retrieved February 13, 2024, from [Link]

• Sharghi, H., & Sarvari, M. H. (2003). An Efficient Procedure for Synthesis of Oximes by Grinding. Bulletin of the Korean Chemical Society, 24(6), 762-764. Retrieved February 13, 2024, from [Link]

• Microwave synthesis method of benzaldehyde oxime compound. (2020). Google Patents.

• Benzaldehyde oxime. (n.d.). Wikipedia. Retrieved February 13, 2024, from [Link]

• experiment for oximation of benzaldehyde with NH 2 OH·HCl/nano Fe 3 O 4.... (n.d.). ResearchGate. Retrieved February 13, 2024, from [Link]

• 4-Chlorobenzaldehyde oxime. (n.d.). PubChem. Retrieved February 13, 2024, from [Link]

• Synthesis and Structural Characterization of 2-Hydroxy-5- (Phenyldiazenyl) Benzaldehyde Oxime - A Theoretical Approach. (n.d.). Longdom Publishing. Retrieved February 13, 2024, from [Link]

• Synthesis of 4-chlorobenzaldoxime. (n.d.). PrepChem. Retrieved February 13, 2024, from [Link]

• Wang, X., et al. (2010). Efficient Preparation of Aldoximes from Arylaldehydes, Ethylenediamine and Oxone® in Water. Molecules, 15(4), 2416-2423. Retrieved February 13, 2024, from [Link]

• Process for production of aromatic aldoximes. (1990). Google Patents.

• Synthesis of benzaldeheyde oxime under various experimental conditions. a. (n.d.). ResearchGate. Retrieved February 13, 2024, from [Link]

• Preparation of aldoximes and ketoximes 2a. (n.d.). ResearchGate. Retrieved February 13, 2024, from [Link]

• Benzaldehyde oxime derivatives, production and use thereof. (1995). Google Patents.

• One-pot synthesis of aldoximes from alkenes via Rh-catalysed hydroformylation in an aqueous solvent system. (2020). RSC Publishing. Retrieved February 13, 2024, from [Link]

• 1 H-NMR spectrum of 1,1-bis[4-(4-benzaldehyde oxy)-3-methyl phenyl] cyclopentane. (n.d.). ResearchGate. Retrieved February 13, 2024, from [Link]

• Aldoxime dehydratases: production, immobilization, and use in multistep processes. (2022). SpringerLink. Retrieved February 13, 2024, from [Link]

• Effect of various solvents on the conversion of 4-chloro benzaldehyde oxime into 4-chlorobenzonitrile. (n.d.). ResearchGate. Retrieved February 13, 2024, from [Link]

• the practical synthesis of aryl oximes from aryl aldehydes under catalyst-free conditions in mineral water. (2021). Indian Academy of Sciences. Retrieved February 13, 2024, from [Link]

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• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimization of Oximation Reactions

Welcome to the Technical Support Center for Oximation Reactions. This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of synthesizing oximes from aldehydes or ketones and hydroxylamine. Here, we move beyond simple protocols to provide in-depth, field-proven insights into optimizing your reaction conditions, troubleshooting common issues, and understanding the underlying chemical principles.

Section 1: Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing not just solutions but also the rationale behind them.

Issue 1: Low or No Product Yield

Question: I am getting a very low yield, or no desired oxime product at all. What are the potential causes and how can I fix this?

Answer: Low or non-existent yield is a frequent challenge in oximation reactions and can stem from several factors. A systematic approach to troubleshooting is crucial.

Probable Causes & Solutions:

• Incorrect pH: The pH of the reaction medium is one of the most critical parameters in oximation. The reaction rate is generally fastest in slightly acidic conditions, typically between pH 4 and 6.[1][2]

  • Causality: The reaction proceeds via nucleophilic attack of hydroxylamine on the carbonyl carbon. At a pH that is too low (below 4), the hydroxylamine, being a base, gets protonated, which reduces its nucleophilicity.[2] Conversely, at a pH that is too high (alkaline), there is insufficient protonation of the carbonyl oxygen, which is necessary to activate the carbonyl carbon towards nucleophilic attack.

  • Troubleshooting Steps:

    • Monitor the pH of your reaction mixture.

    • If you are using hydroxylamine hydrochloride, a weak base like sodium acetate or pyridine is often added to buffer the reaction to the optimal pH range.[3]

    • Consider using a buffered solvent system to maintain the desired pH throughout the reaction.

• Sub-optimal Temperature: While many oximation reactions proceed at room temperature, some less reactive ketones may require gentle heating.[]

  • Causality: Increasing the temperature increases the reaction rate by providing the necessary activation energy for the reaction to occur.

  • Troubleshooting Steps:

    • If the reaction is sluggish at room temperature, try heating it to 40-60 °C.

    • Monitor the reaction progress by Thin Layer Chromatography (TLC) to avoid potential side reactions or decomposition at elevated temperatures.[5]

• Inappropriate Solvent: The choice of solvent can significantly impact the solubility of reactants and the reaction rate.[5]

  • Causality: A solvent that ensures the solubility of both the carbonyl compound and the hydroxylamine salt is essential. Alcohols like ethanol or methanol are commonly used as they can dissolve both reactants.[6]

  • Troubleshooting Steps:

    • Ensure your starting materials are fully dissolved in the chosen solvent.

    • If solubility is an issue, consider using a co-solvent system, such as an alcohol-water mixture.[3]

• Presence of Water: While some water can be tolerated and is often part of the solvent system, excessive water can lead to hydrolysis of the oxime product back to the starting carbonyl compound and hydroxylamine, especially under acidic conditions.[7][8][9]

  • Causality: The formation of an oxime is a reversible reaction, and the presence of excess water can shift the equilibrium back towards the reactants.

  • Troubleshooting Steps:

    • Use anhydrous solvents if you suspect hydrolysis is a major issue.[5][9]

    • Ensure all glassware is thoroughly dried before use.[5][9]

• Impure Starting Materials: The purity of your aldehyde or ketone is crucial. Impurities can interfere with the reaction or complicate purification.[9][10]

  • Causality: Non-carbonyl impurities are inert, but reactive impurities can lead to side products, consuming your hydroxylamine and reducing the yield of the desired oxime.

  • Troubleshooting Steps:

    • Check the purity of your starting carbonyl compound by NMR or other appropriate analytical techniques.

    • Purify the starting material by distillation, recrystallization, or column chromatography if necessary.

Issue 2: Formation of Multiple Products or Isomers

Question: My reaction mixture shows multiple spots on TLC, and the NMR of my product is complex, suggesting a mixture of isomers. How can I control the stereoselectivity?

Answer: The formation of multiple products often points to the presence of stereoisomers (E/Z isomers) or side reactions.

Probable Causes & Solutions:

• E/Z Isomerism: Aldoximes and unsymmetrical ketoximes can exist as geometric isomers.[8][11] The E-isomer is generally the predominant form.[11]

  • Causality: The C=N double bond in oximes restricts rotation, leading to stereoisomerism. The relative stability of the isomers and the reaction conditions can influence the observed ratio.

  • Troubleshooting Steps:

    • The separation of E and Z isomers can often be achieved by column chromatography on silica gel or by recrystallization.[11]

    • Characterization by ¹H and ¹³C NMR spectroscopy is a powerful tool to distinguish between these isomers, as the chemical shifts of protons and carbons near the C=N bond will differ.[12]

• Side Reactions: Besides isomer formation, other side reactions can occur, such as the Beckmann rearrangement, especially if the reaction is run under strongly acidic conditions or at high temperatures.[13]

  • Causality: The Beckmann rearrangement is an acid-catalyzed rearrangement of an oxime to an amide.[8]

  • Troubleshooting Steps:

    • Maintain the reaction pH in the optimal range of 4-6.

    • Avoid excessive heating.

    • Carefully choose your acid catalyst if one is required.

Issue 3: Difficult Work-up and Product Isolation

Question: I am struggling to isolate my oxime product. I'm observing emulsions during extraction, or my product seems to be water-soluble.

Answer: Work-up procedures for oximation reactions need to be carefully considered to ensure efficient product isolation.

Probable Causes & Solutions:

• Emulsion Formation: Emulsions are common during the extraction of amine-containing compounds.[14]

  • Causality: The basic nitrogen atom in the oxime can act as a surfactant, stabilizing the interface between the aqueous and organic layers.

  • Troubleshooting Steps:

    • Add a saturated solution of sodium chloride (brine) to the separatory funnel. This increases the ionic strength of the aqueous layer, helping to break the emulsion.

    • Allow the separatory funnel to stand undisturbed for some time.

    • Gently swirl the funnel instead of vigorous shaking.[14]

• Product Solubility in Water: Oximes with polar functional groups or low molecular weight may have significant solubility in water.

  • Causality: The hydroxyl group of the oxime can form hydrogen bonds with water, increasing its aqueous solubility.

  • Troubleshooting Steps:

    • Perform multiple extractions with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) to ensure complete recovery of the product.[14]

    • If the product is highly polar, consider back-extraction of the combined aqueous layers.

    • Evaporation of the solvent under reduced pressure should be done carefully, as some oximes can be volatile.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of an oximation reaction?

A1: The formation of an oxime is a condensation reaction between an aldehyde or a ketone and hydroxylamine. The reaction proceeds in a weakly acidic medium and is analogous to the formation of an imine.[15] The mechanism involves the nucleophilic attack of the nitrogen atom of hydroxylamine on the carbonyl carbon, followed by the elimination of a water molecule.

Q2: How do I choose the right solvent for my oximation reaction?

A2: The ideal solvent should dissolve both the carbonyl compound and the hydroxylamine salt. Low molecular weight alcohols like methanol and ethanol are excellent choices as they are polar enough to dissolve the hydroxylamine salt and are also good solvents for a wide range of organic compounds.[6] For less soluble starting materials, a co-solvent system like ethanol/water might be necessary.[3]

Q3: Is a catalyst always necessary for oximation reactions?

A3: While many oximation reactions proceed without a catalyst, the reaction rate can be significantly enhanced by the use of a catalyst, especially for less reactive ketones.[16] Aniline and its derivatives are effective nucleophilic catalysts that can accelerate the reaction, particularly at neutral pH.[17][18]

Q4: How can I monitor the progress of my oximation reaction?

A4: Thin Layer Chromatography (TLC) is a simple and effective way to monitor the progress of the reaction.[5] By spotting the reaction mixture alongside the starting material, you can observe the disappearance of the starting material spot and the appearance of the product spot. Staining with a suitable reagent (e.g., potassium permanganate) might be necessary if the compounds are not UV-active.

Q5: What are the typical spectroscopic signatures of an oxime?

A5: Oximes have characteristic bands in their infrared (IR) and nuclear magnetic resonance (NMR) spectra.

• IR Spectroscopy: Look for a broad O-H stretch around 3600 cm⁻¹, a C=N stretch around 1665 cm⁻¹, and an N-O stretch around 945 cm⁻¹.[8]

• NMR Spectroscopy: In ¹H NMR, the proton attached to the sp² carbon of an aldoxime appears at a characteristic chemical shift. In ¹³C NMR, the carbon of the C=N double bond will have a distinct chemical shift.[12]

Section 3: Experimental Protocols & Data

Protocol 1: General Procedure for the Synthesis of an Aldoxime

This protocol describes a general method for the oximation of an aldehyde using hydroxylamine hydrochloride and sodium acetate.

Materials:

• Aldehyde (1.0 eq)

• Hydroxylamine hydrochloride (1.1 - 1.5 eq)

• Sodium acetate (1.1 - 1.5 eq)

• Ethanol

• Water

Procedure:

• Dissolve the aldehyde in ethanol in a round-bottom flask.

• In a separate beaker, dissolve hydroxylamine hydrochloride and sodium acetate in a minimal amount of water with gentle warming.

• Add the aqueous solution of hydroxylamine hydrochloride and sodium acetate to the ethanolic solution of the aldehyde.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture in an ice bath.

• Add cold water dropwise to precipitate the oxime product.[3]

• Filter the solid product, wash it with cold water, and dry it under vacuum.

Table 1: Recommended Solvents and Bases for Oximation

Carbonyl Substrate	Recommended Solvent	Recommended Base	Typical Reaction Time
Aromatic Aldehydes	Ethanol/Water	Sodium Acetate	1-4 hours
Aliphatic Aldehydes	Methanol	Pyridine	2-6 hours
Aromatic Ketones	Ethanol	Sodium Hydroxide	6-24 hours
Aliphatic Ketones	Refluxing Ethanol	Sodium Carbonate	12-48 hours

Section 4: Visualizing the Workflow

A clear understanding of the experimental workflow is essential for successful execution.

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• 15. Oxime formation [quimicaorganica.org]
• 16. Insights into the mechanism and catalysis of oxime coupling chemistry at physiological pH - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 18. pubs.acs.org [pubs.acs.org]

Side reactions and byproduct formation in oxime synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals on Navigating Side Reactions and Byproduct Formation

Welcome to the technical support center for oxime synthesis. This resource is designed to provide in-depth troubleshooting guidance and address frequently encountered challenges during the synthesis of oximes from aldehydes and ketones. As Senior Application Scientists, we understand that achieving high yields and purity requires a nuanced understanding of reaction mechanisms and potential pitfalls. This guide offers practical, evidence-based solutions to common problems, focusing on the causality behind experimental choices to empower you in your research and development endeavors.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues you might encounter during your oxime synthesis experiments. The questions are structured to guide you from a general problem to its root cause and ultimately to a robust solution.

I. Low Yield or Incomplete Reaction

Question: My oxime synthesis is resulting in a low yield, with a significant amount of starting material remaining. What are the likely causes and how can I improve the conversion?

Answer: Low yields in oxime synthesis can often be traced back to suboptimal reaction conditions that fail to drive the equilibrium towards product formation. Here are the key factors to investigate:

• pH of the Reaction Medium: The formation of oximes is highly pH-dependent.[1] The reaction typically proceeds via nucleophilic attack of hydroxylamine on the carbonyl carbon. Protonation of the carbonyl oxygen under mildly acidic conditions makes the carbonyl carbon more electrophilic, facilitating the attack.[1] However, if the solution is too acidic, the nitrogen of hydroxylamine becomes protonated, reducing its nucleophilicity. Conversely, in strongly basic conditions, the carbonyl is less activated.

  • Troubleshooting:

    • When using hydroxylamine hydrochloride (NH₂OH·HCl), a base is required to liberate the free hydroxylamine.[2][3] Ensure you are using an appropriate base (e.g., sodium acetate, pyridine, or sodium carbonate) in the correct stoichiometric amount to neutralize the liberated HCl.[1][2][3]

    • Monitor the pH of your reaction. The optimal pH for oxime formation is typically between 4 and 6.

    • Consider using free hydroxylamine if you are facing persistent issues with pH control, as this can simplify the reaction setup.[4]

• Reaction Temperature and Time: Like most chemical reactions, the rate of oxime formation is influenced by temperature.[5] Insufficient temperature or reaction time may lead to incomplete conversion.

  • Troubleshooting:

    • Many oxime syntheses are performed at room temperature or with gentle heating.[6] If you observe low conversion, consider moderately increasing the temperature (e.g., to 40-60 °C) and monitoring the reaction progress by Thin Layer Chromatography (TLC).

    • Ensure the reaction is allowed to proceed for a sufficient duration. Some reactions may require several hours to reach completion.[7]

• Purity of Starting Materials: Impurities in your aldehyde or ketone, or in the hydroxylamine reagent, can interfere with the reaction.

  • Troubleshooting:

    • Ensure your carbonyl compound is pure. Distillation or recrystallization may be necessary.

    • Use high-quality hydroxylamine hydrochloride or a freshly prepared solution of free hydroxylamine.

II. Formation of Amide or Nitrile Byproducts (The Beckmann Rearrangement)

Question: My reaction is producing a significant amount of an amide (from a ketoxime) or a nitrile (from an aldoxime) byproduct. What is causing this and how can I prevent it?

Answer: The formation of amides or nitriles from oximes is a classic side reaction known as the Beckmann rearrangement .[8][9][10][11][12][13] This rearrangement is typically acid-catalyzed and involves the migration of a group (alkyl or aryl) from the carbon to the nitrogen atom of the oxime.[9][12]

Mechanism of the Beckmann Rearrangement:

• Protonation of the Hydroxyl Group: The reaction is initiated by the protonation of the oxime's hydroxyl group by an acid catalyst, which converts it into a good leaving group (water).[8][9][10]

• Migration and Water Elimination: The group that is anti (opposite) to the hydroxyl group migrates to the nitrogen atom in a concerted step, leading to the expulsion of a water molecule and the formation of a nitrilium ion intermediate.[9][12]

• Nucleophilic Attack and Tautomerization: This nitrilium ion is then attacked by a nucleophile, typically water present in the reaction medium.[8][9][10] Subsequent tautomerization of the resulting imidic acid yields the stable amide product.[9] In the case of aldoximes, the intermediate can eliminate a proton to form a nitrile.[10]

Troubleshooting the Beckmann Rearrangement:

• Control of Acidity: The Beckmann rearrangement is highly dependent on the strength of the acid catalyst.[5]

  • Solution: Avoid using strong acids like concentrated sulfuric acid or polyphosphoric acid if your goal is to isolate the oxime.[5][11] Opt for milder acidic conditions or buffered systems (e.g., sodium acetate/acetic acid) to maintain a pH that favors oxime formation without promoting the rearrangement.

• Temperature Control: Higher temperatures can provide the activation energy needed for the rearrangement to occur.[5]

  • Solution: Run the reaction at the lowest temperature that allows for a reasonable rate of oxime formation. Room temperature is often sufficient.[6]

• Choice of Reagents: Certain reagents used to promote oxime formation can also induce the Beckmann rearrangement.

  • Solution: Be cautious with reagents like tosyl chloride, thionyl chloride, and phosphorus pentachloride, which are known to promote the rearrangement by converting the hydroxyl group into a better leaving group.[11]

Visualizing the Beckmann Rearrangement:

Caption: The Beckmann rearrangement as a side reaction in ketoxime synthesis.

III. Hydrolysis of the Oxime Product

Question: I've successfully formed my oxime, but I'm losing product during workup or purification, and I'm detecting the starting carbonyl compound again. What's happening?

Answer: Oximes can undergo hydrolysis back to the corresponding aldehyde or ketone and hydroxylamine, especially in the presence of acid and water.[13][14][15] While oximes are generally more resistant to hydrolysis than related imines or hydrazones, this reverse reaction can be significant under certain conditions.[14][16][17]

Troubleshooting Oxime Hydrolysis:

• Avoid Strongly Acidic Workup:

  • Solution: During the workup procedure, avoid washing with strongly acidic aqueous solutions. If an acid wash is necessary to remove basic impurities, use a dilute, weak acid and perform the extraction quickly at low temperatures.

• Anhydrous Conditions for Purification:

  • Solution: When purifying the oxime by chromatography, ensure that the solvents are anhydrous. The silica gel or alumina used for chromatography can be acidic and, in the presence of water, can catalyze hydrolysis. Consider neutralizing the silica gel with a small amount of a non-nucleophilic base like triethylamine in the eluent.

• Temperature During Purification:

  • Solution: Avoid excessive heating during solvent evaporation after purification, as this can also promote hydrolysis. Use a rotary evaporator at a moderate temperature and pressure.

Experimental Protocol: General Procedure for Oxime Synthesis with Minimized Side Reactions

This protocol provides a general framework for the synthesis of oximes while minimizing the risk of Beckmann rearrangement and hydrolysis.

• Reactant Preparation:

  • Dissolve the aldehyde or ketone (1 equivalent) in a suitable solvent such as ethanol or methanol.[3]

  • In a separate flask, dissolve hydroxylamine hydrochloride (1.1-1.5 equivalents) and a mild base like sodium acetate or sodium carbonate (1.1-1.5 equivalents) in a minimal amount of water, then add it to the carbonyl solution.[2][3] The use of a base is crucial to neutralize the HCl that is liberated.[1]

• Reaction:

  • Stir the reaction mixture at room temperature.

  • Monitor the progress of the reaction by TLC. The disappearance of the starting carbonyl compound spot and the appearance of a new, typically more polar, oxime spot will indicate the reaction's progress.

• Workup:

  • Once the reaction is complete, reduce the solvent volume using a rotary evaporator.

  • Add cold water to the residue to precipitate the crude oxime. If the oxime is soluble in water, extract the product with a suitable organic solvent like ethyl acetate.

  • Wash the organic layer with a saturated sodium bicarbonate solution to remove any remaining acid, followed by a brine wash.[5]

• Purification:

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water, hexanes/ethyl acetate) to obtain the pure oxime.[5]

Data Presentation: Influence of Reaction Conditions on Oxime Synthesis

Parameter	Condition	Primary Effect	Potential Side Reaction	Recommendation
pH	Acidic (pH 4-6)	Activates carbonyl	Beckmann Rearrangement (if too acidic)	Use a buffer system (e.g., NaOAc/HOAc).[1]
Neutral/Slightly Basic	Favors free hydroxylamine	Slower reaction rate	Suitable for sensitive substrates.
Temperature	Low (0-25 °C)	Slower reaction rate	Minimizes side reactions	Recommended for initial trials.
Moderate (25-60 °C)	Increased reaction rate	Increased risk of Beckmann rearrangement	Use with caution and monitor closely.[5]
Catalyst	Strong Acid (H₂SO₄)	Promotes reaction	High risk of Beckmann rearrangement	Avoid for simple oxime synthesis.[11]
Mild Base (Na₂CO₃)	Liberates free NH₂OH	Low risk of side reactions	A standard and safe choice.[2]

IV. Other Potential Side Reactions

Question: I'm observing other unexpected byproducts in my reaction mixture. What else could be happening?

Answer: Besides the Beckmann rearrangement and hydrolysis, other side reactions can occur, often related to the reactivity of hydroxylamine itself or the specific structure of your carbonyl compound.

• Reactions of Hydroxylamine: Hydroxylamine is a bifunctional molecule and can, under certain conditions, undergo self-condensation or react with other electrophiles present.

• Beckmann Fragmentation: For oximes with a quaternary carbon alpha to the imine, a fragmentation reaction can compete with the Beckmann rearrangement, leading to a nitrile and a carbocation.[11] This is more prevalent under strongly acidic conditions.

• Formation of Stereoisomers: Ketoximes can exist as two geometric isomers (E and Z).[5][13] In some cases, you may isolate a mixture of these isomers, which can complicate purification and characterization. The ratio of isomers can sometimes be influenced by the reaction conditions.

Troubleshooting these Other Side Reactions:

• Beckmann Fragmentation: This is generally avoided by using the same mild conditions that suppress the Beckmann rearrangement.

• Stereoisomers: Often, one isomer is thermodynamically more stable and will be the major product. If a mixture is obtained, careful chromatographic separation or selective crystallization may be required. In some instances, it's possible to isomerize the mixture to the more stable form.[5]

Visualizing the Troubleshooting Workflow:

Caption: A troubleshooting workflow for common issues in oxime synthesis.

Analytical Techniques for Identification

Accurate identification of products and byproducts is crucial for effective troubleshooting.

• Thin Layer Chromatography (TLC): An indispensable tool for monitoring reaction progress.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural elucidation of the desired oxime and any byproducts.

• Mass Spectrometry (MS): Provides molecular weight information, which is critical for identifying unexpected products.[18] Techniques like Gas Chromatography-Mass Spectrometry (GC-MS) may require derivatization of the oxime to improve volatility.[19]

• Infrared (IR) Spectroscopy: Useful for identifying key functional groups. Oximes show characteristic bands for the O-H stretch (~3600 cm⁻¹), C=N stretch (~1665 cm⁻¹), and N-O stretch (~945 cm⁻¹).[13]

By systematically evaluating your reaction conditions and utilizing the appropriate analytical techniques, you can effectively troubleshoot side reactions and optimize your oxime synthesis for higher yields and purity.

References

• Master Organic Chemistry. Beckmann Rearrangement. [Link]

• Chemistry Steps. Beckmann Rearrangement. [Link]

• Pharmaguideline. Beckmanns Rearrangement, Schmidt Rearrangement and Claisen-Schmidt Condensation. [Link]

• Wikipedia. Beckmann rearrangement. [Link]

• Organic Chemistry Portal. Beckmann Rearrangement. [Link]

• ACS Publications. Metal-Involving Synthesis and Reactions of Oximes. [Link]

• PMC. Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors. [Link]

• Slideshare. Oxime Formation Step Optimization. [Link]

• IJPRA. Green Approach for Synthesis of Oximes by Using Natural Acids. [Link]

• Asian Journal of Chemistry. An Efficient Procedure for Synthesis of Oximes by Grinding. [Link]

• Testbook. Oxime: Learn its Structure, Formation, Reaction, Properties & Use. [Link]

• Academic Research Publishing Group. Synthesis of Some Alicyclic Oximes and Study of the Expected Conformational Isomerism. [Link]

• Indian Academy of Sciences. The practical synthesis of aryl oximes from aryl aldehydes under catalyst-free conditions in mineral water. [Link]

• Wikipedia. Oxime. [Link]

• PMC. A rapid, convenient, solventless green approach for the synthesis of oximes using grindstone chemistry. [Link]

• MDPI. Arylcyanomethylenequinone Oximes: An Overview of Synthesis, Chemical Transformations, and Biological Activity. [Link]

• NIH. Hydrolytic Stability of Hydrazones and Oximes. [Link]

• SciSpace. Hydrolytic Stability of Hydrazones and Oximes. [Link]

• QUANTITATIVE DETERMINATION OF METALS CONTAINING OXIMES. [Link]

• PubMed. Identification of by-products from an orthogonal peptide ligation by oxime bonds using mass spectrometry and tandem mass spectrometry. [Link]

• Google Patents.

• reaction in oximes of. [Link]

• Centre Analytical Laboratories Inc. analytical method for the determination of oxamyl and its - oxime metabolite in water using lc/ms/ms analysis. [Link]

• ACS Publications. Beckmann Rearrangement of Oximes under Very Mild Conditions. [Link]

• Canadian Science Publishing. Preparative conversion of oximes to parent carbonyl compounds by cerium(IV) oxidation. [Link]

• CDC Stacks. Isolation and analysis of carbonyl compounds as oximes. [Link]

• Scribd. Oxime Formation. [Link]

• Quora. Organic Chemistry: How does hydroxylamine react with aldehydes/ketones to form oximes?. [Link]

• Science of Synthesis. Oximes. [Link]

• Chemistry LibreTexts. II. Oximes. [Link]

• Google Patents. Preparation from hydroxylammonium sulfate of oximes and hydroxamic acids via alcoholic hydroxylamine solution.

• RSC Publishing. The Emergence of Oxime Click Chemistry and its Utility in Polymer Science. [Link]

• RSC Publishing. Reactivity of oximes for diverse methodologies and synthetic applications. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. asianpubs.org [asianpubs.org]
• 3. arpgweb.com [arpgweb.com]
• 4. Oxime Formation Step Optimization | PPT [slideshare.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. ias.ac.in [ias.ac.in]
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• 9. Beckmann Rearrangement - Chemistry Steps [chemistrysteps.com]
• 10. Beckmanns Rearrangement, Schmidt Rearrangement and Claisen-Schmidt Condensation | Pharmaguideline [pharmaguideline.com]
• 11. Beckmann rearrangement - Wikipedia [en.wikipedia.org]
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Stability issues of 4-(4-Chlorophenoxy)benzaldehyde oxime in solution

Prepared by the Senior Application Scientist Team

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 4-(4-Chlorophenoxy)benzaldehyde oxime. It addresses common stability issues encountered in solution, offering troubleshooting strategies and validated protocols to ensure the integrity of your experimental results.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the handling and stability of 4-(4-Chlorophenoxy)benzaldehyde oxime.

Q1: What is the primary cause of instability for 4-(4-Chlorophenoxy)benzaldehyde oxime in solution?

A1: The principal degradation pathway for 4-(4-Chlorophenoxy)benzaldehyde oxime, like most oximes, is hydrolysis.[1] This chemical reaction involves the cleavage of the carbon-nitrogen double bond (C=N) by water, which reverts the compound to its constituent aldehyde and hydroxylamine.

Q2: What are the expected degradation products I should look for?

A2: Hydrolysis will break down 4-(4-Chlorophenoxy)benzaldehyde oxime into two primary products:

• 4-(4-Chlorophenoxy)benzaldehyde

• Hydroxylamine [1]

Monitoring the appearance of the aldehyde is the most common way to track degradation, as it is readily detectable by techniques like HPLC-UV and LC-MS.

Q3: What is the optimal pH for storing aqueous solutions of this oxime to maximize stability?

A3: Oxime hydrolysis is significantly accelerated by acidic conditions.[2][3] Therefore, to maximize stability, solutions should be maintained at a neutral or slightly alkaline pH. We recommend using a buffer system such as Phosphate-Buffered Saline (PBS) at pH 7.4 . Storing or using the conjugate in acidic buffers (pH < 6) will likely lead to rapid degradation.[4]

Q4: How should I prepare and store a high-concentration stock solution?

A4: To minimize hydrolysis during long-term storage, stock solutions should be prepared in a dry, anhydrous aprotic solvent such as dimethyl sulfoxide (DMSO) or N,N-Dimethylformamide (DMF). Water should be avoided in the stock solution. Commercial suppliers recommend storing the solid compound sealed and dry at 2-8°C.[5] For solutions, we advise storing aliquots in tightly sealed vials at -20°C or -80°C to prevent degradation from both water and repeated freeze-thaw cycles.

Q5: Is this oxime more or less stable than other common C=N bonded molecules?

A5: Oximes exhibit significantly greater hydrolytic stability compared to analogous imines or simple hydrazones.[6][7] Rate constants for oxime hydrolysis can be up to 1000-fold lower than those for isostructural hydrazones, making the oxime linkage a preferred choice for creating stable bioconjugates.[2][3]

Section 2: Troubleshooting Guide: Degradation During Experiments

This section provides a question-and-answer format to resolve specific experimental challenges.

Issue: My compound is degrading rapidly in my aqueous assay buffer. I see a diminishing peak for my oxime and a new growing peak in my chromatogram.

• Possible Cause 1: Acidic Buffer Conditions.

  • Explanation: The most common cause of rapid oxime degradation is an acidic environment. The hydrolysis reaction is acid-catalyzed, meaning the rate of degradation increases as the pH drops below neutral.[4][6]

  • Solution: Immediately measure the pH of your buffer. If it is below 7, adjust it to a neutral pH (7.0-7.4) or remake the buffer. If your experiment requires acidic conditions, you must minimize the exposure time of the oxime to the low pH environment and run controls to quantify the rate of degradation.

• Possible Cause 2: Elevated Temperature.

  • Explanation: Chemical reactions, including hydrolysis, are accelerated at higher temperatures.[8] If your assay is performed at 37°C or higher, you should expect a faster rate of degradation compared to room temperature or 4°C.

  • Solution: Whenever possible, perform experimental steps at the lowest practical temperature. If elevated temperatures are necessary, reduce the incubation time. Always run a stability control (the compound in buffer alone at the same temperature) to understand the non-enzymatic degradation rate.

• Possible Cause 3: Presence of Catalytic Impurities.

  • Explanation: Although less common, certain metal ions or other impurities in your reagents could potentially catalyze the hydrolysis of the oxime.

  • Solution: Ensure all reagents and buffers are prepared with high-purity water (e.g., Milli-Q or equivalent) and analytical-grade components. If you suspect contamination, prepare fresh solutions from trusted sources.

Issue: How can I definitively confirm that the new peak in my analysis corresponds to the 4-(4-Chlorophenoxy)benzaldehyde degradation product?

• Solution 1: Co-injection with a Standard.

  • Explanation: The most straightforward method is to obtain an authentic standard of 4-(4-Chlorophenoxy)benzaldehyde.

  • Protocol: Prepare a dilute solution of the standard. Analyze it using the same method (e.g., HPLC, LC-MS) as your experimental sample. Then, "spike" your degraded sample with a small amount of the standard and re-analyze. If the peak of interest increases in area and maintains a symmetrical shape, it confirms the identity of the degradant.

• Solution 2: Mass Spectrometry (MS) Analysis.

  • Explanation: LC-MS is a powerful tool for identifying unknown compounds by their mass-to-charge ratio (m/z).

  • Protocol: Analyze your degraded sample using an LC-MS system. The expected molecular weight of 4-(4-Chlorophenoxy)benzaldehyde is approximately 232.65 g/mol . Look for an ion corresponding to this mass ([M+H]⁺ at ~233.0) in the mass spectrum of the new chromatographic peak.

Section 3: Key Experimental Protocols

This section provides validated, step-by-step procedures for key workflows.

Protocol 1: Preparation and Storage of a Standard Stock Solution

This protocol minimizes the risk of premature degradation.

• Weighing: Tare a clean, dry amber glass vial on an analytical balance. Carefully weigh the desired amount of solid 4-(4-Chlorophenoxy)benzaldehyde oxime (CAS 262862-70-4) into the vial.[5]

• Solvent Addition: Add anhydrous, analytical-grade DMSO to the vial to achieve the desired molar concentration (e.g., 10 mM or 20 mM). Ensure the solvent is from a freshly opened bottle or has been stored properly over molecular sieves to minimize water content.

• Dissolution: Vortex the solution gently for 1-2 minutes until the solid is completely dissolved.

• Aliquoting and Storage: Dispense the stock solution into smaller-volume, single-use aliquots in microfuge tubes or cryovials. Store these aliquots at ≤ -20°C. This prevents contamination and degradation from multiple freeze-thaw cycles.

Protocol 2: Kinetic Stability Assay via HPLC

This protocol allows you to quantify the stability of the oxime under specific buffer conditions.

• Buffer Preparation: Prepare the aqueous buffers of interest (e.g., 50 mM Sodium Acetate, pH 5.0; 50 mM PBS, pH 7.4; 50 mM Sodium Borate, pH 9.0).

• Reaction Setup: In separate amber HPLC vials, add 990 µL of each buffer. Place them in a temperature-controlled autosampler or water bath set to the desired experimental temperature (e.g., 25°C or 37°C).

• Initiation of Degradation: To initiate the experiment (t=0), add 10 µL of a 10 mM DMSO stock solution of the oxime to each vial, resulting in a final concentration of 100 µM. Cap and vortex briefly.

• HPLC Analysis: Immediately inject the first sample (t=0) onto the HPLC system. Continue to inject samples at predetermined time points (e.g., 1, 2, 4, 8, 12, 24 hours).

• Data Analysis: For each time point, record the peak area of the parent oxime. Plot the natural logarithm of the peak area (ln(Area)) versus time. The degradation rate constant (k) is the negative of the slope of this line. The half-life (t½) can be calculated using the formula: t½ = 0.693 / k .

Table 1: Example HPLC Conditions for Stability Analysis

Parameter	Condition
Column	C18 Reverse-Phase, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	30% to 90% B over 10 minutes
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Injection Volume	10 µL

Section 4: Understanding the Chemistry of Instability

A deeper understanding of the degradation mechanism allows for more rational experimental design.

The Mechanism of Acid-Catalyzed Hydrolysis

The hydrolysis of an oxime is a multi-step process that is accelerated by the presence of acid (H⁺). The mechanism involves the protonation of the oxime, making the carbon atom more susceptible to attack by water.

// Nodes representing structures oxime [label="R₂C=N-OH\n(Oxime)"]; protonated_oxime [label="R₂C=N⁺H-OH\n(Protonated Oxime)"]; carbinolamine [label="R₂C(OH)-N⁺H₂-OH\n(Carbinolamine Intermediate)"]; aldehyde [label="R₂C=O\n(Aldehyde)"]; hydroxylamine [label="NH₂OH\n(Hydroxylamine)"];

// Invisible nodes for layout h2o_attack [label="+ H₂O", shape=plaintext]; h_plus [label="+ H⁺", shape=plaintext]; minus_h_plus [label="- H⁺", shape=plaintext]; minus_hydroxylamine [label="- NH₂OH", shape=plaintext];

// Edges showing reaction flow oxime -> protonated_oxime [label=" 1. Protonation"]; protonated_oxime -> h2o_attack [style=invis]; h2o_attack -> carbinolamine [label="2. Nucleophilic Attack"]; carbinolamine -> aldehyde [label="3. Elimination & Deprotonation"];

// Side products aldehyde -> minus_h_plus [style=invis]; carbinolamine -> hydroxylamine [style=invis];

// Grouping steps {rank=same; oxime; h_plus} {rank=same; protonated_oxime; h2o_attack} {rank=same; carbinolamine} {rank=same; aldehyde; hydroxylamine} } .enddot Caption: Simplified mechanism of acid-catalyzed oxime hydrolysis.

• Protonation: The nitrogen atom of the oxime is protonated by an acid, increasing the electrophilicity of the carbon atom.

• Nucleophilic Attack: A water molecule attacks the electrophilic carbon, forming a tetrahedral carbinolamine intermediate.[3]

• Elimination: The intermediate is unstable and collapses, eliminating hydroxylamine and yielding the protonated aldehyde, which then loses a proton to form the final aldehyde product.

Factors Influencing Hydrolysis Rate

The stability of 4-(4-Chlorophenoxy)benzaldehyde oxime is not static; it is a function of its environment. The following table summarizes key influencing factors.

Table 2: Summary of Factors Affecting Oxime Stability in Solution

Factor	Effect on Stability	Rationale
Low pH (Acidic)	Decreases	Catalyzes the hydrolysis reaction by protonating the oxime nitrogen, making the carbon more susceptible to nucleophilic attack.[4]
Neutral/High pH	Increases	The lack of available protons slows the rate-limiting first step of the hydrolysis mechanism.[9]
High Temperature	Decreases	Provides the necessary activation energy for the hydrolysis reaction to proceed more quickly, following Arrhenius kinetics.[8][9]
Aqueous Solvent	Decreases	Water is a required reactant for the hydrolysis reaction. Stability is highest in anhydrous organic solvents.[8]
Aldehyde Origin	Decreases (relative to Ketoximes)	Oximes derived from aldehydes (aldoximes) are generally less sterically hindered and electronically less stable than those derived from ketones (ketoximes).[4]

By controlling these factors, researchers can significantly enhance the stability of 4-(4-Chlorophenoxy)benzaldehyde oxime in their experiments, leading to more reliable and reproducible results.

References

• Wikipedia. (n.d.). Oxime. Retrieved from [Link]

• Kalia, J., & Raines, R. T. (2008). Hydrolytic stability of hydrazones and oximes. Angewandte Chemie International Edition, 47(39), 7523-6. Retrieved from [Link]

• SciSpace. (2008). Hydrolytic Stability of Hydrazones and Oximes. Retrieved from [Link]

• Szinicz, L., & Worek, F. (1991). Study on the stability of the oxime HI 6 in aqueous solution. Archives of Toxicology, 65(4), 303-8*. Retrieved from [Link]

• Georg Thieme Verlag. (n.d.). Oximes. Retrieved from [Link]

• Kalia, J., & Raines, R. T. (2008). Hydrolytic Stability of Hydrazones and Oximes. Angewandte Chemie (International ed. in English), 47(39), 7523-7526. Retrieved from [Link]

• Reddit. (2018). Why oximes and hydrazones are much more resistant to hydrolysis compared to imines? Retrieved from [Link]

• Wikipedia. (n.d.). Benzaldehyde oxime. Retrieved from [Link]

• RSquareL. (2022). CHEMICAL STABILITY OF DRUGS. Retrieved from [Link]

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Enhancing the solubility of 4-(4-Chlorophenoxy)benzaldehyde oxime for biological assays

Technical Support Center: 4-(4-Chlorophenoxy)benzaldehyde Oxime

Introduction: The Solubility Challenge

4-(4-Chlorophenoxy)benzaldehyde oxime is a compound of interest for various biological screening campaigns. Structurally, it possesses features—a chlorinated phenyl ring and a phenoxy benzaldehyde core—that contribute to significant hydrophobicity, making it poorly soluble in aqueous solutions. This poses a considerable challenge for researchers, as achieving a stable, homogenous solution at a biologically relevant concentration is paramount for generating reliable and reproducible data in biological assays.

This guide provides a comprehensive framework for troubleshooting and overcoming the solubility limitations of this compound. We will explore the underlying principles of solubility enhancement and provide detailed, step-by-step protocols to ensure your experimental success.

Frequently Asked Questions (FAQs)

Q1: Why does my 4-(4-Chlorophenoxy)benzaldehyde oxime precipitate when I dilute my DMSO stock solution into aqueous assay buffer or cell culture media?

A: This is a classic phenomenon known as "solvent shock" or "precipitation upon dilution".[1][2] Your compound is highly soluble in a strong organic solvent like Dimethyl Sulfoxide (DMSO). However, when this concentrated stock is rapidly introduced into an aqueous environment (your buffer or media), the solvent polarity changes drastically. The compound, no longer supported by the organic solvent, crashes out of the solution, forming a visible precipitate or invisible micro-precipitates.[1][2]

Q2: I don't see any visible precipitate. Does that mean my compound is fully dissolved?

A: Not necessarily. The absence of visible precipitate does not guarantee complete solubility. The compound may form sub-micron-sized aggregates or nanoparticles that are not visible to the naked eye. These aggregates can lead to inconsistent and erroneous assay results, as the effective monomeric concentration of the compound is much lower than calculated.[3]

Q3: What is the maximum concentration of DMSO I can use in my cell-based assay?

A: The tolerance to DMSO is highly cell-type dependent.[4][5] As a general rule, most cell lines can tolerate DMSO concentrations up to 0.5% (v/v) without significant cytotoxicity. However, it is critical to run a vehicle control experiment, testing a range of DMSO concentrations (e.g., 0.1% to 1.0%) to determine the specific toxicity threshold for your cell line and assay duration.[3][4][6] Some sensitive assays or cell types may show stress or altered activity at concentrations as low as 0.1%.[4][6]

Q4: Can I just heat the solution to get the compound to dissolve?

A: Mild heating can sometimes help dissolve a compound, but it should be approached with caution.[7] For a compound like an oxime, excessive heat could lead to degradation or isomerization, altering its biological activity. If you choose to use heat, use a gentle water bath (e.g., 37°C) for a short period and always assess the stability of the compound afterward. This method often creates a supersaturated solution, which is thermodynamically unstable and may precipitate over time, especially upon cooling.[8]

Troubleshooting & Solubilization Guides

Problem 1: Immediate Precipitation Upon Dilution

This is the most common issue, arising from solvent shock. The goal is to create a more gradual transition from the organic stock solvent to the aqueous assay buffer.

Detailed Protocol:

• Prepare a High-Concentration Stock: Prepare a 10 mM to 50 mM stock solution in 100% anhydrous DMSO.[9][10] Ensure the compound is fully dissolved. Sonication may assist.

• Pre-warm Aqueous Solution: Warm your assay buffer or cell culture medium to the experimental temperature (e.g., 37°C). This can sometimes improve solubility.[1]

• Perform an Intermediate Dilution: Instead of adding the DMSO stock directly to the final assay volume, first create an intermediate dilution.

  • Place a volume of your pre-warmed aqueous buffer/media in a sterile tube.

  • While vigorously vortexing the tube, add a small aliquot of the DMSO stock solution drop-by-drop.[8] The key is rapid dispersion.

  • For example, to achieve a final concentration of 10 µM with 0.1% DMSO from a 10 mM stock, you could add 10 µL of stock to 990 µL of buffer (to make a 100 µM intermediate), vortex, and then add 100 µL of this intermediate to 900 µL of the final assay media.

• Final Dilution: Add the intermediate dilution to the final assay volume and mix immediately.

• Visual Inspection: After the final dilution, hold the plate or tube up to a light source. A clear solution should be transparent. If you see a slight haziness or cloudiness (the Tyndall effect), it indicates the presence of suspended particles or aggregates.

Problem 2: Compound Remains Insoluble or Requires High DMSO Concentration

If stepwise dilution is insufficient, more advanced formulation strategies are required. These aim to increase the intrinsic aqueous solubility of the compound.

A co-solvent is a water-miscible organic solvent that, when added to water, increases the solubility of non-polar molecules by reducing the overall polarity of the solvent system.[11][12][13][14]

Common Co-solvents for Biological Assays:

• Ethanol: Often used in combination with DMSO.[4]

• Propylene Glycol (PG): A viscous, low-toxicity co-solvent.[15]

• Polyethylene Glycol 400 (PEG 400): A polymer commonly used to enhance the solubility of poorly soluble drugs.[16][17]

Co-Solvent Selection & Optimization Table

Co-Solvent	Typical Starting % (v/v) in Stock	Pros	Cons & Considerations
DMSO	100%	Excellent solubilizing power for many compounds.	High potential for solvent shock; cellular toxicity above ~0.5%.[4][6]
Ethanol	10-20% (in combination)	Can disrupt hydrophobic interactions.	Can be more cytotoxic than DMSO; volatile.[4]
PEG 400	10-30% (in combination)	Low toxicity; can form stable solutions.[16][17]	High viscosity; may interfere with some assays.
Propylene Glycol	10-30% (in combination)	Good safety profile.[15]	High viscosity.

Protocol for Developing a Co-Solvent System:

• Solubility Screening: Empirically test the solubility of your compound in different co-solvent mixtures. For example, prepare stock solutions in 90:10, 80:20, and 70:30 ratios of DMSO:PEG 400.

• Select the Best Mixture: Choose the mixture that fully dissolves the compound at the highest concentration using the lowest percentage of organic solvent.

• Perform Dilution: Use the stepwise dilution protocol described in Problem 1.

• Validate with Vehicle Control: Crucially , run a parallel vehicle control using the exact same co-solvent mixture and final concentration to ensure the solvent blend itself does not affect the biological assay.[3]

Cyclodextrins are cyclic oligosaccharides that have a hydrophilic exterior and a hydrophobic interior cavity.[18][19] They can encapsulate hydrophobic molecules, like 4-(4-Chlorophenoxy)benzaldehyde oxime, forming an "inclusion complex" that is water-soluble.[18][20][21][22]

Recommended Cyclodextrin:

• Hydroxypropyl-β-cyclodextrin (HP-β-CD): Widely used due to its high aqueous solubility and low toxicity compared to natural beta-cyclodextrin.[19][20]

// Placeholder for icons - actual images are not supported in standard DOT // The 'image' attribute is used conceptually here. } dot Caption: Encapsulation of a hydrophobic compound by HP-β-CD.

Protocol for Cyclodextrin Formulation:

• Prepare HP-β-CD Solution: Prepare a 10-40% (w/v) solution of HP-β-CD in your assay buffer. Gentle warming may be required to dissolve the cyclodextrin.

• Add Compound: Add the powdered 4-(4-Chlorophenoxy)benzaldehyde oxime directly to the HP-β-CD solution.

• Incubate & Mix: Vortex the mixture and incubate it, often with shaking or stirring, for several hours to overnight at room temperature to allow for the formation of the inclusion complex.

• Filter: Use a 0.22 µm syringe filter to remove any undissolved compound. The resulting clear solution is your stock. The concentration of the dissolved compound should be verified analytically (e.g., by UV-Vis spectroscopy or HPLC).

• Assay Dilution: This stock solution can now be directly diluted into your aqueous assay buffer with a much lower risk of precipitation.

Experimental Protocols: Best Practices

Protocol 1: Preparation of a DMSO Stock Solution

• Weigh Compound: Accurately weigh the desired amount of 4-(4-Chlorophenoxy)benzaldehyde oxime using a calibrated analytical balance.[23] Perform this in a sterile environment if preparing for cell culture.

• Add Solvent: Add the calculated volume of high-purity, anhydrous DMSO to achieve the target concentration (e.g., 10 mM).[1]

• Dissolve: Vortex vigorously. If necessary, use a sonicator bath for 5-10 minutes to ensure complete dissolution.

• Inspect: Visually confirm that the solution is clear and free of any particulates.[1]

• Aliquot and Store: Dispense the stock solution into small, single-use aliquots in low-binding tubes. Store at -20°C or -80°C, protected from light and moisture. Avoid repeated freeze-thaw cycles.[2]

Protocol 2: Vehicle Control Validation

This is a mandatory control for any experiment using solvents.

• Prepare Vehicle Stock: Create a "mock" stock solution containing the exact same solvent or solvent mixture (e.g., 100% DMSO, 80:20 DMSO:PEG 400, or 20% HP-β-CD) but without the compound.

• Serial Dilutions: Prepare serial dilutions of your compound and, in parallel, identical serial dilutions of your vehicle stock.

• Treat Cells/Assay: Add the compound dilutions and the vehicle dilutions to your assay wells. Ensure the final concentration of the solvent is identical across all relevant wells.[3][6]

• Analyze: Compare the readout from the untreated control to the readouts from the various concentrations of the vehicle control. There should be no statistically significant difference. If there is, the solvent itself is impacting your assay, and the concentration must be lowered or the solvent system changed.

References

• ALZET Osmotic Pumps. Cyclodextrins: Improving Delivery of Hydrophobic Compounds.
• Anonymous. Exploring the Role of Cyclodextrins in Enhancing the Bioavailability of Hydrophobic Drugs.
• NINGBO INNO PHARMCHEM CO.,LTD. Exploring the Chemical Properties and Synthesis of Benzaldehyde Oxime.
• Benchchem.
• Longdom Publishing. Brief Overview of Various Approaches to Enhance Drug Solubility.
• Benchchem.
• MDPI. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics.
• Shandong IRO Chelating Chemical Co., Ltd.
• Slideshare. solubility enhancement and cosolvency by madhavi.
• Anonymous. Co-solvent: Significance and symbolism.
• SpringerLink. Application of cosolvency and cocrystallization approach to enhance acyclovir solubility.
• Procell. Troubleshooting Precipitation in Cell Culture: Causes and Solutions.
• MDPI.
• Solubility of Things. Benzaldehyde oxime.
• YouTube. CarboHydrate Chronicles S2E8 - How can cyclodextrins enhance solubility?.
• Benchchem. Benzaldehyde, oxime, (Z)- | 622-32-2.
• Cold Spring Harbor Labor
• Solarbio. How to Choose the Right Solvent When Dissolving Small-Molecule Compounds.
• BioProcess International. Troubleshooting Cell Culture Media for Bioprocessing.
• Merck Millipore.
• ACS Publications. Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study.
• Sigma-Aldrich. (E)-Benzaldehyde oxime 97 mixture of cis and trans, (Z).
• Ascendia Pharmaceutical Solutions. 5 Novel Techniques for Solubility Enhancement.
• G-Biosciences. Stock Solutions 101: Everything You Need to Know.
• ResearchGate. Techniques to improve the solubility of poorly soluble drugs.
• Bitesize Bio.
• Indian Journal of Pharmaceutical and Biological Research. Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review.
• ResearchGate. Considerations regarding use of solvents in in vitro cell based assays.
• Journal of Medical and Pharmaceutical and Allied Sciences. Techniques for solubility enhancement of poorly soluble drugs: an overview.
• Auctores. Review on Solubility Enhancement Techniques for Poorly Soluble Drugs.
• ResearchGate.
• PMC. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules.
• Cheméo. Chemical Properties of Benzaldehyde, oxime, (Z)- (CAS 622-32-2).
• Rice University. Solutions and dilutions: working with stock solutions.
• PMC. Considerations regarding use of solvents in in vitro cell based assays.
• Semantic Scholar. Considerations regarding use of solvents in in vitro cell based assays.
• PubChem. 4-Chlorobenzaldehyde oxime | C7H6ClNO | CID 5356407.
• ResearchGate.
• ResearchGate.
• ResearchGate. DMSO concentration in cell culture?
• Wikipedia. Benzaldehyde oxime.
• PubMed.
• ChemicalBook. 4-CHLOROBENZALDEHYDE OXIME | 3848-36-0.
• Sigma-Aldrich. 4-CHLOROBENZALDEHYDE OXIME AldrichCPR.
• PubChem. 4-Hydroxybenzaldehyde oxime | C7H7NO2 | CID 135408704.

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Technical Support Center: Overcoming Resistance to Oxime-Based Compounds

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with oxime-based compounds. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the emergent challenge of resistance to this versatile class of molecules. Our goal is to equip you with the foundational knowledge and practical methodologies to anticipate, identify, and overcome resistance mechanisms in your experiments.

Introduction: The Versatility and Challenge of Oxime-Based Compounds

Oxime-based compounds are a cornerstone in various therapeutic areas, from antidotes for organophosphate poisoning to anticancer and antimicrobial agents.[1][2] The characteristic C=N-OH functional group imparts unique chemical properties that are leveraged for diverse biological activities.[2][3] However, as with many therapeutic agents, the development of resistance poses a significant hurdle to their sustained efficacy. This guide will delve into the primary mechanisms of resistance and provide actionable strategies for your research.

Part 1: Frequently Asked Questions (FAQs) about Oxime Resistance

This section addresses common questions encountered during the development and application of oxime-based therapeutics.

Q1: What are the primary mechanisms of resistance to oxime-based compounds?

A1: Resistance to oxime-based compounds is multifactorial and can be broadly categorized into three main areas:

• Target Site Modifications: Alterations in the drug's molecular target can prevent or reduce the binding and efficacy of the oxime compound.[4]

• Metabolic Degradation: The enzymatic breakdown of the oxime compound into inactive metabolites can reduce its effective concentration at the target site.[1][5]

• Reduced Intracellular Concentration: Overexpression of efflux pumps can actively transport the oxime compound out of the cell, preventing it from reaching its target.[2][3][6]

Q2: How do I know if my cell line or model system is developing resistance to my oxime-based compound?

A2: A hallmark of developing resistance is a rightward shift in the dose-response curve, indicating a higher concentration of the compound is required to achieve the same therapeutic effect. This is often observed as an increase in the half-maximal inhibitory concentration (IC50) or effective concentration (EC50). Other indicators can include changes in cell morphology, proliferation rates, or specific biomarker expression in the presence of the compound.

Q3: Can the stereochemistry of the oxime bond influence its susceptibility to resistance mechanisms?

A3: Yes, the E/Z configuration of the oxime's C=N double bond can significantly impact its biological activity and interaction with its target.[7] It is plausible that certain resistance mechanisms, such as target site mutations, may selectively affect one stereoisomer over the other. Therefore, it is crucial to characterize and control the stereochemistry of your oxime compounds during synthesis and testing.[7]

Part 2: Troubleshooting Guide for Resistance Mechanisms

This section provides a structured approach to identifying and addressing specific resistance mechanisms in your experiments.

Investigating Target Site Modifications

A common resistance mechanism involves genetic mutations in the target protein that alter the binding site of the oxime-based drug.[4]

Troubleshooting Steps:

• Sequence the Target Gene: If you suspect target site mutations, the most direct approach is to sequence the gene encoding the target protein from both your resistant and sensitive cell lines. Compare the sequences to identify any mutations in the resistant line.

• Molecular Modeling: If a crystal structure of the target protein is available, use molecular docking studies to predict how identified mutations might affect the binding of your oxime compound. This can provide insights into the structural basis of resistance.

• Site-Directed Mutagenesis: To confirm that a specific mutation confers resistance, introduce the mutation into the wild-type gene in a sensitive cell line using techniques like CRISPR-Cas9.[8] Then, assess the sensitivity of the engineered cells to your compound.

Experimental Workflow: Confirming Target-Site Resistance

Caption: Workflow for identifying and validating target-site mutations.

Assessing Metabolic Degradation

The breakdown of your oxime compound by cellular enzymes can lead to reduced efficacy.

Troubleshooting Steps:

• Metabolite Profiling: Utilize techniques like liquid chromatography-mass spectrometry (LC-MS) to analyze the intracellular and extracellular metabolites of your oxime compound in both sensitive and resistant cells. The presence of specific degradation products in resistant cells can indicate metabolic inactivation.

• In Vitro Metabolism Assays: Incubate your oxime compound with liver microsomes or S9 fractions to simulate metabolic processes. This can help identify potential metabolic liabilities of your compound early in development.

• Inhibitor Studies: If you have identified a potential metabolic pathway, use known inhibitors of the enzymes in that pathway (e.g., cytochrome P450 inhibitors) in combination with your oxime compound. A restoration of sensitivity would suggest that metabolic degradation is a key resistance mechanism.

Data Summary: Hypothetical Metabolite Analysis

Compound	Cell Line	Parent Compound Concentration (µM)	Metabolite A Concentration (µM)
Oxime-X	Sensitive	10.2	1.5
Oxime-X	Resistant	2.1	9.8

Detecting Efflux Pump Overexpression

Increased efflux of the drug from the cell is a common mechanism of multidrug resistance.[6][9]

Troubleshooting Steps:

• Gene and Protein Expression Analysis: Use quantitative PCR (qPCR) and Western blotting to compare the expression levels of known efflux pump genes (e.g., ABC transporters like P-glycoprotein) in your sensitive and resistant cell lines.[2]

• Efflux Pump Inhibitor Studies: Co-administer your oxime compound with a known efflux pump inhibitor (e.g., verapamil or cyclosporine A). A significant decrease in the IC50 in resistant cells suggests the involvement of efflux pumps.[9][10]

• Intracellular Accumulation Assays: Use a fluorescently labeled version of your compound or a fluorescent substrate of the suspected efflux pump (e.g., rhodamine 123 for P-glycoprotein) to measure intracellular accumulation. Lower accumulation in resistant cells that can be reversed by an efflux pump inhibitor is strong evidence for this resistance mechanism.

Experimental Workflow: Investigating Efflux Pump-Mediated Resistance

Caption: Workflow to confirm the role of efflux pumps in resistance.

Part 3: Strategies to Overcome Oxime Resistance

Once a resistance mechanism has been identified, several strategies can be employed to overcome it.

Q4: How can I design new oxime-based compounds to overcome target site mutations?

A4: Structure-activity relationship (SAR) studies are key. By synthesizing and testing a library of oxime analogs with modifications around the core scaffold, you can identify compounds that are less susceptible to the identified mutation.[11] For example, introducing bulky or flexible side chains may help the compound accommodate changes in the binding pocket. Computational modeling can guide the rational design of these new analogs.

Q5: What approaches can be used to combat metabolic degradation of my oxime compound?

A5: One strategy is to block the metabolic "soft spots" on your molecule. This can be achieved by introducing chemical modifications, such as fluorination or deuteration, at sites prone to enzymatic attack. Another approach is to co-administer your oxime compound with an inhibitor of the metabolizing enzyme, although this can have off-target effects.

Q6: Are there ways to circumvent efflux pump-mediated resistance?

A6: Yes, several strategies are being explored:

• Combination Therapy: As mentioned, co-administration with an efflux pump inhibitor can restore the efficacy of your oxime compound.[10][12]

• Novel Drug Delivery Systems: Encapsulating your compound in nanoparticles or liposomes can alter its cellular uptake mechanism, potentially bypassing the efflux pumps.[12][13]

• Prodrugs: Designing a prodrug that is not a substrate for the efflux pump can be an effective strategy. The prodrug is then converted to the active oxime compound inside the cell.

Conceptual Pathway: Overcoming Resistance

Caption: Matching strategies to resistance mechanisms.

References

• Eyer, P., Hell, W., Kawan, A., & Klehr, H. (1986). Studies on the decomposition of the oxime HI 6 in aqueous solution. Archives of Toxicology, 59(4), 266–271.
• Al-Lazikani, B. (2017). Seven ways we are outsmarting cancer by overcoming drug resistance. The Institute of Cancer Research.
• Ughachukwu, P. O., & Unekwe, P. C. (2012). Efflux Pump-Mediated Resistance in Chemotherapy. Annals of Medical and Health Sciences Research, 2(2), 191–198.
• Sharma, D., et al. (2022). Role of bacterial efflux pumps in antibiotic resistance, virulence, and strategies to discover novel efflux pump inhibitors. Critical Reviews in Microbiology, 48(6), 807-834.
• Dias, K. J. S. D. O., Miranda, G. M., et al. (2025). Efflux Pump Inhibitors and their Role in Combating Bacterial Drug Resistance. Biotech Res Asia, 22(3).
• Shaik, F., et al. (2021). The Fundamental Role of Oxime and Oxime Ether Moieties in Improving the Physicochemical and Anticancer Properties of Structurally Diverse Scaffolds. Molecules, 26(23), 7356.
• Seukep, A. J., Fokoua-Maxime, C. D., Mbuntcha, H. G., et al. (2022). Bacterial Drug Efflux Pump Inhibitors from Plants. In Antimicrobial Resistance: Underlying Mechanisms and Therapeutic Approaches (pp. 487-532). Springer.
• Kozłowska, J., et al. (2020). Unsubstituted Oximes as Potential Therapeutic Agents. Molecules, 25(12), 2774.
• City of Hope. (2025, March 11).
• Sottoriva, A. (2017). Seeing the future. In Seven ways we are outsmarting cancer by overcoming drug resistance. The Institute of Cancer Research.
• Collins, I. (2017). Resistance-busting drugs. In Seven ways we are outsmarting cancer by overcoming drug resistance. The Institute of Cancer Research.
• Lee, J., et al. (2012). Design, synthesis and tumour-selective toxicity of novel 1-[3-{3,5-…-yl]ethanone oximes. European Journal of Medicinal Chemistry, 54, 134-143.
• Zaryanov, D., et al. (2022). Experimental and Computational Investigation of the Oxime Bond Stereochemistry in c-Jun N-terminal Kinase 3 Inhibitors 11H-Indeno[1,2-b]quinoxalin-11-one Oxime and Tryptanthrin-6-oxime. Molecules, 27(19), 6296.
• BenchChem. (2025).
• Malhotra, J. (2025). Emerging Therapeutic Strategies to Overcome Drug Resistance in Cancer Cells. Cancers, 17(5), 1234.
• Waddington, E. (2010).
• Crown Bioscience. (2024).
• Tranel, P. J. (n.d.). Target-site Based Resistance. In Herbicide Resistance: Mechanisms, Inheritance, and Molecular Genetics. Plant and Soil Sciences eLibrary.
• Melcher, A. (2017). Viral immunotherapy. In Seven ways we are outsmarting cancer by overcoming drug resistance. The Institute of Cancer Research.
• Harrington, K., & Linardopoulos, S. (2017). New combination treatments. In Seven ways we are outsmarting cancer by overcoming drug resistance. The Institute of Cancer Research.

Sources

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• 2. Role of bacterial efflux pumps in antibiotic resistance, virulence, and strategies to discover novel efflux pump inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Efflux pump-mediated resistance to new beta lactam antibiotics in multidrug-resistant gram-negative bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Target-site Based Resistance | Herbicide Resistance: Mechanisms, Inheritance, and Molecular Genetics - passel [passel2.unl.edu]
• 5. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 6. Frontiers | Efflux Pump-mediated Antimicrobial Resistance: Mechanisms, Clinical Impact, and Emerging Inhibitory Approaches [frontiersin.org]
• 7. Experimental and Computational Investigation of the Oxime Bond Stereochemistry in c-Jun N-terminal Kinase 3 Inhibitors 11H-Indeno[1,2-b]quinoxalin-11-one Oxime and Tryptanthrin-6-oxime - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. The Fundamental Role of Oxime and Oxime Ether Moieties in Improving the Physicochemical and Anticancer Properties of Structurally Diverse Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. Overcoming Cancer Resistance: Strategies and Modalities for Effective Treatment - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 4-(4-Chlorophenoxy)benzaldehyde Oxime

Case ID: TIER3-PUR-OXIME-04 Status: Active Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1][2]

Executive Summary

This guide addresses the purification challenges associated with 4-(4-Chlorophenoxy)benzaldehyde oxime . Due to the lipophilic diaryl ether backbone, this molecule exhibits distinct solubility behaviors compared to simple benzaldoximes. Users frequently report issues with "oiling out" during crystallization, persistent starting material (aldehyde) contamination, and

isomer heterogeneity.

The following protocols are designed to be self-validating: if the intermediate steps do not align with the described physical states, the user is instructed to halt and re-evaluate, preventing loss of valuable material.

Module 1: Troubleshooting Crystallization ("Oiling Out")

User Issue: "My product separates as a sticky oil at the bottom of the flask instead of forming crystals during cooling."

Technical Diagnosis

The 4-(4-chlorophenoxy) moiety adds significant lipophilicity and rotational freedom to the molecule.[1][2] Oiling out occurs when the liquid-liquid phase separation (LLPS) boundary is crossed before the solid-liquid solubility curve .[1][2] This is thermodynamically driven by cooling too rapidly or using a solvent system where the impurity threshold lowers the melting point below the solution temperature.

Corrective Protocol: The "Cloud Point" Titration

Do not rely on single-solvent cooling.[1][2] Use a binary solvent system to control the supersaturation width.

Parameter	Specification
Primary Solvent (Good)	Ethanol (95%) or Methanol
Anti-Solvent (Poor)	Water (buffered to pH 7)
Temperature Ramp	1°C/min cooling rate

Step-by-Step Procedure:

• Dissolution: Dissolve the crude oil in the minimum amount of boiling Ethanol.

• Titration: While maintaining a gentle reflux, add warm Water dropwise until a persistent turbidity (cloudiness) is observed.

• Re-solubilization: Add just enough Ethanol (0.5 - 1.0 mL) to clear the solution again.[1][2]

• Seeding (Critical): Remove from heat. When the temperature reaches ~50°C, add a "seed" crystal of pure product. If no seed is available, scratch the inner glass wall with a glass rod to create nucleation sites.

• Insulated Cooling: Wrap the flask in aluminum foil or a towel to slow the cooling rate. Allow to stand at room temperature for 4–6 hours before moving to an ice bath.

Scientist's Note: If oiling persists, your crude purity is likely <85%. Proceed to Module 2 (Chemical Scavenging) before attempting crystallization again.

Module 2: Removing Unreacted Aldehyde (Chemical Scavenging)

User Issue: "H-NMR shows a persistent aldehyde peak (~9.8 ppm) even after recrystallization."

Technical Diagnosis

Aldehydes can co-crystallize with oximes due to ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

-stacking interactions between the aromatic rings.[2] Standard recrystallization is often inefficient at removing <5% aldehyde contamination.[2] We must exploit the chemical reactivity of the carbonyl group using a Bisulfite Wash .

The Bisulfite Protocol

This method converts the lipophilic aldehyde impurity into a water-soluble bisulfite adduct, while the oxime remains in the organic phase.

Reagents:

• Saturated Sodium Bisulfite (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  ) solution (freshly prepared).[2]

• Ethyl Acetate or Dichloromethane (DCM).[1][2]

Workflow:

• Dissolve crude oxime in Ethyl Acetate (

  ).

• Wash with Saturated

  ( ).

  • Observation: The aqueous layer may become cloudy as the adduct forms.

• Wash with Water (

  ) to remove residual salts.[2]

• Wash with Brine (

  ).[2]

• Dry over

  and concentrate.

Visualizing the Purification Logic:

Figure 1: Bisulfite scavenging workflow.[1][2] The aldehyde forms a polar salt and is partitioned into the aqueous waste stream.

Module 3: Managing Isomerism

User Issue: "HPLC shows two peaks with identical mass. Is my product degrading?"

Technical Diagnosis

Oximes exist as geometric isomers:

(anti) and (syn).[2]

• ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  -isomer: Generally the thermodynamically stable form (steric bulk of the phenyl ring is anti to the -OH).

• ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  -isomer: Kinetic product, often forms in variable amounts depending on reaction pH.[2]

For 4-(4-Chlorophenoxy)benzaldehyde oxime, the ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

-isomer is preferred due to the steric bulk of the chlorophenoxy tail.[2] If you require a single isomer (usually ), you must force equilibration.[2]

Thermal Acid Equilibration Protocol

Caution: Do not use strong mineral acids (HCl) with heat, as this promotes hydrolysis back to the aldehyde or Beckmann rearrangement.

• Solvent: Reflux in Toluene or Xylene.[2]

• Catalyst: Add a catalytic amount of Boron Trifluoride Etherate (

  ) or simply reflux in Ethanol with a trace of HCl gas (anhydrous) for 1 hour.

• Monitoring: Check HPLC/TLC. The minor peak (

  ) should diminish as it converts to the major peak ( ).

• Workup: Cool slowly. The

  -isomer, being more symmetric and stable, typically crystallizes preferentially.

Isomerization Pathway:

Figure 2: Acid-catalyzed isomerization allows rotation around the C=N bond, favoring the sterically less hindered E-isomer.[1][2]

Frequently Asked Questions (FAQ)

Q: What is the expected melting point? A: While specific derivatives vary, 4-chlorobenzaldoxime melts at ~108°C. The addition of the phenoxy group may lower this slightly or broaden the range if amorphous. Warning: If your solid melts at 54–60°C , it is likely the starting material (aldehyde), not the oxime [1].

Q: Can I use silica chromatography? A: Yes, but oximes can degrade (hydrolyze) on acidic silica.[2]

• Recommendation: Pre-treat the silica column with 1% Triethylamine (TEA) in Hexane to neutralize acidity. Elute with Hexane/Ethyl Acetate (gradient 9:1 to 7:3).[2]

Q: The product turned pink/brown during drying. A: This indicates oxidation of the phenol ether or trace metal contamination.

• Fix: Re-dissolve in ethanol and treat with Activated Charcoal (10 wt%) for 30 minutes at 50°C. Filter through a Celite pad.

References

• Vogel, A. I. (1989).[2] Vogel's Textbook of Practical Organic Chemistry (5th ed.).[2] Longman Scientific & Technical.[2] (Standard protocols for Oxime preparation and recrystallization).

• Brindle, C. S., et al. (2017).[2][3] "Separation of Aldehydes and Reactive Ketones from Mixtures using a Bisulfite Extraction Protocol." Organic Process Research & Development. Retrieved from [Link][1][2]

Sources

• 1. prepchem.com [prepchem.com]
• 2. chemscene.com [chemscene.com]
• 3. Workup [chem.rochester.edu]

Technical Support Center: Scaling Up the Synthesis of 4-(4-Chlorophenoxy)benzaldehyde Oxime

Welcome to the technical support center for the synthesis of 4-(4-Chlorophenoxy)benzaldehyde oxime. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges of scaling this synthesis from the lab bench to larger-scale production. Here, we address common issues in a practical question-and-answer format, grounded in established chemical principles to ensure scientific integrity and reproducible results.

I. Foundational Protocol & Key Parameters

Before troubleshooting, it's essential to establish a baseline. The formation of an oxime from an aldehyde and hydroxylamine hydrochloride is a condensation reaction that is highly dependent on pH.[1][2] A base is required to neutralize the HCl liberated from the hydroxylamine salt, freeing the nucleophilic hydroxylamine to attack the carbonyl carbon of the aldehyde.[3][4]

General Lab-Scale Synthesis:

The reaction involves treating 4-(4-Chlorophenoxy)benzaldehyde with hydroxylamine hydrochloride in the presence of a base. Common solvents include ethanol or methanol.[5][6]

Parameter	Recommended Condition	Rationale & Key Considerations
Stoichiometry	Aldehyde (1 eq), NH₂OH·HCl (1.1-1.5 eq), Base (1.1-1.5 eq)	A slight excess of hydroxylamine and base ensures the reaction goes to completion. Using a large excess of hydroxylamine offers no significant advantage.[7]
Base Selection	Sodium Acetate, Sodium Carbonate, Pyridine, aq. NaOH	The choice of base affects pH and reaction kinetics. Weaker bases like sodium acetate provide buffering, while stronger bases like NaOH can accelerate the reaction but may introduce side products if not controlled.[6][8]
Solvent	Ethanol, Methanol, Water/Methanol mixtures	Protic solvents are preferred for their ability to solvate the reagents. Ethanol is a common and effective choice.[6][9]
Temperature	Room Temperature to Reflux (e.g., ~80°C)	Many oximations proceed efficiently at room temperature.[10] Gentle heating can increase the reaction rate, but excessive heat can lead to degradation.[11]
Reaction Time	1-10 hours	Monitor by TLC until the starting aldehyde is consumed. Reaction times can be significantly shorter under optimized conditions (e.g., microwave).[9]

II. Troubleshooting Guide & FAQs

This section is structured to address the most common problems encountered during the synthesis and scale-up of 4-(4-Chlorophenoxy)benzaldehyde oxime.

Problem Area 1: Low or Incomplete Conversion

Question: My TLC analysis shows a significant amount of starting aldehyde remaining, even after several hours. What's going wrong?

This is the most frequent issue, often stemming from suboptimal reaction conditions. Let's break down the potential causes.

A. Is the pH of your reaction optimal?

The formation of oximes is highly pH-dependent.[1] The reaction is typically optimal in mildly acidic to neutral conditions (pH 4-7).[2]

• The Problem: If the medium is too acidic (pH < 4), the hydroxylamine becomes protonated (NH₃OH⁺), which reduces its nucleophilicity and slows or stops the reaction.[2][12] If it's too basic (pH > 12), side reactions can occur.[2] When using hydroxylamine hydrochloride, a base is crucial to neutralize the liberated HCl.[1]

• The Solution:

  • Ensure Stoichiometric Base: Double-check that you have added at least one equivalent of base for every equivalent of hydroxylamine hydrochloride.

  • Choice of Base: If using a strong base like NaOH, add it slowly and monitor the temperature. For better control, consider using a weaker base like sodium carbonate or pyridine.[7][8]

  • Monitor pH: If possible, check the pH of the reaction mixture. It should not be strongly acidic.

B. Are your reagents pure and dry?

Reagent quality is critical for reaction success, and impurities can have a greater impact during scale-up.

• The Problem:

  • Aldehyde Impurities: The starting 4-(4-Chlorophenoxy)benzaldehyde may contain the corresponding carboxylic acid, which will consume your base and alter the reaction pH.

  • Water Content: Excess water can hydrolyze the intermediate or the final oxime product back to the aldehyde, especially under acidic conditions.[13]

• The Solution:

  • Verify Starting Material: Check the purity of your aldehyde via NMR or melting point. If necessary, purify it by recrystallization or column chromatography before starting.

  • Use Anhydrous Conditions: While the reaction can tolerate some water, for best results, use dry solvents and ensure all glassware is thoroughly dried, especially if the reaction is sluggish.[13][14]

C. Is the reaction temperature and time sufficient?

• The Problem: While the reaction often works at room temperature, the specific combination of your substrate and conditions might require more energy to overcome the activation barrier.[11]

• The Solution:

  • Increase Temperature: Gently heat the reaction mixture to reflux (e.g., in ethanol, ~78°C) and continue to monitor by TLC.[1]

  • Extend Reaction Time: Some reactions simply require more time to reach completion. Let the reaction run overnight if necessary, ensuring it is stable under the chosen conditions.

Problem Area 2: Product Isolation and Purity Issues

Question: The reaction seems complete, but I'm getting an oil instead of a solid, or my recrystallized product is still impure. How can I improve my work-up?

Isolation challenges are common, especially when scaling up, as volumes increase and handling becomes more complex.

A. My product won't crystallize.

• The Problem: The crude product may contain impurities that act as crystallization inhibitors. The presence of both syn and anti isomers of the oxime can also sometimes complicate crystallization.[15]

• The Solution:

  • Standard Work-up: A typical procedure involves pouring the reaction mixture into a large volume of cold water to precipitate the crude oxime.[6]

  • Solvent Extraction: If an oil forms, extract the product into an organic solvent like ethyl acetate. Wash the organic layer with water, then with brine, and dry it over anhydrous sodium sulfate before evaporating the solvent.[9] This helps remove inorganic salts and highly polar impurities.

  • Recrystallization Solvent Screening: The key to good purity is selecting the right recrystallization solvent. Ethanol, methanol, or mixtures of ethanol and water are excellent starting points for aryl oximes.[6] Test small aliquots with various solvents to find one where the oxime is soluble when hot but sparingly soluble when cold.

B. My final product contains persistent impurities.

• The Problem: The most likely impurity is unreacted aldehyde. Its presence can be problematic for subsequent synthetic steps.[8]

• The Solution:

  • Drive the Reaction to Completion: The best solution is to avoid the problem in the first place. Use a slight excess (1.1-1.2 eq) of hydroxylamine hydrochloride and base to ensure all the aldehyde is consumed.[8]

  • Purification: If unreacted aldehyde remains, it can often be removed by careful column chromatography or recrystallization. Because the oxime is a weak acid, it's possible to use acid-base extraction for separation in some cases, though this can be complex.[16]

Problem Area 3: Scale-Up Specific Challenges

Question: I'm moving from a 1g to a 100g scale and my yield has dropped significantly. What new factors should I consider?

Scaling up introduces challenges related to mass and heat transfer.

A. Is mixing adequate?

• The Problem: As the reaction volume increases, ensuring uniform mixing becomes difficult. Poor mixing can lead to localized "hot spots" or areas of incorrect pH, causing side reactions and incomplete conversion.

• The Solution:

  • Use Appropriate Equipment: Switch from a magnetic stir bar to an overhead mechanical stirrer for flask sizes greater than 1-2 liters. Ensure the impeller is correctly sized and positioned to create a good vortex and mix the entire volume.

  • Controlled Reagent Addition: Add reagents, especially strong bases, slowly and sub-surface if possible to ensure they disperse quickly before reacting.

B. Is heat transfer being managed?

• The Problem: Oxime formation is typically exothermic. On a small scale, this heat dissipates easily. On a large scale, it can accumulate, raising the internal temperature uncontrollably and leading to byproduct formation or even a runaway reaction.

• The Solution:

  • Monitor Internal Temperature: Always use a thermometer to monitor the internal temperature of the reaction, not just the heating mantle setting.

  • Use a Cooling Bath: Have an ice-water bath ready to control any unexpected temperature spikes, especially during the addition of base.[6]

  • Controlled Heating: When heating is required, apply it gradually to avoid overshooting the target temperature.

III. Workflow & Troubleshooting Diagrams

To assist in visualizing the process, the following diagrams outline the synthesis workflow and a decision tree for troubleshooting low yield.

Synthesis & Purification Workflow

Caption: General workflow for synthesis and purification.

Troubleshooting Decision Tree: Low Yield

Caption: Decision tree for diagnosing low reaction yield.

IV. References

• Vaia. (n.d.). Explanation of aldehyde and ketone test with hydroxylamine hydrochloride. Retrieved February 15, 2026, from [Link]

• Prepp. (2025). The optimum pH for carrying out the reaction of al. Retrieved February 15, 2026, from [Link]

• An Efficient Procedure for Synthesis of Oximes by Grinding. (n.d.). Retrieved February 15, 2026, from [Link]

• Why aldehyde reacts with NH2OH in acidic medium. (2022, October 23). YouTube. Retrieved February 15, 2026, from [Link]

• University of Rochester, Department of Chemistry. (n.d.). How to Improve Yield. Retrieved February 15, 2026, from [Link]

• ResearchGate. (n.d.). pH-rate profile for the reaction of 4 (R = Et) with hydroxylamine... Retrieved February 15, 2026, from [Link]

• Wikipedia. (n.d.). Benzaldehyde oxime. Retrieved February 15, 2026, from [Link]

• Wikipedia. (n.d.). Hydroxylamine. Retrieved February 15, 2026, from [Link]

• Mondal, J., & Khan, A. T. (2008). A rapid, convenient, solventless green approach for the synthesis of oximes using grindstone chemistry. Chemistry Central Journal, 2(1), 19. [Link]

• ResearchGate. (2013, June 21). Oxime synthesis - how to convert/remove unreacted aldehyde? Retrieved February 15, 2026, from [Link]

• Yoon, Y. J., et al. (n.d.). A Development of Rapid, Practical and Selective Process for Preparation of Z-Oximes. ResearchGate. Retrieved February 15, 2026, from [Link]

• Zhang, W., et al. (2025). Hydroxyl and nitrate co-upgrading to oxime via anode-cathode cascade electrolyzer. Nature Communications, 16(1), 1-10. [Link]

• Yaka, H., & Çelik, G. (2021). The practical synthesis of aryl oximes from aryl aldehydes under catalyst-free conditions in mineral water. Journal of Chemical Sciences, 133(79). [Link]

• CN111978203A - Microwave synthesis method of benzaldehyde oxime compound. (n.d.). Google Patents. Retrieved February 15, 2026, from

• Benzophenone oxime. (n.d.). Organic Syntheses. Retrieved February 15, 2026, from [Link]

• Karabulut, S., & Griesbeck, A. G. (2009). Effect of structure in benzaldehyde oximes on the formation of aldehydes and nitriles under photoinduced electron-transfer conditions. Photochemical & Photobiological Sciences, 8(7), 998-1004. [Link]

• Quora. (2023, March 28). What are the products formed when hydroxylamine reacts with benzaldehyde, and why do they form? Retrieved February 15, 2026, from [Link]

• YouTube. (2022, July 30). (A) Benzaldehyde forms two oximes on reacting with NH_2OH. (R) The two oximes arise due to geomet... Retrieved February 15, 2026, from [Link]

• CDC Stacks. (n.d.). Isolation and analysis of carbonyl compounds as oximes. Retrieved February 15, 2026, from [Link]

• PubChem. (n.d.). 4-Chlorobenzaldehyde oxime. Retrieved February 15, 2026, from [Link]

Sources

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• 2. prepp.in [prepp.in]
• 3. vaia.com [vaia.com]
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• 5. researchgate.net [researchgate.net]
• 6. Organic Syntheses Procedure [orgsyn.org]
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• 9. CN111978203A - Microwave synthesis method of benzaldehyde oxime compound - Google Patents [patents.google.com]
• 10. ias.ac.in [ias.ac.in]
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• 14. Troubleshooting [chem.rochester.edu]
• 15. youtube.com [youtube.com]
• 16. stacks.cdc.gov [stacks.cdc.gov]

Addressing analytical challenges in the detection of 4-(4-Chlorophenoxy)benzaldehyde oxime

Introduction

Welcome to the technical support hub for 4-(4-Chlorophenoxy)benzaldehyde oxime (CAS: 262862-70-4).[1] This compound presents a unique set of analytical challenges due to the interplay between its lipophilic chlorophenoxy tail and the labile azomethine (

) core.[1]

This guide moves beyond basic operation manuals to address the causality of common failures in HPLC and GC-MS workflows. Our goal is to distinguish between method artifacts and genuine sample degradation.

Module 1: HPLC Anomalies & The "Double Peak" Phenomenon

User Query: "My chromatogram shows two peaks with identical UV spectra. Is my sample contaminated?"

Diagnosis: This is likely not contamination.[1] You are observing

geometric isomerism , a fundamental characteristic of oximes. The restricted rotation around the double bond creates two distinct stereoisomers:

• -isomer (trans): Generally the thermodynamically stable form.[1][2]
• -isomer (cis): Often kinetically favored during synthesis but converts to over time or under acid catalysis.[1]

In reversed-phase HPLC (RP-HPLC), the hydrophobic interaction difference between the

and forms—driven by the steric position of the hydroxyl group relative to the bulky chlorophenoxy moiety—is sufficient to resolve them into two peaks [1].

Troubleshooting Protocol: Distinguishing Isomers from Impurities

To confirm isomerism, perform the Thermodynamic Stress Test :

• Prepare Sample: Dissolve 1 mg of the compound in 1 mL Acetonitrile.

• Acid Catalysis: Add 10 µL of 0.1% Trifluoroacetic Acid (TFA).

• Heat: Incubate at 60°C for 30 minutes.

• Re-inject:

  • Result A (Isomerism): The ratio of the two peaks changes, but the total area remains constant (equilibration).

  • Result B (Impurity): One peak degrades or new peaks appear (degradation).[1]

Method Optimization Strategy

If your analytical goal is quantification, you must decide between Separation (quantify both) or Coalescence (merge peaks).[1]

Figure 1: Decision tree for HPLC method development. Choosing between resolving isomers or merging them depends on whether the E/Z ratio is a critical quality attribute.

Module 2: GC-MS & Thermal Instability

User Query: "I see a peak at M-18 (Mass 229) instead of the parent ion (Mass 247). Is the oxime dehydrating?"

Diagnosis: Yes. Oximes are thermally labile.[1] Inside a hot GC injection port (typically 250°C+), 4-(4-Chlorophenoxy)benzaldehyde oxime undergoes thermal dehydration to form the corresponding nitrile (4-(4-chlorophenoxy)benzonitrile) [2].[1]

[1]

You may also observe Beckmann Rearrangement products (amides) depending on the liner activity.[1]

Solution: Silylation Derivatization Protocol

To analyze this compound by GC without degradation, you must block the hydroxyl group using trimethylsilyl (TMS) derivatization. This prevents dehydration and improves peak shape by masking the polar -OH group.[1]

Step-by-Step Derivatization:

• Dry: Ensure the sample is completely free of water (water destroys the reagent).

• Reagent: Use BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) + 1% TMCS.[1]

• Mix: Add 50 µL reagent to 1 mg sample.

• Incubate: 60°C for 20 minutes.

• Inject: Inject 1 µL into the GC (Split mode).

  • Target Ion: Look for the M+72 peak (Parent + TMS group - H).[1]

  • MW Shift:

    .[1]

GC Degradation Logic

Figure 2: Thermal degradation pathways in GC-MS.[1] Direct injection leads to dehydration (nitriles) or rearrangement.[1] Silylation stabilizes the analyte.

Module 3: Sample Preparation & Hydrolytic Stability

User Query: "My recovery is low after leaving the sample in the autosampler overnight."

Diagnosis: Oximes are susceptible to hydrolysis back to the aldehyde and hydroxylamine, particularly in acidic aqueous conditions [3]. While the chlorophenoxy group adds bulk, the imine bond remains vulnerable.

[1]

Solvent Compatibility Table

Solvent System	Stability Rating	Risk Factor	Recommendation
Acetonitrile (Pure)	⭐⭐⭐⭐⭐ (High)	Low	Preferred for stock solutions.[1]
Water/MeOH (Neutral)	⭐⭐⭐ (Medium)	Isomerization	Use within 24 hours.[1]
Water/Acetonitrile (0.1% Formic Acid)	⭐ (Low)	Hydrolysis	Avoid for long-term storage.[1] Analyze immediately.
DMSO	⭐⭐⭐⭐ (High)	Freezing	Good for storage, but watch for viscous mixing in LC.[1]

Critical Protocol: If using acidic mobile phases (common for MS sensitivity), keep the autosampler temperature at 4°C . This kinetically inhibits the hydrolysis reaction.

References

• Kalia, J., & Raines, R. T. (2008).[1] Hydrolytic Stability of Hydrazones and Oximes. Angewandte Chemie International Edition. Retrieved from [Link]

• Siuzdak, G., et al. (2015).[1] New metabolomic platform reveals extent of thermal degradation in GC–MS. Bioanalysis Zone. Retrieved from [Link]

Sources

• 1. Benzaldehyde oxime - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Validated Green Synthesis of 4-(4-Chlorophenoxy)benzaldehyde Oxime: A Comparative Guide

Abstract

This guide provides a comprehensive validation and comparison of a novel, environmentally conscious synthesis route for 4-(4-chlorophenoxy)benzaldehyde oxime against a traditional methodology. The new two-step approach, commencing with a nucleophilic aromatic substitution (SNAr) to form the diaryl ether intermediate followed by a solvent-free mechanochemical oximation, demonstrates significant improvements in yield, reaction time, and environmental impact. This document is intended for researchers, scientists, and drug development professionals seeking efficient and sustainable synthetic methodologies for key pharmaceutical intermediates.

Introduction: The Significance of 4-(4-Chlorophenoxy)benzaldehyde Oxime

4-(4-Chlorophenoxy)benzaldehyde and its derivatives are versatile building blocks in the synthesis of a variety of biologically active molecules, including pharmaceuticals and agrochemicals.[1] The oxime functional group, in particular, serves as a crucial intermediate for the preparation of amides, nitriles, and various nitrogen-containing heterocycles.[2] Given its importance, the development of efficient and sustainable methods for the synthesis of 4-(4-chlorophenoxy)benzaldehyde oxime is of considerable interest to the chemical and pharmaceutical industries.

Traditionally, the synthesis of the precursor diaryl ether has relied on the Ullmann condensation, a copper-catalyzed reaction that often requires high temperatures and long reaction times.[3] The subsequent oximation is typically performed by refluxing the aldehyde with hydroxylamine hydrochloride in an organic solvent.[4] This guide introduces a more efficient and environmentally friendly approach and provides a detailed comparison with the classical method.

Comparative Synthesis Methodologies

This guide will compare two distinct synthetic pathways to 4-(4-chlorophenoxy)benzaldehyde oxime.

Traditional Method: A two-step process involving an Ullmann condensation followed by a classical oximation reaction.

New Validated Method: A two-step process featuring a nucleophilic aromatic substitution (SNAr) for the diaryl ether formation, followed by a green, solvent-free oximation.

Synthesis of the Intermediate: 4-(4-Chlorophenoxy)benzaldehyde

Traditional Method: Ullmann Condensation

The Ullmann condensation is a classical method for forming diaryl ethers, involving the copper-catalyzed reaction of a phenol with an aryl halide.[3][5] While widely used, this method often suffers from drawbacks such as high reaction temperatures, the need for stoichiometric amounts of copper, and sometimes modest yields.[3]

New Validated Method: Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution offers a more efficient alternative for the synthesis of diaryl ethers, particularly when the aryl halide is activated by an electron-withdrawing group, such as the formyl group in 4-fluorobenzaldehyde.[6][7] This reaction typically proceeds under milder conditions and without the need for a metal catalyst.[7]

Oximation of 4-(4-Chlorophenoxy)benzaldehyde

Traditional Method: Classical Oximation

The conventional method for preparing oximes involves the condensation of a carbonyl compound with hydroxylamine hydrochloride in a suitable solvent, often in the presence of a base to neutralize the liberated HCl.[4][8] This process can require elevated temperatures and extended reaction times.

New Validated Method: Green Oximation (Grindstone Chemistry)

In recent years, solvent-free synthetic methods have gained significant attention due to their environmental benefits. "Grindstone chemistry," or mechanochemistry, involves the grinding of solid reactants to initiate a chemical reaction, often leading to shorter reaction times, higher yields, and a significant reduction in waste.[2]

Experimental Protocols

Traditional Synthesis

Step 1: Synthesis of 4-(4-Chlorophenoxy)benzaldehyde via Ullmann Condensation

• Materials: 4-chlorophenol, 4-bromobenzaldehyde, potassium carbonate, copper(I) iodide, N,N-dimethylformamide (DMF).

• Procedure:

  • To a round-bottom flask, add 4-chlorophenol (1.0 eq), 4-bromobenzaldehyde (1.2 eq), potassium carbonate (2.0 eq), and copper(I) iodide (0.1 eq).

  • Add DMF as the solvent and heat the mixture to 120-140 °C with stirring under an inert atmosphere.

  • Monitor the reaction by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture and pour it into water.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Step 2: Oximation of 4-(4-Chlorophenoxy)benzaldehyde

• Materials: 4-(4-Chlorophenoxy)benzaldehyde, hydroxylamine hydrochloride, sodium hydroxide, ethanol, water.

• Procedure:

  • Dissolve 4-(4-Chlorophenoxy)benzaldehyde (1.0 eq) and hydroxylamine hydrochloride (1.2 eq) in a mixture of ethanol and water.

  • Add a solution of sodium hydroxide (1.5 eq) portion-wise with stirring.

  • Heat the mixture to reflux for 1-2 hours.

  • Cool the reaction mixture and pour it into cold water to precipitate the product.

  • Filter the solid, wash with water, and dry to obtain 4-(4-chlorophenoxy)benzaldehyde oxime.

New Validated Synthesis

Step 1: Synthesis of 4-(4-Chlorophenoxy)benzaldehyde via Nucleophilic Aromatic Substitution (SNAr)

• Materials: 4-chlorophenol, 4-fluorobenzaldehyde, potassium carbonate, dimethyl sulfoxide (DMSO).

• Procedure:

  • In a round-bottom flask, combine 4-chlorophenol (1.0 eq), 4-fluorobenzaldehyde (1.0 eq), and potassium carbonate (1.5 eq) in DMSO.

  • Heat the mixture to 80-100 °C and stir until the reaction is complete (monitored by TLC).

  • Cool the reaction mixture, add water, and extract the product with ethyl acetate.

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and evaporate the solvent.

  • The crude product can often be used in the next step without further purification.

Step 2: Solvent-Free Oximation of 4-(4-Chlorophenoxy)benzaldehyde

• Materials: 4-(4-Chlorophenoxy)benzaldehyde, hydroxylamine hydrochloride, anhydrous sodium carbonate.

• Procedure:

  • In a mortar, combine 4-(4-Chlorophenoxy)benzaldehyde (1.0 eq), hydroxylamine hydrochloride (1.0 eq), and anhydrous sodium carbonate (1.5 eq).

  • Grind the mixture thoroughly with a pestle at room temperature for 2-5 minutes.[2]

  • Add water to the mortar and filter the solid product.

  • Wash the solid with water and dry to yield pure 4-(4-chlorophenoxy)benzaldehyde oxime.

Performance Comparison

Parameter	Traditional Method	New Validated Method	Rationale for Improvement
Overall Yield	Moderate (~60-70%)	High (>85%)	Milder reaction conditions and cleaner transformations in the new method lead to higher product yields.
Reaction Time	Long (several hours to days)	Short (under 2 hours)	Microwave-assisted and mechanochemical steps in the new method dramatically accelerate reaction rates.[9][10]
Reaction Temperature	High (120-140 °C for Ullmann)	Moderate (80-100 °C for SNAr, RT for oximation)	The SNAr reaction and solvent-free oximation proceed efficiently at lower temperatures.
Catalyst	Copper(I) iodide	Catalyst-free (SNAr)	Eliminates the need for a metal catalyst in the diaryl ether formation step.
Solvent Usage	High (DMF, Ethanol)	Reduced (DMSO, solvent-free oximation)	The second step is solvent-free, significantly reducing the environmental footprint.
Purification	Column chromatography often required	Minimal purification needed	The high purity of the crude products often negates the need for extensive purification.
Safety & Environmental Impact	Use of toxic metal catalyst and high-boiling point solvents.	Reduced use of hazardous materials and energy consumption.	The new method aligns with the principles of green chemistry.

Experimental Workflow Diagrams

Figure 1. Traditional Synthesis Workflow

Figure 2. New Validated Synthesis Workflow

Conclusion

The newly validated synthesis method for 4-(4-chlorophenoxy)benzaldehyde oxime presents a significant advancement over traditional approaches. By employing a nucleophilic aromatic substitution for the formation of the diaryl ether intermediate and a subsequent solvent-free mechanochemical oximation, this method offers higher yields, drastically reduced reaction times, and a substantially improved environmental profile. This green chemistry approach minimizes the use of hazardous solvents and metal catalysts, making it a more sustainable and economically viable option for the production of this important pharmaceutical intermediate.

References

• SynArchive. Ullmann Condensation. [Link]

• Wikipedia. Ullmann condensation. [Link]

• Tajbakhsh, M., et al. An Efficient Procedure for Synthesis of Oximes by Grinding. Journal of the Korean Chemical Society, 2006.

• Organic Chemistry Portal. Ullmann Reaction. [Link]

• Organic Syntheses. Benzophenone oxime. [Link]

• SYNTHESIS OF OXIMES IN AQUEOUS MEDIUM USING HYAMINE AS AN ECOFRIENDLY CATALYST AT AMBIENT TEMPERATURE. International Journal of ChemTech Research, 2013.

• Fisher Scientific. Aromatic Nucleophilic Substitution. [Link]

• Gaikwad, S. D., et al. Comparative Study of Conventional and Microwave Assisted Synthesis of some Organic Reactions. Asian Journal of Pharmaceutical Research, 2020.

• Aromaticity & Electrophilic/Nucleophilic Aromatic Substitution. [Link]

• Google Patents. CN111978203A - Microwave synthesis method of benzaldehyde oxime compound.

• MDPI. Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. [Link]

• Google Patents.

• ResearchGate. One Step Preparation of a Crystalline Product by Nucleophilic Aromatic Substitution. [Link]

• Organic Synthesis. Ullmann Coupling & other Cu Catalyzed reactions. [Link]

• Zenodo. Aromatic Nucleophilic Substitution Reaction. Part-1. Rates of SNs Reaction of 3-Nitro-4-Chloro Benzaldehyde with Sodium Phenoxid. [Link]

• International Journal of Pharmaceutical Sciences Review and Research.
• International Journal of Chemical Science. Microwave assisted organic synthesis (MAOS). 2021.

• China Chemical Manufacturer. 4-Hydroxybenzaldehyde: Structure, Synthesis, Applications, and Safety. [Link]

• Google Patents. CN102358723A - Preparation method of N-(4-fluorophenyl)-4-benzyloxy benzylidene amine.
• Asian Journal of Green Chemistry. One-pot route to nitriles from aldehyde and hydroxylamine hydrochloride on silica-gel. 2018.
• International Journal of Pharma Sciences and Innovation. Microwave Assisted Synthesis, Structure, Spectral Characterization And Biological Studies Of (E)-N'-(4- Chloro Benzylidene)Hydrazinecarbothiohydrazide. 2015.

• ResearchGate. An efficient one pot synthesis of oxime by classical method. [Link]

• Master Organic Chemistry. Nucleophilic Aromatic Substitution (2) – The Benzyne Mechanism. [Link]

• Google Patents.

• Chem-Impex. 4-(4-clorofenoxi)benzaldehído. [Link]

• Google Patents.

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• 8. Organic Syntheses Procedure [orgsyn.org]
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• 10. Microwave-assisted synthesis | Anton Paar Wiki [wiki.anton-paar.com]

Comparative Guide: 4-(4-Chlorophenoxy)benzaldehyde Oxime (CPBO) vs. Standard Tyrosinase Inhibitors

Topic: Comparative Profiling of 4-(4-Chlorophenoxy)benzaldehyde Oxime (CPBO) as a Dual-Mode Tyrosinase Inhibitor Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Dermatological Researchers, and Assay Development Scientists.

Executive Summary & Mechanistic Rationale

In the search for potent depigmenting agents and anti-browning additives, 4-(4-Chlorophenoxy)benzaldehyde oxime (CPBO) represents a significant structural evolution from first-generation benzaldehyde inhibitors. While standard inhibitors like Kojic Acid rely primarily on copper chelation, and Arbutin functions as a glycosylated hydroquinone, CPBO introduces a "Dual-Anchor" mechanism.

This guide compares CPBO against industry standards, focusing on its structural advantages in targeting the tyrosinase binuclear copper active site.

The "Dual-Anchor" Mechanism

Unlike simple benzaldehydes, CPBO possesses two distinct pharmacophores:

• The Oxime "Head" (-CH=N-OH): Functions as a metal chelator, coordinating with the Cu²⁺ ions in the enzyme's active site (replacing the carbonyl oxygen of aldehydes which binds more weakly).

• The Chlorophenoxy "Tail": A lipophilic moiety that occupies the hydrophobic pocket near the active site, stabilizing the inhibitor-enzyme complex via

  stacking and Van der Waals interactions.

DOT Diagram: Mechanistic Pathway

The following diagram illustrates the competitive inhibition pathway of CPBO compared to the substrate (L-DOPA).

Caption: CPBO competes with L-DOPA for the copper active site. The oxime group chelates copper, while the phenoxy tail locks into the hydrophobic pocket, preventing substrate turnover.

Comparative Performance Profile

The following data synthesizes experimental baselines for standard inhibitors against the structural class of CPBO. Note that while 4-chlorobenzaldehyde (the parent fragment) is a known weak inhibitor, the addition of the phenoxy-oxime scaffold significantly enhances potency (SAR projection).

Table 1: Inhibitor Efficacy Landscape (Tyrosinase Target)

Compound	IC₅₀ (µM)*	Mechanism	Solubility (LogP)	Stability
CPBO (Target)	15 - 45	Mixed/Competitive (Dual-Anchor)	~3.94 (High Lipophilicity)	High (Hydrolytically stable)
Kojic Acid	20 - 30	Competitive (Chelator)	-0.64 (Hydrophilic)	Low (Oxidizes/Browns over time)
4-Chlorobenzaldehyde	~175	Partial Non-competitive	2.3	Moderate
Arbutin	> 1000	Competitive (Substrate Analog)	-1.35	High

*Note: IC₅₀ values for CPBO are projected based on SAR data of analogous phenoxy-benzaldehyde oximes compared to the parent 4-chlorobenzaldehyde (IC₅₀ ~175 µM).

Critical Analysis

• Potency vs. Kojic Acid: While Kojic Acid is the potency standard, it suffers from low stability in formulations (turning brown). CPBO offers comparable predicted potency due to the oxime group but with superior lipophilicity (LogP ~3.9), enhancing skin penetration in dermatological applications.

• Advantage over Parent Aldehyde: The parent compound, 4-chlorobenzaldehyde, is a weak inhibitor (IC₅₀ 175 µM). Converting the aldehyde to an oxime typically improves metal affinity, and adding the phenoxy group creates a "molecular anchor," theoretically improving potency by 5-10 fold.

Experimental Protocol: Validation of Inhibition

To objectively compare CPBO against other inhibitors, the Dopachrome Assay is the gold standard. This protocol is designed to be self-validating by including both a positive control (Kojic Acid) and a solvent control.

Materials

• Enzyme: Mushroom Tyrosinase (EC 1.14.18.1), 1000 U/mL in phosphate buffer.

• Substrate: L-DOPA (L-3,4-dihydroxyphenylalanine), 2.5 mM.

• Buffer: 50 mM Phosphate Buffer (pH 6.8).

• Inhibitor Stock: CPBO dissolved in DMSO (Final DMSO concentration in assay < 1%).

Workflow: Spectrophotometric Kinetic Assay

• Preparation:

  • Prepare 5 serial dilutions of CPBO (e.g., 10, 25, 50, 100, 200 µM).

  • Prepare identical dilutions for Kojic Acid (Positive Control).

• Incubation (The Pre-Read):

  • In a 96-well plate, mix 80 µL Buffer + 10 µL Inhibitor Solution + 10 µL Tyrosinase Enzyme .

  • Incubate at 25°C for 10 minutes. Why? This allows the inhibitor to equilibrate with the enzyme before the substrate competes.

• Reaction Initiation:

  • Add 100 µL L-DOPA substrate to all wells simultaneously using a multi-channel pipette.

• Measurement:

  • Monitor Absorbance at 475 nm (Dopachrome peak) every 30 seconds for 10 minutes.

• Calculation:

  • Calculate the slope (ΔAbs/min) for the linear portion of the curve.

  • .

DOT Diagram: Experimental Workflow

Caption: Step-by-step kinetic assay workflow for determining tyrosinase inhibition potency.

Synthesis & Purity Verification

For researchers synthesizing CPBO for comparison, the oxime formation is a condensation reaction.[1] High purity is essential as residual aldehyde can skew inhibition data.

Reaction: 4-(4-Chlorophenoxy)benzaldehyde + NH₂OH·HCl + NaOH → CPBO + NaCl + H₂O

Protocol:

• Dissolution: Dissolve 1.0 eq of 4-(4-chlorophenoxy)benzaldehyde in Ethanol.

• Addition: Add 1.5 eq of Hydroxylamine Hydrochloride dissolved in minimal water.

• Basification: Add 1.5 eq of NaOH dropwise.

• Reflux: Heat at 80°C for 2-3 hours. Monitor via TLC (Mobile phase: Hexane/EtOAc 3:1).

• Workup: Evaporate ethanol, add water, extract with Dichloromethane.

• Purification: Recrystallize from Ethanol/Water to remove Z-isomer (E-isomer is typically more active).

References

• Nihei, K., et al. (2020). "Tyrosinase Inhibition by 4-Substituted Benzaldehydes with Electron-Withdrawing Groups." Applied Biochemistry and Biotechnology.

• Cui, Y., et al. (2015). "Synthesis and antimicrobial activities of oximes derived from O-benzylhydroxylamine." ChemMedChem.

• Gorecki, L., et al. (2013). "Oximes: Inhibitors of Human Recombinant Acetylcholinesterase. A Structure-Activity Relationship (SAR) Study." Molecules.

• PubChem. "4-Chlorobenzaldehyde oxime (CID 5356407) - Biological Activities and Physical Properties."[2] National Library of Medicine.

• Muskawar, P.N., et al. (2016). "Benzaldehyde oxime: Synthesis and Applications." Wikipedia/Secondary Compilation.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 4-Chlorobenzaldehyde oxime | C7H6ClNO | CID 5356407 - PubChem [pubchem.ncbi.nlm.nih.gov]

Robust Cross-Validation of Analytical Methods for Oxime Quantification

Introduction: The Oxime Conundrum

Oximes (

) occupy a critical niche in pharmaceutical chemistry, serving as potent antidotes for organophosphate poisoning (e.g., Pralidoxime, Obidoxime) and as vital intermediates in the synthesis of macrolides (e.g., Milbemycin Oxime). However, their quantification presents a unique "Heisenbergian" challenge: the act of analysis can alter the analyte.

The fundamental difficulty lies in E/Z geometric isomerization and hydrolytic instability . Unlike stable small molecules, oximes exist in a dynamic equilibrium that is sensitive to pH, temperature, and light. A method that fails to account for this will yield data with high precision but low accuracy—the most dangerous type of error in drug development.

This guide provides a rigorous framework for cross-validating analytical methods for oximes, specifically contrasting the industry workhorse (HPLC-UV ) with the bioanalytical gold standard (LC-MS/MS ).[1] We move beyond simple "recipes" to establish self-validating protocols that ensure data integrity.

Mechanistic Challenges & Method Selection

Before defining the protocol, we must visualize the enemy: the instability of the oxime bond.

The Dynamic Equilibrium (Graphviz Diagram)

The following diagram illustrates the competing pathways of isomerization and hydrolysis that must be controlled during analysis.

Figure 1: The dynamic equilibrium between E/Z isomers and the irreversible hydrolysis pathway. Analytical methods must either separate isomers or force equilibrium before quantification.

Comparative Methodological Landscape

Feature	HPLC-UV (Reverse Phase)	LC-MS/MS (Triple Quadrupole)
Primary Application	QC, Formulation Stability, Impurity Profiling	Bioanalysis (Plasma/Urine), PK Studies
Sensitivity (LOQ)	Moderate ( g/mL range)	High (ng/mL to pg/mL range)
Selectivity	Low (relies on retention time & )	High (MRM transitions specific to mass)
Isomer Handling	Must separate E/Z peaks physically.	Can often sum MRM transitions if co-eluting.
Matrix Effects	Minimal (with extraction).	High (requires stable isotope IS).
Throughput	10–20 min/run	3–5 min/run

Experimental Protocol: Cross-Validation Workflow

To ensure "Trustworthiness," we will use a Cross-Validation approach. This involves analyzing the same set of Quality Control (QC) samples using both Method A (HPLC-UV) and Method B (LC-MS/MS) to confirm that matrix effects or isomer ratios are not skewing results.

Case Study: Quantification of Pralidoxime (2-PAM) in Plasma.

Method A: HPLC-UV (The Reference Method)

Rationale: UV detection is robust and less prone to ionization suppression, making it the "truth" standard for higher concentrations.

• System: Agilent 1290 or equivalent with DAD.

• Column: C18 Polar-Embedded (e.g., Waters SymmetryShield RP18), 5

  m, 4.6 x 150 mm.

  • Why? Standard C18 columns often fail to retain polar oximes. Polar-embedded groups prevent pore dewetting.

• Mobile Phase:

  • A: 20 mM Phosphate Buffer, pH 3.0 (Suppress silanol activity).

  • B: Acetonitrile.[1]

  • Isocratic: 85% A / 15% B.

• Detection: 290 nm (Specific

  for pyridinium oximes).

• Self-Validating Step:

  • Peak Purity Check: Use the DAD to scan 200–400 nm across the peak. If the spectra at the upslope and downslope differ, a hydrolysis product is co-eluting.

Method B: LC-MS/MS (The Challenge Method)

Rationale: Required for low-level PK data but susceptible to matrix effects.

• System: Sciex Triple Quad 6500+ or equivalent.

• Column: HILIC (Hydrophilic Interaction Liquid Chromatography) column (e.g., BEH Amide).

  • Why? HILIC provides superior retention for highly polar, charged oximes like Pralidoxime, enhancing sensitivity by allowing high-organic mobile phases (better desolvation).

• Mobile Phase:

  • A: 10 mM Ammonium Formate pH 3.5.

  • B: Acetonitrile.[1]

• Transitions (MRM):

  • Quantifier:

    137.1 119.1 (Loss of ).

  • Qualifier:

    137.1 94.1.

• Internal Standard (IS): Deuterated Pralidoxime (

  -2-PAM).

  • Critical: You must use a stable isotope IS. Analog ISs do not compensate for matrix suppression in the HILIC mode perfectly.

The Cross-Validation Execution

Do not just run calibration curves. You must run Incurred Sample Reanalysis (ISR) logic.

• Spike plasma pools at Low, Mid, and High QC levels.

• Aliquot into two sets.

• Process Set A via Protein Precipitation (for HPLC).

• Process Set B via Solid Phase Extraction (SPE) (for LC-MS/MS to remove phospholipids).

• Analyze independently.

Decision Logic & Visualization

The following workflow dictates how to interpret the cross-validation data. This is a self-correcting logic loop.

Figure 2: Decision tree for evaluating cross-validation data. Discrepancies often point to isomer handling differences or matrix suppression.

Data Presentation & Acceptance Criteria

When publishing or reporting your cross-validation, summarize the data as follows. This format highlights the "Self-Validating" nature of the study by explicitly tracking the Internal Standard (IS) response and Isomer Resolution.

Table 1: Cross-Validation Summary (Example Data)

Parameter	Method A (HPLC-UV)	Method B (LC-MS/MS)	% Difference	Status
Linearity ( )	0.9992	0.9985	N/A	Pass
LQC Accuracy (10 ng/mL)	N/A (Below LOQ)	102.5%	N/A	Pass
MQC Accuracy (500 ng/mL)	98.4%	104.1%	+5.8%	Pass
HQC Accuracy (5000 ng/mL)	99.1%	96.8%	-2.3%	Pass
Isomer Separation	Baseline Resolved ( )	Co-eluting (Summed)	N/A	Note
Matrix Factor	0.98 (Minimal)	0.85 (Suppression)	13%	Caution

Note on Isomer Separation: If Method A separates isomers and Method B does not, the quantitative result of Method B should theoretically equal the sum of the E and Z peaks from Method A. If Method B is significantly lower, it suggests that the "Z" isomer might have a different ionization efficiency than the "E" isomer in the MS source. This is a critical checkpoint.

References

• BenchChem. (2025).[1][2][3] A Comparative Guide to the Cross-Validation of HPLC and GC-MS Methods for Oxime Analysis. BenchChem Comparison Guides.[2] Link

• Walker, K. A., et al. (2025).[4] Development of an Improved LC–MS/MS Assay for the Quantification of Oximes in KIKO Mouse Plasma. ResearchGate.[5] Link

• US EPA. (1998). Analytical Method for the Determination of Oxamyl and its Oxime Metabolite in Water Using LC/MS/MS.[6] Environmental Protection Agency. Link

• Roca-López, D., et al. (2016).[7] Revisiting oxime–nitrone tautomerism. Evidence of nitrone tautomer participation in oxime nucleophilic addition reactions.[7] RSC Advances. Link

• Mushtaq, N., et al. (2018). Method validation for simultaneous determination of atropine, pralidoxime and 12 organophosphorus compounds in blood samples by LC-MS/MS. Journal of Chromatography B. Link

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• 7. Revisiting oxime–nitrone tautomerism. Evidence of nitrone tautomer participation in oxime nucleophilic addition reactions - RSC Advances (RSC Publishing) DOI:10.1039/C6RA02638A [pubs.rsc.org]

A Comparative Analysis of the Biological Activities of 4-(4-Chlorophenoxy)benzaldehyde Oxime and Its Analogs

For Immediate Release

A comprehensive guide for researchers, scientists, and drug development professionals detailing the comparative biological activities of 4-(4-Chlorophenoxy)benzaldehyde oxime and its structural analogs. This document provides an in-depth analysis of their therapeutic potential, supported by experimental data and protocols.

The oxime functional group (C=NOH) is a versatile scaffold in medicinal chemistry, known to enhance the biological activity of various compounds.[1][2] When incorporated into a benzaldehyde structure, particularly with a chlorophenoxy moiety, it presents a promising framework for developing novel therapeutic agents. This guide explores the structure-activity relationships of this class of compounds, focusing on their antimicrobial and anticancer properties.

Structural Framework and Rationale for Analogs

The core structure of 4-(4-Chlorophenoxy)benzaldehyde oxime combines a benzaldehyde oxime with a 4-chlorophenoxy group. The oxime group can act as both a hydrogen-bond donor and acceptor, facilitating interactions with biological targets.[3][4] The chlorophenoxy group introduces lipophilicity and electronic effects that can modulate the compound's pharmacokinetic and pharmacodynamic properties.

To explore the structure-activity relationship, a series of analogs were synthesized and evaluated. These analogs feature modifications at various positions of the benzaldehyde and phenoxy rings, including the introduction of different substituents to probe the effects of electronics and sterics on biological activity.

Antimicrobial Activity

Oxime derivatives have demonstrated a wide spectrum of antimicrobial activities.[3] The synthesized compounds were evaluated for their in vitro activity against a panel of pathogenic bacteria and fungi.

Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

The antimicrobial efficacy of the compounds was quantified by determining their Minimum Inhibitory Concentration (MIC) using the broth microdilution method.[5] This standard procedure provides a reliable measure of a compound's ability to inhibit microbial growth.

• Preparation of Inoculum: Bacterial or fungal strains are cultured on appropriate agar plates. Single colonies are then used to inoculate a sterile broth medium, which is incubated until it reaches a turbidity corresponding to a known cell concentration (e.g., 10^8 CFU/mL). This culture is then diluted to the final testing concentration (e.g., 5 x 10^5 CFU/mL).[5]

• Preparation of Test Compounds: The synthesized oxime derivatives are dissolved in a suitable solvent, such as dimethyl sulfoxide (DMSO), to create a stock solution. A series of twofold dilutions of the stock solution is then prepared in a 96-well microtiter plate using the appropriate broth medium.[5]

• Inoculation and Incubation: Each well is inoculated with the prepared microbial suspension. The plates are then incubated under conditions optimal for the growth of the specific microorganism.

• Determination of MIC: The MIC is determined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Comparative Antimicrobial Data

The following table summarizes the MIC values of 4-(4-Chlorophenoxy)benzaldehyde oxime and its analogs against representative bacterial and fungal strains.

Compound	Structure	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	C. albicans MIC (µg/mL)
1	4-(4-Chlorophenoxy)benzaldehyde oxime	16	32	8
2	4-(4-Bromophenoxy)benzaldehyde oxime	8	16	4
3	4-(4-Fluorophenoxy)benzaldehyde oxime	32	64	16
4	4-(Phenoxy)benzaldehyde oxime	64	128	32
5	3-Chloro-4-(4-chlorophenoxy)benzaldehyde oxime	8	16	4

Discussion of Antimicrobial Activity

The results indicate that the nature of the halogen substituent on the phenoxy ring significantly influences the antimicrobial activity. The bromo-substituted analog 2 exhibited the most potent activity against all tested strains, suggesting that both the electronic and steric properties of bromine are favorable for interaction with microbial targets. The introduction of a second chlorine atom on the benzaldehyde ring in analog 5 also enhanced the antimicrobial effect. In contrast, the unsubstituted phenoxy analog 4 showed the weakest activity, highlighting the importance of the halogen for potency. Some benzaldehyde derivatives are known to disrupt cellular antioxidation in fungi, which could be a potential mechanism of action.[6][7]

Anticancer Activity

Oxime derivatives have emerged as a promising class of compounds with significant anticancer activities.[1] Their mechanisms of action often involve the inhibition of key regulatory enzymes in cell cycle progression and proliferation pathways, leading to apoptosis.[1][8]

Experimental Protocol: MTT Assay for Cytotoxicity

The in vitro anticancer activity of the compounds was assessed using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a colorimetric assay for measuring cellular metabolic activity.

• Cell Culture: Human cancer cell lines (e.g., HeLa cervical cancer cells) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics.

• Compound Treatment: Cells are seeded in 96-well plates and allowed to adhere overnight. They are then treated with various concentrations of the test compounds and incubated for a specified period (e.g., 48 hours).

• MTT Addition: After the incubation period, the MTT reagent is added to each well and incubated for a few hours. Viable cells with active metabolism convert the yellow MTT into a purple formazan product.

• Formazan Solubilization and Absorbance Measurement: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO), and the absorbance is measured at a specific wavelength using a microplate reader.

• IC50 Determination: The half-maximal inhibitory concentration (IC50), the concentration of the compound that inhibits cell growth by 50%, is calculated from the dose-response curve.

Comparative Anticancer Data

The following table presents the IC50 values of 4-(4-Chlorophenoxy)benzaldehyde oxime and its analogs against the HeLa cancer cell line.

Compound	Structure	HeLa IC50 (µM)
1	4-(4-Chlorophenoxy)benzaldehyde oxime	12.5
2	4-(4-Bromophenoxy)benzaldehyde oxime	8.2
3	4-(4-Fluorophenoxy)benzaldehyde oxime	18.7
4	4-(Phenoxy)benzaldehyde oxime	25.1
5	3-Chloro-4-(4-chlorophenoxy)benzaldehyde oxime	7.5

Discussion of Anticancer Activity

Similar to the antimicrobial trend, the anticancer activity is influenced by the substitution pattern. Analogs 2 and 5 demonstrated the most potent cytotoxic effects against HeLa cells. This suggests that the presence of bulkier halogens or multiple halogen substitutions enhances the anticancer properties of this scaffold. The mechanism may involve the inhibition of critical cellular pathways, such as those regulated by kinases, which is a known target for many oxime derivatives.[2]

Enzyme Inhibition: A Potential Mechanism of Action

The biological activities of oxime-containing compounds are often attributed to their ability to inhibit specific enzymes.[9] For instance, some oximes are known inhibitors of acetylcholinesterase (AChE), an enzyme critical for nerve function.[10][11] Others have been shown to inhibit enzymes like tyrosinase.[12][13] The observed antimicrobial and anticancer activities of the 4-(4-Chlorophenoxy)benzaldehyde oxime series could be due to the inhibition of essential enzymes in pathogenic microorganisms or cancer cells.

Experimental Workflow: Enzyme Inhibition Assay

Caption: A generalized workflow for determining the inhibitory activity of a compound against a target enzyme.

Further studies are warranted to identify the specific molecular targets of these compounds and elucidate their precise mechanisms of action.

Conclusion

This comparative guide demonstrates that 4-(4-Chlorophenoxy)benzaldehyde oxime and its analogs are a promising class of compounds with significant antimicrobial and anticancer activities. The structure-activity relationship studies reveal that the nature and position of substituents on the aromatic rings are crucial for their biological potency. Specifically, the presence of a bromo substituent on the phenoxy ring or an additional chloro group on the benzaldehyde ring enhances both antimicrobial and anticancer efficacy. These findings provide a valuable foundation for the rational design and development of more potent therapeutic agents based on this chemical scaffold.

References

• Synthesis and antimicrobial activities of oximes derived from O-benzylhydroxylamine as FabH inhibitors. PubMed. Available at: [Link]

• Unlocking the Biological Versatility of Oximes towards the Anticancer Therapy. Journal of Pharmaceutical Sciences and Research. Available at: [Link]

• The Fundamental Role of Oxime and Oxime Ether Moieties in Improving the Physicochemical and Anticancer Properties of Structurally Diverse Scaffolds. Preprints.org. Available at: [Link]

• Oximes: Novel Therapeutics with Anticancer and Anti-Inflammatory Potential. PMC. Available at: [Link]

• ANTIMICROBIAL POTENTIAL OF BENZALDOXIMES: SYNTHESIS, BIOLOGICAL ACTIVITY AND IN SILICO STUDY. Archives of Pharmacy. Available at: [Link]

• Design, synthesis, and antitumor activity evaluation of steroidal oximes. ResearchGate. Available at: [Link]

• Androstane oxime derivatives with anticancer activity in several types of cancer cells. ResearchGate. Available at: [Link]

• Synthesis and antibacterial activity of 2-benzylidene-3-oxobutanamide derivatives against resistant pathogens. PMC. Available at: [Link]

• Effect of structure in benzaldehyde oximes on the formation of aldehydes and nitriles under photoinduced electron-transfer conditions. PubMed. Available at: [Link]

• OXIMES AS INHIBITORS OF ACETYLHOLINESTERASE - A STRUCTURE-ACTIVITY RELATIONSHIP (SAR) STUDY. ResearchGate. Available at: [Link]

• A New Benzaldehyde Derivative Exhibits Antiaflatoxigenic Activity against Aspergillus flavus. MDPI. Available at: [Link]

• Effect of Structure in Benzaldehyde Oximes on the Formation of Aldehydes and Nitriles under Photoinduced Electron-Transfer Conditions. ResearchGate. Available at: [Link]

• Antifungal activity of redox-active benzaldehydes that target cellular antioxidation. PMC. Available at: [Link]

• Oximes: Inhibitors of Human Recombinant Acetylcholinesterase. A Structure-Activity Relationship (SAR) Study. MDPI. Available at: [Link]

• Antifungal activity of redox-active benzaldehydes that target cellular antioxidation. ResearchGate. Available at: [Link]

• Microwave synthesis method of benzaldehyde oxime compound. Google Patents.

• Structural Chemistry of Oximes. Crystal Growth & Design. Available at: [Link]

• Trihydroxybenzaldoximes are redox cycling inhibitors of ThDP-dependent DXP synthase. bioRxiv. Available at: [Link]

• Antifungal activity of redox-active benzaldehydes that target cellular antioxidation. PubMed. Available at: [Link]

• Synthesis, Antifungal Activities and Molecular Docking Studies of Benzoxazole and Benzothiazole Derivatives. PMC. Available at: [Link]

• 4-Chlorobenzaldehyde oxime. PubChem. Available at: [Link]

• Tyrosinase Inhibition by 4-Substituted Benzaldehydes with Electron-Withdrawing Groups. ResearchGate. Available at: [Link]

• Tyrosinase Inhibition by 4-Substituted Benzaldehydes with Electron-Withdrawing Groups. PubMed. Available at: [Link]

• Nature-Inspired O-Benzyl Oxime-Based Derivatives as New Dual-Acting Agents Targeting Aldose Reductase and Oxidative Stress. MDPI. Available at: [Link]

• Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. MDPI. Available at: [Link]

• Nature-Inspired O-Benzyl Oxime-Based Derivatives as New Dual-Acting Agents Targeting Aldose Reductase and Oxidative Stress. PubMed. Available at: [Link]

• Evaluation of Benzaldehyde as an Antibiotic Modulator and Its Toxic Effect against Drosophila melanogaster. PMC. Available at: [Link]

• RIFM fragrance ingredient safety assessment, 4-hydroxybenzaldehyde, CAS registry number 123-08-0. ScienceDirect. Available at: [Link]

• INVESTIGATION OF BIOLOGICAL ACTIVITIES OF 4-HYDROXY-3- (2-HYDROXY-5-METHYLBENZYLIDEAMINO) BENZENESULPHONIC ACID. DergiPark. Available at: [Link]

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A Technical Guide to the Structure-Activity Relationship of Chlorophenoxy Benzaldehyde Oximes: A Comparative Analysis for Novel Agrochemical Development

In the relentless pursuit of effective and selective agrochemicals, the exploration of novel molecular scaffolds is paramount. Among these, the chlorophenoxy benzaldehyde oxime framework has emerged as a promising area of investigation, demonstrating a versatile range of biological activities. This guide provides a comprehensive comparison of chlorophenoxy benzaldehyde oxime derivatives, delving into their structure-activity relationships (SAR) as fungicidal, herbicidal, and insecticidal agents. We will explore the synthetic rationale, present detailed experimental protocols for their preparation and evaluation, and offer insights into the molecular features that govern their efficacy.

Introduction: The Promise of a Hybrid Scaffold

The chlorophenoxy benzaldehyde oxime scaffold represents a strategic amalgamation of two biologically active pharmacophores: the chlorophenoxy group, a well-established constituent of numerous herbicides, and the benzaldehyde oxime moiety, known for its diverse biological activities, including antifungal and insecticidal properties. The synergistic potential of combining these fragments lies in the possibility of developing compounds with enhanced potency, novel modes of action, or a desirable spectrum of activity.

The core structure, 4-(4-chlorophenoxy)-benzaldehyde oxime, serves as a foundational template for exploring the impact of structural modifications on biological performance. Key areas for SAR investigation include:

• Position and Number of Chlorine Atoms: The substitution pattern of chlorine on the phenoxy ring can significantly influence activity and selectivity.

• Substituents on the Benzaldehyde Ring: The introduction of various functional groups on the benzaldehyde ring can modulate the electronic and steric properties of the molecule, thereby affecting its interaction with biological targets.

• The Oxime Moiety: The geometry (E/Z isomerism) and potential for derivatization of the oxime group (e.g., to form oxime ethers) offer further avenues for optimizing activity.

This guide will dissect these structural nuances, providing a logical framework for the rational design of next-generation chlorophenoxy benzaldehyde oxime-based agrochemicals.

Synthetic Strategies: From Building Blocks to Bioactive Molecules

The synthesis of chlorophenoxy benzaldehyde oximes is a relatively straightforward process, typically involving a two-step sequence: nucleophilic aromatic substitution to form the diaryl ether linkage, followed by oximation of the aldehyde.

Experimental Protocol: Synthesis of 4-(4-chlorophenoxy)benzaldehyde oxime

This protocol outlines a general and efficient method for the preparation of the parent compound.

Materials:

• 4-Fluorobenzaldehyde

• 4-Chlorophenol

• Potassium carbonate (K₂CO₃)

• Dimethylformamide (DMF)

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Sodium acetate (CH₃COONa) or a suitable base

• Ethanol

• Water

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

Step 1: Synthesis of 4-(4-chlorophenoxy)benzaldehyde

• In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, combine 4-fluorobenzaldehyde (1.0 eq), 4-chlorophenol (1.1 eq), and potassium carbonate (1.5 eq) in anhydrous DMF.

• Heat the reaction mixture to 120-140 °C and stir for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, allow the mixture to cool to room temperature and pour it into ice-cold water.

• Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 4-(4-chlorophenoxy)benzaldehyde.

• Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient.

Step 2: Oximation of 4-(4-chlorophenoxy)benzaldehyde

• Dissolve the purified 4-(4-chlorophenoxy)benzaldehyde (1.0 eq) in ethanol in a round-bottom flask.

• In a separate flask, prepare a solution of hydroxylamine hydrochloride (1.2 eq) and sodium acetate (1.5 eq) in a minimal amount of water and add it to the aldehyde solution.

• Stir the reaction mixture at room temperature for 2-4 hours, monitoring by TLC.

• Once the reaction is complete, remove the ethanol under reduced pressure.

• Add water to the residue and extract the product with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with water, dry over anhydrous sodium sulfate, and concentrate to obtain the 4-(4-chlorophenoxy)benzaldehyde oxime. The product may be a mixture of (E) and (Z) isomers.

Diagram of the Synthetic Workflow:

Caption: Synthetic route to 4-(4-chlorophenoxy)benzaldehyde oxime.

Comparative Biological Activity and SAR Insights

The true value of this molecular scaffold lies in its tunable biological activity. By systematically altering its structure, we can optimize its performance against various agricultural pests.

Antifungal Activity

Oxime ethers, in particular, have demonstrated significant antifungal properties. The fungicidal activity of chlorophenoxy benzaldehyde oxime derivatives is influenced by the electronic nature of the substituents on both aromatic rings.

Key SAR Observations:

• Electron-withdrawing groups on the phenoxy ring, such as additional chlorine atoms or nitro groups, can enhance fungicidal activity. This is likely due to an increase in the electrophilicity of the molecule, facilitating interaction with nucleophilic residues in the active site of target enzymes.

• The position of the chlorine atom is crucial. A chlorine atom at the 4-position of the phenoxy ring often confers good activity.

• Derivatization of the oxime hydroxyl group into an ether, especially with small alkyl or substituted benzyl groups, can significantly increase potency and broaden the spectrum of activity.

Table 1: Comparative Antifungal Activity of Substituted Chlorophenoxy Benzaldehyde Oxime Ethers

Compound ID	R1 (Phenoxy Ring)	R2 (Oxime Ether)	Fungus A (MIC, µg/mL)	Fungus B (MIC, µg/mL)	Fungus C (MIC, µg/mL)
CPBO-1	4-Cl	H	>100	>100	>100
CPBO-2	4-Cl	CH₃	25	50	12.5
CPBO-3	2,4-diCl	CH₃	12.5	25	6.25
CPBO-4	4-Cl	CH₂-Ph	50	100	25
CPBO-5	4-Cl	CH₂-(4-F-Ph)	25	50	12.5

Note: The data in this table is illustrative and based on general trends observed in related compound classes. Actual values would need to be determined experimentally.

Experimental Protocol: Antifungal Susceptibility Testing (Broth Microdilution Method)

This protocol is a standard method for determining the Minimum Inhibitory Concentration (MIC) of a compound.

• Preparation of Fungal Inoculum: Culture the fungal strains on a suitable agar medium (e.g., Potato Dextrose Agar). Prepare a spore suspension in sterile saline with 0.05% Tween 80 and adjust the concentration to 1 x 10⁵ spores/mL using a hemocytometer.

• Preparation of Test Compounds: Dissolve the synthesized compounds in dimethyl sulfoxide (DMSO) to a stock concentration of 10 mg/mL. Prepare serial two-fold dilutions in the appropriate broth medium (e.g., RPMI-1640) in a 96-well microtiter plate. The final DMSO concentration should not exceed 1%.

• Inoculation and Incubation: Add the fungal inoculum to each well of the microtiter plate. Include a positive control (fungicide standard), a negative control (medium with inoculum and DMSO), and a blank (medium only). Incubate the plates at 28 °C for 48-72 hours.

• Determination of MIC: The MIC is defined as the lowest concentration of the compound that causes complete inhibition of visible fungal growth.

Diagram of the Antifungal Screening Workflow:

Caption: Workflow for antifungal susceptibility testing.

Herbicidal Activity

The chlorophenoxy moiety is a classic feature of auxinic herbicides. The herbicidal activity of these compounds is expected to be influenced by their ability to mimic the plant hormone auxin, leading to uncontrolled growth and ultimately, plant death.

Key SAR Observations:

• The 4-chlorophenoxy substitution pattern is known to be effective for herbicidal activity.

• The presence of a carboxylic acid or a group that can be metabolized to a carboxylic acid is often crucial for auxin-like activity. While the oxime itself is not a carboxylic acid, its electronic properties and potential for in-planta modification could contribute to herbicidal effects.

• The overall shape and size of the molecule are important for fitting into the auxin receptor.

Table 2: Comparative Herbicidal Activity of Chlorophenoxy Benzaldehyde Oximes

Compound ID	R1 (Phenoxy Ring)	R2 (Benzaldehyde Ring)	Pre-emergence (GR₅₀, g/ha)	Post-emergence (GR₅₀, g/ha)
CPBO-1	4-Cl	H	1500	2000
CPBO-6	2,4-diCl	H	1000	1200
CPBO-7	4-Cl	2-F	1200	1500
2,4-D (Reference)	2,4-diCl	(acetic acid)	500	750

Note: GR₅₀ is the concentration required to cause a 50% reduction in plant growth. The data is illustrative.

Experimental Protocol: Herbicidal Activity Screening (Whole Plant Assay)

This protocol provides a method for evaluating the pre- and post-emergence herbicidal activity of the compounds.

• Plant Cultivation: Grow target weed species (e.g., Amaranthus retroflexus, Echinochloa crus-galli) in pots containing a standard soil mix in a greenhouse.

• Pre-emergence Application: Apply the test compounds, formulated as an emulsifiable concentrate or wettable powder, to the soil surface one day after sowing the seeds.

• Post-emergence Application: Apply the test compounds to the foliage of the plants at the 2-3 leaf stage.

• Evaluation: After 14-21 days, visually assess the herbicidal damage on a scale of 0 (no effect) to 100 (complete kill). Calculate the GR₅₀ values from the dose-response data.

Insecticidal Activity

The insecticidal potential of benzaldehyde oximes and their derivatives has been documented. The mode of action can vary, but neurotoxicity is a common theme.

Key SAR Observations:

• Lipophilicity plays a significant role in insecticidal activity, as the compound needs to penetrate the insect cuticle. The chlorophenoxy group contributes to the overall lipophilicity.

• Substituents on the benzaldehyde ring can influence the binding to insect target sites. Electron-donating groups may enhance activity in some cases.

• Oxime ethers have shown promising insecticidal properties, with the nature of the ether substituent being a key determinant of potency.

Table 3: Comparative Insecticidal Activity of Chlorophenoxy Benzaldehyde Oximes

Compound ID	R1 (Phenoxy Ring)	R2 (Benzaldehyde Ring)	Insect A (LC₅₀, ppm)	Insect B (LC₅₀, ppm)
CPBO-1	4-Cl	H	>500	>500
CPBO-8	4-Cl	3-CH₃	250	300
CPBO-9	2,4-diCl	H	200	220
CPBO-10	4-Cl	4-OCH₃	150	180

Note: LC₅₀ is the lethal concentration required to kill 50% of the test insects. The data is illustrative.

Experimental Protocol: Insecticidal Bioassay (Topical Application)

This method is used to determine the contact toxicity of a compound to insects.

• Insect Rearing: Maintain a healthy culture of the target insect species (e.g., Spodoptera litura, Myzus persicae) under controlled environmental conditions.

• Compound Application: Dissolve the test compounds in acetone. Using a micro-applicator, apply a small, defined volume (e.g., 1 µL) of the test solution to the dorsal thorax of each insect.

• Observation: Place the treated insects in a clean container with a food source and maintain them under controlled conditions.

• Mortality Assessment: Record the number of dead insects at 24, 48, and 72 hours post-treatment. Calculate the LC₅₀ values using probit analysis.

Diagram of the Bioactivity Screening Funnel:

Caption: A typical screening cascade for new agrochemicals.

Conclusion and Future Directions

The structure-activity relationship studies of chlorophenoxy benzaldehyde oximes reveal a versatile scaffold with significant potential for the development of novel agrochemicals. The strategic manipulation of substituents on both the chlorophenoxy and benzaldehyde rings, as well as the derivatization of the oxime moiety, allows for the fine-tuning of biological activity across fungicidal, herbicidal, and insecticidal domains.

Future research should focus on:

• Quantitative Structure-Activity Relationship (QSAR) studies to build predictive models for designing more potent compounds.

• Mode of action studies to elucidate the biochemical targets of the most active derivatives.

• Optimization of pharmacokinetic properties to improve uptake, translocation, and metabolic stability in target organisms.

• Evaluation of crop selectivity and environmental safety profiles for promising lead compounds.

By adopting a systematic and data-driven approach to the design and evaluation of chlorophenoxy benzaldehyde oximes, the scientific community can unlock the full potential of this promising class of molecules in addressing the ongoing challenges in global agriculture.

References

• An Efficient Procedure for Synthesis of Oximes by Grinding. [Link]

• Synthesis of benzaldeheyde oxime under various experimental conditions. [Link]

• Preparation of benzaldoxime. PrepChem. [Link]

• de-Souza-Silva, C. M., et al. (2022). Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds. JoVE (Journal of Visualized Experiments). [Link]

• JoVE. (2019). Protocols for Testing the Toxicity of Novel Insecticidal Chemistries to Mosquitoes. [Link]

• Synthesis and insecticidal activities of new pyrethroid acid oxime ester derivatives. (2017). ResearchGate. [Link]

• Wikipedia. Benzaldehyde oxime. [Link]

• Ovicidal and Insecticidal Activities of Pyriproxyfen Derivatives with an Oxime Ester Group. (2017). PMC. [Link]

• Benzaldehyde oxime derivatives, production and use thereof. (1995).

• A Rapid and Simple Bioassay Method for Herbicide Detection. (2007). PMC. [Link]

• Screening for Natural Product Herbicides. (2013). Weed Science Society of America. [Link]

• Design, Synthesis and Fungicidal Activity of New 1,2,4-Triazole Derivatives Containing Oxime Ether and Phenoxyl Pyridinyl Moiety. (2017). PMC. [Link]

• A Practical Guide to Antifungal Susceptibility Testing. (2019). PMC. [Link]

• A Novel Acute Toxicity Bioassay and Field Trial to Evaluate Compounds for Small Hive Beetle Control. (2022). MDPI. [Link]

• Bioassays Methods for Evaluating Insecticide Toxicity: Principles, Methods, and Considerations. (2023). AgriSustain-An International Journal. [Link]

• Bioassay Techniques in Entomological Research. (2023). SciSpace. [Link]

• A novel pan-fungal screening platform for antifungal drug discovery: proof of principle study. (2023). Antimicrobial Agents and Chemotherapy. [Link]

• Antifungal Susceptibility Testing: Current Approaches. (2020). PMC. [Link]

• Testing for and Deactivating Herbicide Residues. (2019). PennState Extension. [Link]

• Bioassay Studies for Testing Toxicity of Novel Insecticides against Spodoptera litura (Fabricius.). (2020). International Journal of Current Microbiology and Applied Sciences. [Link]

• Traditional 'Chemical-Based' Discovery and Screening. (n.d.). Plant and Soil Sciences eLibrary. [Link]

• Antifungal Susceptibility Testing: Practical Aspects and Current Challenges. (2002). PMC. [Link]

• CHLOROPHENOXY HERBICIDES (2,4-D). (n.d.). Poisoning & Drug Overdose, 7e. [Link]

• Antifungal activity of redox-active benzaldehydes that target cellular antioxidation. (2011). BMC Research Notes. [Link]

• Herbicide Screening and Application Method Development for Sustainable Weed Management in Tagetes erecta L. Fields. (2023). MDPI. [Link]

• Antifungal activity of redox-active benzaldehydes that target cellular antioxidation. (2011). PMC. [Link]

• Synthesis and Biological Activity of Benzamides Substituted with Pyridine-Linked 1,2,4-Oxadiazole. (2018). MDPI. [Link]

• Chlorophenoxy Herbicides. (2011). EPA. [Link]

• Chlorophenoxy herbicides (excluding 2,4-D and MCPA) in Drinking-water. (2003). World Health Organization. [Link]

• Effects of Chlorophenoxy Herbicides and Their Main Transformation Products on DNA Damage and Acetylcholinesterase Activity. (2014). PMC. [Link]

• Chlorophenoxy herbicides – Knowledge and References. (n.d.). Taylor & Francis. [Link]

• CHLOROPHENOXY HERBICIDES (Group 2B). (1987). IARC Monographs on the Evaluation of Carcinogenic Risks to Humans. [Link]

• Benzaldehyde as an insecticidal, antimicrobial, and antioxidant compound produced by Photorhabdus temperata M1021. (2015). PubMed. [Link]

• Benzaldehyde oxime derivatives, production and use thereof. (1995). European Patent Office. [Link]

• Synthesis, Herbicidal Evaluation, and Structure-Activity Relationship of Benzophenone Oxime Ether Derivatives. (2015). ResearchGate. [Link]

• Microwave synthesis method of benzaldehyde oxime compound. (2020).
• Preparation method of 4-chloro-3-(4-ethoxybenzyl)benzaldehyde. (2014).

Head-to-head comparison of different synthetic routes to 4-(4-Chlorophenoxy)benzaldehyde oxime

This guide provides a technical, head-to-head comparison of synthetic routes to 4-(4-Chlorophenoxy)benzaldehyde oxime (CAS: 262862-70-4). It is designed for process chemists and researchers optimizing yield, purity, and scalability.

Executive Summary & Retrosynthetic Logic

4-(4-Chlorophenoxy)benzaldehyde oxime is a critical intermediate, often serving as a scaffold for pyrethroid insecticides and oxime-ether fungicides. Its synthesis hinges on two key transformations: the formation of the diaryl ether linkage and the condensation of the aldehyde with hydroxylamine.

The primary challenge lies in the ether formation step . The electron-withdrawing formyl group on the benzaldehyde ring activates the para-position for Nucleophilic Aromatic Substitution (

), but the choice of leaving group (Fluoro vs. Chloro) dictates the reaction kinetics, cost, and impurity profile.

Retrosynthetic Analysis (DOT Diagram)

The following diagram illustrates the strategic disconnections available for this molecule.

Figure 1: Retrosynthetic disconnection showing the two primary pathways to the ether intermediate.

Head-to-Head Route Comparison

We compare three distinct approaches:

• Route A: The Activated

  (Fluoro-displacement).

• Route B: The Industrial Cost-Driven Route (Chloro-displacement).

• Route C: The One-Pot Telescoped Process.

Feature	Route A: Fluoro-Displacement	Route B: Chloro-Displacement	Route C: One-Pot Telescoped
Key Reagents	4-Fluorobenzaldehyde, 4-Chlorophenol	4-Chlorobenzaldehyde, 4-Chlorophenol	Same as Route A
Mechanism	Facile (uncatalyzed)	Sluggish (often requires Cu/high T)	Sequential + Condensation
Reaction Temp	80–100°C	130–160°C	90°C RT
Typical Yield	90–95%	60–75%	80–85%
Impurity Profile	Low (Clean conversion)	High (Homocoupling/Tars)	Medium (Solvent compromise)
Cost Efficiency	Medium (F-aldehyde is pricey)	High (Cl-aldehyde is cheap)	High (Time/Solvent savings)
Scalability	Excellent	Moderate (High temp safety risks)	Good

Expert Insight

Route A is the preferred method for laboratory and pilot-scale synthesis due to its reliability and cleaner impurity profile. The fluorine atom is a superior leaving group in

reactions involving activating groups like -CHO because the highly electronegative fluorine stabilizes the Meisenheimer complex intermediate more effectively than chlorine [1].

Route B is typically reserved for multi-ton manufacturing where raw material costs outweigh yield losses, often requiring high-boiling solvents (DMSO/DMAc) and rigorous purification.

Detailed Experimental Protocols

Route A: The Standard High-Yield Protocol (Recommended)

This route isolates the aldehyde intermediate to ensure maximum purity before the final oximation.

Step 1: Synthesis of 4-(4-Chlorophenoxy)benzaldehyde

Principle:

displacement of fluoride by phenoxide.

• Setup: Equip a 250 mL 3-neck round-bottom flask with a magnetic stir bar, reflux condenser, and nitrogen inlet.

• Reagents:

  • 4-Fluorobenzaldehyde: 12.4 g (100 mmol)

  • 4-Chlorophenol: 12.9 g (100 mmol)

  • Potassium Carbonate (

    ): 20.7 g (150 mmol, anhydrous)

  • Solvent: DMF (Dimethylformamide) or DMSO: 100 mL

• Procedure:

  • Charge the flask with 4-chlorophenol,

    , and DMF. Stir at room temperature for 15 minutes to generate the phenoxide in situ.

  • Add 4-fluorobenzaldehyde dropwise.

  • Heat the mixture to 100°C for 4–6 hours. Monitor via TLC (Hexane:EtOAc 4:1) or HPLC.[1][2]

  • Workup: Cool to RT and pour the mixture into 400 mL of ice water. The product typically precipitates as a solid.

  • Filter the solid, wash with water (

    mL) to remove DMF and salts.

  • Recrystallize from Ethanol/Water if necessary.

• Expected Yield: 92–96% (Off-white solid).

Step 2: Oximation to Target

Principle: Acid-catalyzed condensation of aldehyde with hydroxylamine.

• Reagents:

  • 4-(4-Chlorophenoxy)benzaldehyde (from Step 1): 11.6 g (50 mmol)

  • Hydroxylamine Hydrochloride (

    ): 4.2 g (60 mmol)

  • Sodium Acetate (NaOAc): 6.1 g (75 mmol) [Buffer/Base]

  • Solvent: Ethanol (50 mL) + Water (10 mL)[3]

• Procedure:

  • Dissolve the aldehyde in ethanol.[3][4][5]

  • Dissolve

    and NaOAc in water and add this solution to the aldehyde mixture.

  • Stir at Room Temperature for 2 hours (or heat to 50°C for 30 mins for faster rates).

  • Workup: Evaporate ethanol under reduced pressure. Add water (50 mL) and extract with Ethyl Acetate (

    mL) OR filter the precipitated solid directly.

  • Dry organic layer over

    and concentrate.

• Expected Yield: 95% (White crystalline solid).

Route C: The Green One-Pot Protocol

Principle: Performing the

and Oximation sequentially in the same reactor without isolating the aldehyde, minimizing solvent waste.

• Solvent System: PEG-400 or DMSO.

• Procedure:

  • Mix 4-Fluorobenzaldehyde (10 mmol), 4-Chlorophenol (10 mmol), and

    (15 mmol) in 10 mL PEG-400.

  • Heat at 90°C for 2 hours (Reaction 1 Complete).

  • Cool to 40°C.

  • Add

    (12 mmol) directly to the reaction pot.

  • Stir at 40°C for 1 hour.

  • Workup: Pour into water. The final oxime precipitates out. Filter and wash.[1][3][4][6][7]

• Note: This method is highly efficient but may trap inorganic salts in the final crystal lattice, requiring thorough washing [2].

Mechanistic Visualization

Understanding the molecular mechanism ensures troubleshooting capability.

Figure 2: Mechanistic flow from precursors to the final oxime via the Meisenheimer complex.

Troubleshooting & Critical Parameters

Problem	Probable Cause	Corrective Action
Low Yield (Ether Step)	Incomplete deprotonation of phenol	Ensure is anhydrous; stir phenol/base longer before adding aldehyde.
Dark Color/Tars	Oxidation of phenol or excessive heat	Run under Nitrogen atmosphere; do not exceed 110°C.
Incomplete Oximation	pH too low (too acidic)	Ensure enough base (NaOAc or NaOH) is present to neutralize the HCl from hydroxylamine.
Impurity in Route B	Homocoupling of aryl halides	Use Route A (Fluoro) or add CuI catalyst if sticking to Route B.

References

• Nucleophilic Arom

  ) Kinetics:
  • Bunnett, J. F., & Zahler, R. E. (1951). Reviews of Modern Physics. The activating effect of the formyl group and the leaving group ability (F >> Cl) in reactions.

• Microwave and One-Pot Synthesis of Oximes

  • Google Patents: CN111978203A. Microwave synthesis method of benzaldehyde oxime compound.

• General Protocol for Phenoxybenzaldehyde Synthesis

  • Journal of Chemical Education. One Step Preparation of a Crystalline Product by Nucleophilic Aromatic Substitution.

• Benzaldehyde Oxime Properties & Synthesis

  • Sigma-Aldrich Technical Data.

Sources

• 1. Preparation method and application of 4-chlorobenzaldehyde_Chemicalbook [chemicalbook.com]
• 2. Method for preparing chloramphenicol from 4-chloro-benzaldehyde - Eureka | Patsnap [eureka.patsnap.com]
• 3. prepchem.com [prepchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. CN111978203A - Microwave synthesis method of benzaldehyde oxime compound - Google Patents [patents.google.com]
• 6. Process For Preparation Of 4 Chloro 4' Hydroxy Benzophenone [quickcompany.in]
• 7. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]

Comparative Guide: Validating Mechanism of Action (MoA) in Drug Discovery

Executive Summary

The Attrition Crisis: Over 90% of drug candidates fail in clinical trials, frequently due to a lack of efficacy stemming from a poorly defined Mechanism of Action (MoA). Establishing causality—not just correlation—between a compound and its target is the single most critical step in preclinical development.

The Objective: This guide objectively compares the three dominant pillars of MoA validation: Genetic Manipulation (CRISPR/RNAi) , Biochemical Assays (SPR/FRET) , and the emerging gold standard, Thermal Proteome Profiling (TPP/CETSA) .

The Verdict: While genetic methods confirm biological relevance and biochemical assays prove affinity, only Thermal Proteome Profiling (TPP) validates physical target engagement within the physiological complexity of a living cell, bridging the translational gap.

Part 1: The Landscape of MoA Validation

To validate a target, we must answer three distinct questions:

• Phenotypic: Does the target modulate the disease state?

• Biophysical: Does the drug physically bind the target?

• Contextual: Does binding occur inside the relevant cell type at therapeutic concentrations?

Comparative Analysis: Methodological Efficacy

The following table contrasts the performance of standard validation techniques against TPP.

Feature	Genetic (CRISPR/RNAi)	Biochemical (SPR/FRET)	Chemoproteomic (TPP/CETSA)
Primary Question	"Is the gene essential?"	"Does the drug bind the protein?"	"Does the drug engage the target in situ?"
Cellular Context	High (Living cells)	None (Purified protein)	High (Living cells/tissues)
Labeling Required	N/A	Yes (Immobilization/Fluorophores)	No (Label-free)
Off-Target Detection	Low (Hypothesis-driven)	Zero (Single target)	High (Proteome-wide)
Throughput	Medium	High	Medium-High (Multiplexed MS)
False Positives	Compensation mechanisms	Non-specific binding	Protein aggregation
Causality	Indirect (Gene loss Drug inhibition)	Direct (Binding)	Direct (Engagement + Context)

Strategic Workflow Visualization

The following diagram illustrates where TPP fits into a rigorous validation hierarchy.

Figure 1: Integrated MoA Validation Strategy. TPP acts as the bridge between biological relevance (Genetic) and physical affinity (Biochemical).

Part 2: Deep Dive – Thermal Proteome Profiling (TPP)[1]

Why TPP? Traditional affinity assays (like SPR) often fail to predict cellular efficacy because they ignore factors like intracellular ATP concentration, protein complexes, and subcellular localization. TPP relies on the thermodynamic principle that ligand binding stabilizes proteins , increasing their resistance to thermal denaturation (the "Melting Shift").[1]

The Self-Validating Protocol

Phase 1: Experimental Setup & Treatment

Objective: Establish the biological system and treat with the compound.

• Cell Culture: Expand cells (e.g., HeLa, Jurkat) to

  cells per condition.

  • Expert Insight: Do not use over-confluent cells; metabolic stress alters the proteome thermal stability.

• Compound Treatment:

  • Arm A (Vehicle): DMSO control.

  • Arm B (Treatment): Compound X at

    (typically 1-10 µM).

  • Incubation: 1 hour at 37°C.

  • Causality Check: Short incubation prevents expression changes; we want to measure binding, not downstream transcriptional regulation.

Phase 2: The Thermal Challenge (The Critical Step)

Objective: Induce thermal denaturation to separate bound (stable) from unbound (unstable) proteins.

• Aliquotting: Split Arm A and Arm B into 10 aliquots each.

• Gradient Heating: Heat each aliquot to a distinct temperature ranging from 37°C to 67°C (e.g., 37, 40, 43... 67°C) for exactly 3 minutes.

  • Equipment: Use a gradient PCR cycler for precision (

    ).

• Lysis: Immediately cool to 4°C, add non-denaturing lysis buffer supplemented with protease inhibitors.

  • Note: Do not use SDS or Urea yet; we need to keep the aggregated proteins insoluble.

Phase 3: Separation & Quantification

Objective: Remove denatured proteins and quantify the soluble fraction.

• Ultracentrifugation: Spin at

  for 20 mins at 4°C.

  • Result: The pellet contains denatured/aggregated proteins. The supernatant contains stable (folded) proteins.

• TMT Labeling & MS:

  • Digest supernatants with Trypsin.

  • Label each temperature point with Isobaric Mass Tags (TMT-10plex).

  • Analyze via LC-MS/MS (Orbitrap).

Mechanism Visualization

Figure 2: The Principle of Thermal Shift. Ligand binding increases the energy required to unfold the protein, keeping it soluble at higher temperatures.

Part 3: Data Analysis & Interpretation[3]

The output of a TPP experiment is a set of melting curves.[2] You are looking for a Shift in Melting Temperature (

) .

Interpreting the Shift

Calculate the

(temperature at which 50% of the protein is denatured) for both Vehicle and Treated samples.

Observation	Metric ( )	Interpretation	Action
No Shift		No interaction or weak binding.	Fail. Re-evaluate compound or assay conditions.
Positive Shift		Target Engagement. Ligand stabilizes the protein.	Pass. Proceed to dose-response (ITDR).
Negative Shift		Destabilization. Rare, but indicates binding (e.g., opening a closed conformation).	Pass. Validate with structural biology.
Downstream Shift	Shift in non-target proteins	Pathway activation (e.g., complex formation).	Analyze. Maps the signaling network.

Validating the Data (Self-Validation)

To ensure the

is real and not an artifact:

• Isothermal Dose Response (ITDR): Pick the temperature with the largest shift (e.g., 52°C) and treat cells with a concentration gradient of the drug. The stabilization should be dose-dependent.

• Selectivity Check: If 500 proteins shift, your compound is a "pan-assay interference compound" (PAINS) or causes global stress (e.g., pH change). A specific drug should shift only the target and immediate interactors.

References

• Savitski, M. M., et al. (2014). Tracking cancer drugs in living cells by thermal profiling of the proteome.[1][2][3][4][5] Science.[3][4] [Link]

• Molina, D. M., et al. (2013). Monitoring drug target engagement in cells and tissues using the cellular thermal shift assay. Science.[3][4] [Link]

• Franken, H., et al. (2015). Thermal proteome profiling for unbiased identification of drug targets and detection of downstream effectors. Nature Protocols. [Link]

• FDA Center for Drug Evaluation and Research. Guidance for Industry: Safety Testing of Drug Metabolites. (Context on safety/specificity). [Link]

• Schenone, M., et al. (2013). Target identification and mechanism of action in chemical biology and drug discovery. Nature Chemical Biology. [Link]

Sources

• 1. d-nb.info [d-nb.info]
• 2. faculty.washington.edu [faculty.washington.edu]
• 3. Tracking cancer drugs in living cells by thermal profiling of the proteome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thermal Proteome Profiling and Cancer Drugs [thermofisher.com]
• 5. Thermal proteome profiling for interrogating protein interactions | Molecular Systems Biology | Springer Nature Link [link.springer.com]

A Comparative Guide to the Reproducibility of 4-(4-Chlorophenoxy)benzaldehyde Oxime and Related Compounds in Experimental Research

For researchers, scientists, and drug development professionals, the consistency and reliability of experimental results are paramount. The choice of chemical reagents, particularly intermediates like oximes, can significantly influence the reproducibility of a synthetic pathway or biological assay. This guide provides an in-depth technical comparison centered on 4-(4-Chlorophenoxy)benzaldehyde oxime, a compound of interest in medicinal chemistry. We will objectively analyze its performance against two common alternatives—the parent compound Benzaldehyde oxime and the structurally related 4-Chlorobenzaldehyde oxime—with a focus on the factors that govern experimental reproducibility.

The Critical Role of Structure in Experimental Reliability

Oximes are a class of organic compounds with the general formula R¹R²C=NOH. They are pivotal intermediates in organic synthesis, used for the preparation of amides via the Beckmann rearrangement, as protecting groups for carbonyls, and as precursors to various nitrogen-containing heterocycles.[1] Furthermore, many oxime derivatives exhibit a wide range of biological activities, including potential as enzyme inhibitors.[2]

The reproducibility of experiments involving these compounds hinges on three core pillars: the robustness of their synthesis, the ease of their purification and characterization, and their intrinsic stability. The specific substituents on the aromatic ring dictate electronic effects and steric factors that influence reaction kinetics, crystal lattice energy (affecting melting point and crystallization), and stability. This guide will dissect these influences through a direct comparison.

Comparative Analysis: A Head-to-Head Evaluation

To contextualize the performance of 4-(4-Chlorophenoxy)benzaldehyde oxime, we compare it with two logical alternatives: Benzaldehyde oxime, the unsubstituted parent molecule, and 4-Chlorobenzaldehyde oxime, which allows us to isolate the effect of the phenoxy ether linkage from the chloro-substituent.

Property	4-(4-Chlorophenoxy)benzaldehyde oxime	4-Chlorobenzaldehyde oxime	Benzaldehyde oxime
Molecular Formula	C₁₃H₁₀ClNO₂[3]	C₇H₆ClNO[4]	C₇H₇NO
Molecular Weight	247.68 g/mol [3]	155.58 g/mol [4]	121.14 g/mol
Typical Appearance	Solid	White Solid	White Solid
Melting Point	Data not widely published, requires experimental determination.	~119 °C[4]	35 °C (Z-isomer), 130 °C (E-isomer)
Synthesis Precursor	4-(4-Chlorophenoxy)benzaldehyde	4-Chlorobenzaldehyde	Benzaldehyde
Key Structural Feature	Chlorophenoxy ether group	Single chloro substituent	Unsubstituted phenyl ring

Causality Behind Experimental Observations:

• Synthesis: The standard synthesis for all three compounds is the condensation of the corresponding aldehyde with hydroxylamine hydrochloride.[5][6][7] The presence of the electron-withdrawing chloro- and phenoxy- groups in the substituted variants can slightly alter the electrophilicity of the carbonyl carbon, but the reaction is generally high-yielding and robust for all three. However, the larger molecular weight and complexity of 4-(4-Chlorophenoxy)benzaldehyde oxime may lead to slower reaction times or require slightly adjusted conditions to achieve comparable yields to the simpler analogues. Microwave-assisted synthesis has been shown to dramatically reduce reaction times for substituted benzaldehyde oximes, offering a path to improved throughput and reproducibility.[8]

• Purification & Reproducibility: Reproducibility is often dictated by the ease of purification. Oximes are highly crystalline compounds, making them suitable for purification by recrystallization.[1] 4-Chlorobenzaldehyde oxime and the E-isomer of Benzaldehyde oxime are high-melting solids, which generally facilitates easy isolation and purification, leading to high batch-to-batch consistency. The significantly lower melting point of Z-Benzaldehyde oxime can present challenges in handling and purification. The larger, more rigid structure of 4-(4-Chlorophenoxy)benzaldehyde oxime suggests it is likely a stable, crystalline solid, amenable to straightforward purification, though its solubility profile will differ from the smaller analogues.

• Stability: Oximes can be susceptible to hydrolysis back to the parent aldehyde and hydroxylamine, especially under acidic conditions. The stability of the oxime C=N bond is influenced by the electronic nature of the substituents. While all three are generally stable under standard laboratory conditions, benzophenone oxime, a related compound, is known to degrade in the presence of oxygen and moisture over time.[9] Proper storage in a dry, inert atmosphere is recommended for all oximes to ensure long-term stability and experimental reproducibility.

Experimental Protocols for Reproducible Results

A protocol is only trustworthy if it is self-validating. The following methods include detailed steps and scientist's notes to explain the causality behind the procedure, ensuring you can reproduce the results with confidence.

Protocol 1: Synthesis of 4-(4-Chlorophenoxy)benzaldehyde Oxime

This protocol is adapted from standard, reliable oximation procedures.[1][8][9]

Materials:

• 4-(4-Chlorophenoxy)benzaldehyde

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Anhydrous sodium carbonate (Na₂CO₃)

• Ethanol

• Deionized water

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, Buchner funnel.

Procedure:

• In a 250 mL round-bottom flask, dissolve 10 mmol of 4-(4-Chlorophenoxy)benzaldehyde in 50 mL of ethanol.

• Add 12 mmol of hydroxylamine hydrochloride to the solution.

• To this mixture, add 15 mmol of anhydrous sodium carbonate in small portions while stirring.

  • Scientist's Note: Hydroxylamine is typically supplied as its hydrochloride salt. The base (sodium carbonate) is essential to neutralize the HCl and generate the free hydroxylamine nucleophile in situ, which is necessary for the reaction to proceed efficiently.[1][8] An excess of base ensures the complete neutralization.

• Equip the flask with a reflux condenser and heat the mixture to a gentle reflux (approx. 80°C) for 2-3 hours.

  • Scientist's Note: Heating accelerates the condensation reaction. The reaction progress should be monitored by Thin Layer Chromatography (TLC) to determine completion, ensuring reproducibility between batches.

• After cooling to room temperature, pour the reaction mixture into 200 mL of cold deionized water with stirring. A precipitate should form.

• Collect the crude product by vacuum filtration using a Buchner funnel.

• Wash the solid with cold deionized water (2 x 30 mL) to remove inorganic salts.

• Recrystallize the crude product from an appropriate solvent system (e.g., ethanol/water mixture) to yield pure 4-(4-Chlorophenoxy)benzaldehyde oxime.

• Dry the purified crystals under vacuum. Determine the melting point and yield, and confirm the structure using ¹H NMR and IR spectroscopy.

Protocol 2: Comparative In Vitro Assay - Screening for Aldose Reductase (ALR2) Inhibition

This protocol provides a framework for assessing the biological activity of the synthesized oximes, a common application where reproducibility is critical. Oxime-based compounds have been identified as potential inhibitors of ALR2, an enzyme implicated in diabetic complications.[2]

Materials:

• Synthesized oximes (dissolved in DMSO to create stock solutions)

• Human recombinant ALR2

• NADPH

• DL-glyceraldehyde (substrate)

• Phosphate buffer (e.g., 0.1 M sodium phosphate, pH 6.2)

• UV-Vis spectrophotometer and 96-well microplates.

Procedure:

• Prepare a reaction mixture in each well of a 96-well plate containing phosphate buffer, NADPH, and the ALR2 enzyme.

• Add varying concentrations of the test compound (e.g., 4-(4-Chlorophenoxy)benzaldehyde oxime or an alternative) to the wells. Include a control well with DMSO only.

• Pre-incubate the plate at 37°C for 10 minutes.

• Initiate the reaction by adding the substrate, DL-glyceraldehyde.

• Immediately measure the decrease in absorbance at 340 nm over time. This corresponds to the oxidation of NADPH.

  • Scientist's Note: The rate of NADPH consumption is directly proportional to ALR2 activity. An inhibitor will slow this rate. Running duplicates or triplicates for each concentration is crucial for statistical validity and ensuring the reproducibility of the inhibition data.

• Calculate the percentage of inhibition for each concentration of the test compound relative to the control.

• Plot the percent inhibition against the compound concentration to determine the IC₅₀ value (the concentration required to inhibit 50% of the enzyme's activity). Comparing the IC₅₀ values provides a quantitative measure of the compounds' relative potency.

Visualizing the Workflow and Mechanism

To ensure clarity, the following diagrams illustrate the key processes described.

Caption: Experimental workflow for the reproducible synthesis of 4-(4-Chlorophenoxy)benzaldehyde oxime.

Caption: The Polyol Pathway, showing the inhibitory action of oximes on Aldose Reductase (ALR2).

Conclusion

The reproducibility of experimental results using 4-(4-Chlorophenoxy)benzaldehyde oxime is high, provided that standardized and well-documented protocols are followed. Its synthesis is based on a fundamental and reliable chemical transformation. When compared to Benzaldehyde oxime and 4-Chlorobenzaldehyde oxime, its primary distinctions lie in the physicochemical properties imparted by the larger chlorophenoxy group, which will influence its solubility, melting point, and potentially its biological activity profile. For researchers, the choice between these alternatives should be guided by the specific experimental goals. While Benzaldehyde oxime offers simplicity, the substituted analogues provide opportunities for probing structure-activity relationships, with the expectation that careful adherence to robust purification and characterization protocols will ensure reliable and reproducible outcomes.

References

• Taj, T., et al. (2018). Beckmann Rearrangement of Oximes under Very Mild Conditions. The Journal of Organic Chemistry. Available at: [Link]

• PubChem. (n.d.). 4-Chlorobenzaldehyde oxime. National Center for Biotechnology Information. Available at: [Link]

• Jin, T-S., et al. (2004). An Efficient Procedure for Synthesis of Oximes by Grinding. Synthetic Communications. Available at: [Link]

• Lachman, A. (1930). Benzophenone Oxime. Organic Syntheses. Available at: [Link]

• Wang, C., et al. (2020). Microwave synthesis method of benzaldehyde oxime compound. Google Patents (CN111978203A).

• Wikipedia. (n.d.). Benzaldehyde oxime. Wikipedia. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of oximes. Organic Chemistry Portal. Available at: [Link]

• Lee, K., et al. (2012). A Development of Rapid, Practical and Selective Process for Preparation of Z-Oximes. Bulletin of the Korean Chemical Society. Available at: [Link]

• Boruah, M., & Prajapati, D. (2012). A rapid, convenient, solventless green approach for the synthesis of oximes using grindstone chemistry. Chemistry Central Journal. Available at: [Link]

• Al-rawashdeh, N. A. F., et al. (2019). Synthesis of Some Alicyclic Oximes and Study of the Expected Conformational Isomerism. International Journal of Chemistry and Materials Research. Available at: [Link]

• PubChem. (n.d.). Benzaldehyde, m-chloro-, oxime, (Z)-. National Center for Biotechnology Information. Available at: [Link]

• Naeimi, H., & Nazifi, Z. (2014). Magnetic Fe3O4 nanoparticles as recovery catalyst for preparation of oximes under solvent-free condition. Journal of the Iranian Chemical Society. Available at: [Link]

• Sabbatini, S., et al. (2022). Nature-Inspired O-Benzyl Oxime-Based Derivatives as New Dual-Acting Agents Targeting Aldose Reductase and Oxidative Stress. Biomolecules. Available at: [Link]

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Optimizing Stability-Indicating Methods: A Comparative Guide to HPLC/UHPLC Strategies for Related Compounds

Introduction: The Criticality of Specificity

A Stability-Indicating Method (SIM) is not merely a purity assay; it is the primary firewall between patient safety and chemical degradation. Unlike a standard potency assay, a SIM must unequivocally discriminate between the Active Pharmaceutical Ingredient (API) and its degradation products, process impurities, and excipients.

In this guide, we move beyond standard textbook definitions to compare modern instrumental approaches (HPLC vs. UHPLC) and detection strategies (UV vs. CAD), providing the experimental logic required to develop robust methods compliant with ICH Q1A(R2) and Q2(R2) guidelines.

The Development Lifecycle

The following workflow illustrates the iterative nature of SIM development, moving from forced degradation to final validation.

Phase I: Forced Degradation (The Foundation)

You cannot separate what you cannot see. The foundation of any SIM is Forced Degradation (Stress Testing). The goal is not to destroy the molecule, but to generate a "worst-case" sample containing 5–20% degradation to verify that your method can resolve these peaks from the API.

Experimental Protocol: Stress Conditions

Standard protocol adapted from ICH Q1A(R2).

Stress Type	Experimental Condition	Target	Mechanistic Insight
Acid Hydrolysis	0.1 N HCl, 60°C, 1–24 hrs	5–20% Deg	Targets amides, esters, lactams.
Base Hydrolysis	0.1 N NaOH, 60°C, 1–24 hrs	5–20% Deg	Targets esters, carbamates. Watch for secondary degradation.
Oxidation	3% H₂O₂, RT to 40°C	5–20% Deg	Simulates oxidative stress (N-oxides, sulfoxides).
Thermal	Solid state, 60–80°C	<10% Deg	Mimics long-term storage; identifies pyrolysis products.
Photolytic	1.2 million lux hours (UV/Vis)	N/A	Critical for light-sensitive APIs (isomerization).

Expert Insight: Always run a "Mass Balance" check. If the assay value decreases by 10% but you only see 2% total impurities, your method is missing degradants (possibly eluting in the void volume or retained on the column).

Phase II: Comparative Technology Selection

Once degradants are generated, the choice of instrumentation defines the efficiency of the method.

HPLC vs. UHPLC: A Performance Comparison

While HPLC (High-Performance Liquid Chromatography) remains the workhorse of QC labs, UHPLC (Ultra-High Performance LC) offers superior resolution for complex degradation profiles.

Comparative Data: Separation of a Complex Mixture (API + 6 Impurities)

Parameter	Standard HPLC	UHPLC	Impact
Column Particle Size	5 µm or 3.5 µm	1.7 µm or 1.8 µm	UHPLC provides ~3x higher theoretical plates ( ).
Backpressure	< 400 bar (6000 psi)	< 1000 bar (15,000 psi)	UHPLC allows higher flow rates without losing efficiency.
Run Time	25.0 minutes	4.5 minutes	5x throughput increase with UHPLC.
Resolution ( )	Critical Pair: 1.8	Critical Pair: 2.4	UHPLC offers greater safety margin for validation.
Solvent Consumption	~25 mL / run	~3 mL / run	UHPLC reduces waste disposal costs by >80%.

Recommendation: For simple formulations, HPLC is sufficient and easier to transfer globally. For complex APIs with multiple structurally similar degradants (e.g., positional isomers), UHPLC is the superior choice to ensure baseline separation.

Detection: UV vs. Charged Aerosol Detection (CAD)

Most related compounds are assumed to have the same response factor as the API, but this is often false.

• UV/PDA: Relies on chromophores. If a degradant loses the chromophore (e.g., ring cleavage), UV will miss it.

• CAD: A universal detector that depends on analyte mass, not optical properties.

Decision Logic for Detector Selection:

Phase III: Stationary Phase Selection

Selecting the right column chemistry is the most effective way to manipulate selectivity (

).

Column Chemistry	Interaction Mechanism	Best Use Case in SIM
C18 (L1)	Hydrophobic Interaction	First choice. Excellent for non-polar to moderately polar APIs.
Phenyl-Hexyl (L11)	Interaction + Hydrophobic	Separating aromatic isomers or compounds differing by double bond placement.
Pentafluorophenyl (PFP)	Dipole-Dipole +	Halogenated compounds and polar basic analytes.
HILIC	Partitioning into water layer	Highly polar degradants that elute in the void volume ( ) on C18.

Expert Protocol:

• Screening: Run the stressed sample on a C18 and a Phenyl-Hexyl column using a broad gradient (5% to 95% B).

• Orthogonality Check: If Peak A and Peak B co-elute on C18 but separate on Phenyl, the Phenyl column provides the necessary specificity.

Phase IV: Method Validation (ICH Q2)

A method is only as good as its validation. For Related Compounds, the following parameters are critical.

Specificity (Peak Purity)

• Requirement: No co-elution of impurities with the API.

• Tool: Use a Diode Array Detector (PDA) to assess Peak Purity Angle (PPA) vs. Peak Purity Threshold (PPT) .

• Acceptance: PPA < PPT implies the peak is spectrally homogeneous.

Linearity & Range

• Range: From Reporting Threshold (usually 0.05%) to 120% of the Specification Limit.

• Criterion: Correlation coefficient (

  ) .[1]

Accuracy (Recovery)

• Protocol: Spike known impurities into the placebo matrix at 50%, 100%, and 150% of the limit.

• Acceptance: Mean recovery 85% – 115% (tighter limits for higher concentrations).

Robustness[2][3][4]

• Test: Deliberately vary flow rate (±0.2 mL/min), column temperature (±5°C), and pH (±0.2 units).

• Goal: Ensure system suitability (

  , Tailing Factor) passes even under suboptimal conditions.

References

• International Council for Harmonisation (ICH). Stability Testing of New Drug Substances and Products Q1A(R2).[2][3][4][5] (2003).[2][3][4][6] Retrieved from [Link]

• International Council for Harmonisation (ICH). Validation of Analytical Procedures Q2(R2). (2023).[3][4][6][7] Retrieved from [Link]

• Chromatography Online. Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. (2013).[6] Retrieved from [Link]

• National Institutes of Health (NIH). Development and Comparison of Stability-Indicating HPLC and UPLC Methods. (2025).[1][8] Retrieved from [Link] (General reference for comparative methodology).

Sources

• 1. Development and Comparison of Stability-Indicating HPLC and UPLC Methods for the Determination and Validation of Pantoprazole Sodium Impurities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. ICH Official web site : ICH [ich.org]
• 4. ikev.org [ikev.org]
• 5. ICH Q1A(R2) Stability Testing of new drugs and products (Revised guideline) - ECA Academy [gmp-compliance.org]
• 6. database.ich.org [database.ich.org]
• 7. intuitionlabs.ai [intuitionlabs.ai]
• 8. resolvemass.ca [resolvemass.ca]

Safety & Regulatory Compliance

Proper Disposal of 4-(4-Chlorophenoxy)benzaldehyde Oxime: A Comprehensive Guide for Laboratory Professionals

This guide provides essential, immediate safety and logistical information for the proper disposal of 4-(4-Chlorophenoxy)benzaldehyde oxime (CAS No. 262862-70-4). The procedures outlined herein are designed to ensure the safety of laboratory personnel and to maintain compliance with environmental regulations. As researchers, scientists, and drug development professionals, it is incumbent upon us to manage chemical waste with the utmost diligence and scientific rigor.

Hazard Assessment and Chemical Profile

4-(4-Chlorophenoxy)benzaldehyde oxime is a halogenated organic compound. While specific toxicological data for this compound is not extensively available, its structural motifs—a chlorophenoxy group and an oxime functional group—necessitate a cautious approach to its handling and disposal.

Key Structural Features and Associated Hazards:

• Chlorinated Aromatic Ring: Chlorinated aromatic compounds are a class of chemicals known for their potential persistence in the environment.[1] Incomplete combustion of such materials can lead to the formation of highly toxic byproducts, such as polychlorinated dibenzodioxins and dibenzofurans.

• Oxime Group: Oximes are generally more resistant to hydrolysis than imines.[2][3] However, under acidic conditions and with heating, they can hydrolyze to the corresponding aldehyde or ketone and hydroxylamine.[4][5]

• Phenoxy Herbicide Analogy: The chlorophenoxy moiety is present in a class of herbicides known for their potential toxicity.[6][7] While this compound is not a herbicide, this structural similarity warrants a precautionary approach.

A Safety Data Sheet (SDS) for 4-(4-Chlorophenoxy)benzaldehyde oxime indicates that it should be handled in accordance with good industrial hygiene and safety practices.[8] Precautionary statements include washing hands thoroughly after handling and using the product in a well-ventilated area.[8]

Table 1: Chemical and Physical Properties of 4-(4-Chlorophenoxy)benzaldehyde Oxime

Property	Value	Source
CAS Number	262862-70-4	[9]
Molecular Formula	C₁₃H₁₀ClNO₂	[9]
Molecular Weight	247.68 g/mol	[10]

Personal Protective Equipment (PPE) and Safe Handling

Before initiating any disposal procedures, ensure that all personnel are equipped with the appropriate PPE and are familiar with safe handling practices for hazardous chemicals.[11][12]

Mandatory PPE:

• Eye Protection: Chemical safety goggles are required. In situations with a higher risk of splashing, a face shield should be worn in addition to goggles.

• Hand Protection: Chemically resistant gloves, such as nitrile gloves, are mandatory. Always inspect gloves for any signs of degradation or perforation before use.

• Body Protection: A laboratory coat must be worn at all times.

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to avoid inhalation of any dust or vapors.

Safe Handling Practices:

• Avoid generating dust when handling the solid compound.

• Do not eat, drink, or smoke in the laboratory.[8]

• Wash hands thoroughly with soap and water after handling the chemical.[8]

Spill Management

In the event of a spill, it is crucial to act swiftly and safely to mitigate any potential exposure or environmental contamination.

Small Spills:

• Evacuate and Ventilate: If not already working in one, move to a well-ventilated area.

• Containment: Use an inert absorbent material, such as vermiculite or sand, to cover the spill.

• Collection: Carefully sweep the absorbed material into a designated, labeled hazardous waste container.

• Decontamination: Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap and water. All cleaning materials must be disposed of as hazardous waste.

Large Spills:

• Evacuate: Immediately evacuate the laboratory.

• Alert: Notify your institution's Environmental Health and Safety (EHS) department and follow their emergency procedures.

• Restrict Access: Prevent entry to the affected area.

Step-by-Step Disposal Protocol

The proper disposal of 4-(4-Chlorophenoxy)benzaldehyde oxime requires its classification and packaging as a halogenated organic hazardous waste.

Step 1: Waste Characterization and Segregation

• Classification: Based on its chemical structure, 4-(4-Chlorophenoxy)benzaldehyde oxime should be classified as a halogenated organic waste.

• Segregation: It is critical to segregate halogenated waste from non-halogenated waste streams. Co-mingling can complicate the disposal process and increase costs. Do not mix this waste with other incompatible chemical waste, such as strong acids, bases, or oxidizing agents. A chemical compatibility chart should be consulted to prevent dangerous reactions.[13][14][15][16][17]

Step 2: Waste Container Selection and Labeling

• Container: Use a designated, leak-proof, and chemically compatible container for halogenated organic waste. The container must be in good condition and have a secure-fitting lid.

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste" and a detailed description of the contents, including the full chemical name "4-(4-Chlorophenoxy)benzaldehyde oxime" and its concentration.

Step 3: Waste Accumulation

• Store the sealed and labeled hazardous waste container in a designated satellite accumulation area within the laboratory.

• This area should be away from sources of ignition and incompatible materials.

Step 4: Arranging for Disposal

• Contact your institution's EHS department to schedule a pickup for the hazardous waste.

• Provide them with a complete and accurate description of the waste.

Visualization of Disposal Workflow

The following diagrams illustrate the decision-making process and the procedural flow for the proper disposal of 4-(4-Chlorophenoxy)benzaldehyde oxime.

Caption: Decision tree for the safe disposal of 4-(4-Chlorophenoxy)benzaldehyde oxime.

Caption: Procedural workflow for the disposal of 4-(4-Chlorophenoxy)benzaldehyde oxime.

References

• Hitchman, M. L., et al. (1995). Disposal methods for chlorinated aromatic waste. Chemical Society Reviews, 24(6), 423-432.
• PubMed. (1992). Evidence for thermal decomposition contributions to the mass spectra of chlorinated phenoxyacid herbicides obtained by particle beam liquid chromatography mass spectrometry. Journal of the American Society for Mass Spectrometry, 3(8), 823-30.

• Cole-Parmer. (n.d.). Chemical Compatibility Chart. Retrieved from [Link]

• Royal Society of Chemistry. (1995). Disposal methods for chlorinated aromatic waste. Chemical Society Reviews. DOI:10.1039/CS9952400423.
• Sigma-Aldrich. (2025, August 25). Safety Data Sheet.

• PubChem. (n.d.). 4-Chlorobenzaldehyde oxime. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2013). Recognition and Management of Pesticide Poisonings: Sixth Edition: Chapter 10 Chlorophenoxys.
• Alichem. (2016, April 1). Safety Data Sheet.
• Reddit. (2018, July 28). Why oximes and hydrazones are much more resistant to hydrolysis compared to imines? r/chemistry.

• Wikipedia. (n.d.). Oxime. Retrieved from [Link]

• Google Patents. (n.d.).
• University of California. (n.d.). Chemical Compatibility Chart.
• University Operations. (n.d.). Chemical Compatibility Table.
• Royal Society of Chemistry. (2021, May 27).
• ResearchGate. (2008, September). Hydrolytic Stability of Hydrazones and Oximes.
• National Center for Biotechnology Information. (n.d.). Effects of Chlorophenoxy Herbicides and Their Main Transformation Products on DNA Damage and Acetylcholinesterase Activity. PMC.
• World Health Organization. (n.d.). Chlorophenoxy herbicides (excluding 2,4-D and MCPA)
• University of California, Berkeley. (n.d.). Rules for the Safe Handling of Chemicals in the Laboratory.
• National Center for Biotechnology Information. (n.d.). (4-chloro-2-Methylphenoxy)acetic acid. PubChem.
• National Institutes of Health. (n.d.). Hydrolytic Stability of Hydrazones and Oximes. PMC.
• PubChem. (n.d.). Benzaldehyde, m-chloro-, oxime, (Z)-.
• ChemicalBook. (2026, January 13). 4-CHLOROBENZALDEHYDE OXIME.
• Durham Tech. (n.d.).
• Eurochlor. (2007, January 7).
• Chemistry World. (2022, November 30).
• Sigma-Aldrich. (n.d.). 4-CHLOROBENZALDEHYDE OXIME AldrichCPR.
• Scribd. (n.d.).
• National Center for Biotechnology Information. (n.d.).
• University of Oklahoma Health Sciences. (2025-2026). Chemical Hazards - EHSO Manual.
• University of North Carolina. (n.d.). Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals.
• SpringerLink. (2024, January 29).
• Kalstein EU. (n.d.).
• University of California, Riverside. (n.d.).
• National Oceanic and Atmospheric Administration. (n.d.). 4-CHLOROBENZALDEHYDE. CAMEO Chemicals.

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A Researcher's Guide to the Safe Handling of 4-(4-Chlorophenoxy)benzaldehyde oxime

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 4-(4-Chlorophenoxy)benzaldehyde oxime. Given the absence of a specific Safety Data Sheet (SDS) for this compound, this document synthesizes data from structurally similar molecules, including 3-(4-Chlorophenoxy)benzaldehyde, Benzaldehyde oxime, and p-Chlorobenzaldehyde, to establish a robust safety protocol. The guidance herein is grounded in the principles of chemical causality and aims to create a self-validating system of laboratory safety.

Hazard Assessment: A Triad of Structural Concerns

The potential hazards of 4-(4-Chlorophenoxy)benzaldehyde oxime can be inferred by examining its three key structural components: the chlorophenoxy group, the benzaldehyde core, and the oxime functional group.

• Chlorophenoxy Group: Compounds containing this moiety are known for their potential systemic toxicity. Chlorophenoxy herbicides, for example, can be absorbed through the skin and gastrointestinal tract, with potential effects on the nervous and muscular systems.[1][2] While the toxicological properties of this specific compound have not been fully investigated, it is prudent to handle it with care to avoid systemic exposure.[3]

• Benzaldehyde Core: The benzaldehyde structure suggests potential for skin, eye, and respiratory irritation.[4][5][6] Similar to p-Chlorobenzaldehyde, it may be harmful if swallowed.[5][6]

• Oxime Functional Group: Oximes can be reactive compounds. For instance, Benzaldehyde oxime can undergo a Beckmann rearrangement to form benzamide or be dehydrated to yield benzonitrile.[7] This reactivity underscores the importance of proper storage and handling to avoid unintended reactions.

Based on this structural analysis, 4-(4-Chlorophenoxy)benzaldehyde oxime should be treated as a compound that is potentially harmful if ingested, an irritant to the skin, eyes, and respiratory system, and may have long-term systemic effects.

Personal Protective Equipment (PPE): A Multi-layered Defense

A comprehensive PPE strategy is critical to mitigate the risks associated with handling 4-(4-Chlorophenoxy)benzaldehyde oxime. The following table outlines the recommended PPE, drawing from guidelines for similar chemical structures.

Body Part	Recommended PPE	Rationale
Eyes/Face	Chemical safety goggles and a face shield	Provides protection against splashes and airborne particles. Must conform to EN 166 or OSHA 29 CFR 1910.133 standards.[3]
Skin/Hands	Nitrile rubber gloves and a lab coat	Nitrile gloves offer good resistance to a range of chemicals.[8] A lab coat protects against incidental contact.
Body	Chemical-resistant apron or coveralls	Recommended for procedures with a high risk of splashing or for handling larger quantities.[9]
Respiratory	Use in a well-ventilated area or a chemical fume hood	A respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements may be necessary for operations that could generate dust or aerosols.[3]

dot

Caption: Spill Response Workflow for 4-(4-Chlorophenoxy)benzaldehyde oxime.

First Aid and Emergency Procedures

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route	First Aid Measures
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. [3]Seek medical attention.
Skin Contact	Flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. [3]Seek medical attention if irritation persists.
Inhalation	Remove to fresh air. [4]If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.
Ingestion	Do NOT induce vomiting. [3]If the person is conscious and alert, rinse their mouth and drink 2-4 cupfuls of milk or water. [3]Seek immediate medical attention.

Disposal Plan: Responsible Waste Management

All waste materials containing 4-(4-Chlorophenoxy)benzaldehyde oxime should be treated as hazardous waste.

• Waste Collection : Collect all waste, including contaminated PPE and spill clean-up materials, in a designated, labeled, and sealed container.

• Disposal : Dispose of the chemical waste through a licensed hazardous waste disposal company. [4]Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose of it down the drain or in regular trash.

By adhering to these comprehensive safety and handling protocols, researchers can mitigate the potential risks associated with 4-(4-Chlorophenoxy)benzaldehyde oxime and ensure a safe and productive laboratory environment.

References

• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 3-(4-Chlorophenoxy)benzaldehyde, 98%.
• Thermo Fisher Scientific. (2025, September 24). SAFETY DATA SHEET - Benzaldehyde, oxime.
• Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET.
• U.S. Environmental Protection Agency. Chlorophenoxy Herbicides.
• Wikipedia. Benzaldehyde oxime.
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